Pazufloxacin (hydrochloride)

Core Science & Biosynthesis

Pazufloxacin Hydrochloride: Mechanistic Interrogation of DNA Gyrase Inhibition

Content Type: Technical Whitepaper Audience: Researchers, Senior Scientists, and Drug Development Professionals

Executive Summary

Pazufloxacin (T-3761) represents a third-generation fluoroquinolone characterized by a unique 1-aminocyclopropyl substituent at the C-10 position of its fused tricyclic system.[1][2][3] Unlike earlier quinolones that primarily targeted Gram-negative DNA gyrase, Pazufloxacin exhibits a balanced dual-targeting mechanism, inhibiting both DNA gyrase (Type II topoisomerase) and Topoisomerase IV with high affinity.[1]

This guide dissects the molecular mechanism of action (MOA), detailing how Pazufloxacin converts essential bacterial enzymes into cellular toxins through the "poison" hypothesis. It provides structural insights into the drug-enzyme-DNA ternary complex, quantitative efficacy data, and validated experimental protocols for assessing gyrase inhibition.[1]

The Molecular Target: DNA Gyrase

To understand inhibition, one must first define the target's mechanics. Bacterial DNA gyrase is an A2B2 heterotetramer essential for maintaining DNA topology during replication.

• GyrA Subunits: Responsible for DNA breakage and reunion. They contain the active site tyrosine (Tyr122 in E. coli) that forms a covalent bond with the DNA backbone.

• GyrB Subunits: Responsible for ATP hydrolysis, providing the energy to transport a DNA segment (T-segment) through the transient break in the G-segment.

The Catalytic Cycle and Inhibition Logic

Pazufloxacin does not inhibit the catalytic activity of gyrase by blocking the active site in a traditional competitive manner. Instead, it functions as an interfacial poison .

• Normal Cycle: Gyrase creates a transient double-strand break (DSB) in the G-segment DNA.[1] The 5'-phosphate end of the DNA is covalently linked to Tyr122.

• Pazufloxacin Intervention: The drug intercalates into the DNA at the cleavage site after the break has occurred but before religation.

• The Trap: Pazufloxacin stabilizes this cleavable complex , preventing the religation of the DNA strands.

• Consequence: The accumulation of these frozen protein-DNA-drug complexes creates physical roadblocks for the replication fork (replisome).[1] Collision with the replication fork converts the reversible cleavage complex into an irreversible double-strand break, triggering the SOS response and cell death.

Visualization: The "Poison" Mechanism Pathway

The following diagram illustrates the transition from a functional enzyme cycle to a lethal blockade.

Caption: The "Poison" cascade: Pazufloxacin traps the enzyme-DNA complex, converting a transient break into a lethal lesion.[1]

Structural Biology & SAR (Structure-Activity Relationship)

The efficacy of Pazufloxacin is dictated by specific chemical moieties that enhance binding affinity and permeability.

The Water-Metal Ion Bridge

A critical feature of fluoroquinolone binding is the Water-Metal Ion Bridge .[1][4] Pazufloxacin does not bind directly to the GyrA protein residues alone; it uses a Magnesium ion (

) as a bridge.

• The C-3 carboxyl and C-4 keto groups of Pazufloxacin chelate the

  .[1]

• The

  coordinates with water molecules that hydrogen bond to conserved residues Ser83 and Asp87 (in E. coli numbering) on the GyrA subunit.

• Significance: This bridge anchors the drug to the enzyme.[4] Mutations at Ser83 or Asp87 disrupt this bridge, causing high-level resistance.[1]

The 1-Aminocyclopropyl Substituent

Pazufloxacin distinguishes itself from Ciprofloxacin with a 1-aminocyclopropyl group at the C-10 position (of the tricyclic ring system).[1][2][3]

• Function: This bulky, rigid group enhances lipophilicity and optimizes the spatial fit within the binding pocket of both Gyrase and Topoisomerase IV.

• Impact: It contributes to the balanced activity against Gram-positive organisms (targeting Topo IV) while maintaining potency against Gram-negatives (targeting Gyrase).[1]

Quantitative Profiling: Efficacy Data

The following data summarizes the potency of Pazufloxacin against key pathogens, highlighting its specific activity against Pseudomonas aeruginosa, a primary target for this therapeutic.

Table 1: Pharmacokinetic/Pharmacodynamic (PK/PD) Targets

Data derived from murine thigh infection models targeting P. aeruginosa.[5]

Parameter	Value	Biological Significance
Primary Target	DNA Gyrase	Essential for supercoiling in P. aeruginosa.[1]
Secondary Target	Topo IV	Essential for decatenation (separation of daughter chromosomes).
fAUC24/MIC (Stasis)	~46.1	Minimum exposure for bacteriostatic effect.
fAUC24/MIC (1-log kill)	~63.8	Exposure required for 90% bacterial reduction.[1]
MIC90	2.0 µg/mL	Concentration inhibiting 90% of clinical isolates (P. aeruginosa).[6]

Experimental Protocol: DNA Gyrase Supercoiling Inhibition

Objective: To quantify the inhibitory activity (IC50) of Pazufloxacin against E. coli DNA gyrase by monitoring the conversion of relaxed plasmid DNA to supercoiled DNA.

Principle: Relaxed DNA migrates slower than supercoiled DNA in agarose gels. Inhibition of gyrase prevents supercoiling, resulting in bands that migrate at the position of the relaxed substrate.

Reagents & Buffer Composition

• Assay Buffer (5X): 175 mM Tris-HCl (pH 7.5), 120 mM KCl, 20 mM MgCl2, 10 mM DTT, 9 mM Spermidine, 5 mM ATP, 32.5% Glycerol, 0.5 mg/mL BSA.

• Substrate: Relaxed pBR322 plasmid (0.5 µg per reaction).

• Enzyme: Purified E. coli DNA Gyrase (GyrA + GyrB subunits).

• Stop Solution: 40% Sucrose, 100 mM Tris-HCl (pH 8.0), 10 mM EDTA, 0.5 mg/mL Bromophenol Blue.[1]

• Solvent: 0.1 N NaOH (for Pazufloxacin dissolution) or DMSO.

Step-by-Step Workflow

• Preparation: Thaw all reagents on ice. Dilute Pazufloxacin to 10X working concentrations (e.g., 0.1 µM to 100 µM).

• Master Mix Assembly: Combine Assay Buffer, Relaxed pBR322, and nuclease-free water. Aliquot 27 µL into reaction tubes.

• Drug Addition: Add 3 µL of Pazufloxacin dilution to each tube. Include a "No Drug" control (solvent only) and a "No Enzyme" control.

• Initiation: Add 1-2 Units of DNA Gyrase to initiate the reaction. Total volume: 30 µL.

• Incubation: Incubate at 37°C for 30 minutes .

• Termination: Add 30 µL of Stop Solution and 30 µL of Chloroform/Isoamyl alcohol (24:1). Vortex briefly to extract proteins.

• Electrophoresis: Load the aqueous (upper) phase onto a 1% agarose gel (without Ethidium Bromide). Run at 60V for 3-4 hours.

• Staining: Stain gel with Ethidium Bromide (1 µg/mL) for 15 mins, destain in water, and visualize under UV light.

Workflow Visualization

Caption: Workflow for determining IC50 values via the Supercoiling Inhibition Assay.

Resistance Mechanisms

Resistance to Pazufloxacin arises primarily through stepwise mutations in the Quinolone Resistance-Determining Regions (QRDRs) .[1]

• GyrA Mutations (Primary):

  • Ser83 → Leu/Trp: Removes the hydroxyl group required for the water-metal ion bridge, drastically reducing drug affinity.

  • Asp87 → Asn/Tyr: Disrupts the charge interaction necessary for magnesium coordination.

• ParC Mutations (Secondary):

  • Analogous mutations in the ParC subunit of Topoisomerase IV (e.g., Ser80) confer secondary resistance, particularly in Gram-positive organisms.

References

• Drlica, K., & Zhao, X. (1997). DNA gyrase, topoisomerase IV, and the 4-quinolones.[7][8][9] Microbiology and Molecular Biology Reviews, 61(3), 377–392. Link[1]

• Aldred, K. J., Kerns, R. J., & Osheroff, N. (2014). Mechanism of quinolone action and resistance. Biochemistry, 53(10), 1565–1574. Link[1]

• Todo, Y., et al. (1994).[3] Synthesis and structure-activity relationships of novel arylfluoroquinolones. Chemical and Pharmaceutical Bulletin, 42(12), 2569–2574. Link

• Fukuoka, Y., et al. (1993).[3] In vitro and in vivo antibacterial activities of T-3761, a new quinolone derivative.[1] Antimicrobial Agents and Chemotherapy, 37(3), 384–392.[3] Link[1]

• Inspiralis. (n.d.). Escherichia coli Gyrase Supercoiling Inhibition Assay Protocol. Link

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Technical Guide: Chemical Structure & Molecular Characterization of Pazufloxacin HCl

Executive Summary

Pazufloxacin Hydrochloride (HCl) is the hydrochloride salt form of Pazufloxacin, a synthetic fluoroquinolone antibiotic characterized by a fused tricyclic pyridobenzoxazine scaffold. While the mesylate salt (Pazufloxacin Mesilate, T-3762) is the standard clinical formulation for parenteral administration due to superior aqueous solubility, the HCl salt is frequently utilized in preclinical research, reference standard synthesis, and comparative pharmacokinetic studies.

This guide provides a rigorous analysis of the chemical structure, molecular weight stoichiometry, and structure-activity relationships (SAR) of Pazufloxacin HCl. It is designed to prevent common experimental errors arising from salt-form confusion and to provide validated protocols for structural verification.

Molecular Architecture

Core Structural Topology

Pazufloxacin belongs to the pyridobenzoxazine subclass of fluoroquinolones. Unlike ciprofloxacin or levofloxacin, which possess a bicyclic core, Pazufloxacin features a tricyclic system where the N1 nitrogen is fused to the C8 position via an oxazine ring.

• IUPAC Name: (-)-(3S)-10-(1-aminocyclopropyl)-9-fluoro-2,3-dihydro-3-methyl-7-oxo-7H-pyrido[1,2,3-de]-1,4-benzoxazine-6-carboxylic acid hydrochloride.

• Stereochemistry: The molecule possesses a single chiral center at position C3 of the oxazine ring.[1] The (S)-enantiomer is the biologically active form, exhibiting up to 12-fold greater affinity for the DNA-DNA gyrase complex compared to the (R)-enantiomer.[1]

Structural Components & Function

Component	Position	Chemical Feature	Biological Function
Tricyclic Core	N1-C8 Fusion	Pyridobenzoxazine Ring	Enhances metabolic stability and prolongs plasma half-life by preventing N-dealkylation.
C10 Substituent	C10	1-Aminocyclopropyl	Unique Feature: A primary amine on a strained cyclopropyl ring. Significantly enhances activity against Pseudomonas aeruginosa and other resistant Gram-negative bacteria.[2]
C9 Substituent	C9	Fluorine Atom	Essential for inhibiting bacterial DNA gyrase; facilitates binding to the enzyme-DNA complex.
C6 Substituent	C6	Carboxylic Acid	Critical for binding to Mg²⁺ ions in the active site of Topoisomerase IV/DNA Gyrase.
C3 Substituent	C3	Methyl Group	Determines chirality ((S)-configuration). Sterically governs the fit into the enzyme's binding pocket.

Physicochemical Profile

Molecular Weight & Stoichiometry

Researchers must account for the salt form when calculating molarity for in vitro assays. The HCl salt has a significantly lower molecular weight than the clinical mesylate form.

Table 1: Comparative Molecular Weights

Form	Chemical Formula	Molecular Weight ( g/mol )	Conversion Factor (vs. Free Base)
Pazufloxacin Free Base	C₁₆H₁₅FN₂O₄	318.31	1.00
Pazufloxacin HCl	C₁₆H₁₅FN₂O₄ · HCl	354.77	0.897 (Base content)
Pazufloxacin Mesylate	C₁₆H₁₅FN₂O₄ · CH₄O₃S	414.42	0.768 (Base content)

Critical Note: If a protocol specifies 10 µM of "Pazufloxacin" (implying free base) but you are using the HCl salt, you must weigh 3.54 mg (not 3.18 mg) per 10 mL of solvent to achieve the correct molar concentration.

Solubility and pKa

• Solubility: Pazufloxacin HCl is sparingly soluble in water and methanol. It is less soluble than the mesylate salt, which is designed for high-concentration injection (100 mg/mL). For stock solutions of the HCl salt, DMSO is the preferred solvent (up to ~80 mg/mL).

• pKa Values:

  • pKa₁ (Carboxylic Acid): ~5.5

  • pKa₂ (Aminocyclopropyl/Tertiary Amine): ~8.5 – 9.0

  • Implication: The molecule exists as a zwitterion at physiological pH (7.4), contributing to its ability to penetrate bacterial outer membranes via porin channels.

Structure-Activity Relationship (SAR) Visualization

The following diagram illustrates how specific structural motifs of Pazufloxacin translate to its pharmacological mechanism.

Caption: SAR Map of Pazufloxacin HCl showing the functional role of key structural moieties in antibacterial activity and pharmacokinetics.

Structural Identification & Characterization Protocols

To ensure scientific rigor, the identity of Pazufloxacin HCl must be verified, particularly to distinguish it from the mesylate salt or free base.

Protocol A: Salt Form Verification (Qualitative)

Objective: To confirm the presence of the Chloride counter-ion and rule out Mesylate.

Materials:

• Sample (approx. 5 mg)[3]

• Dilute Nitric Acid (HNO₃)

• Silver Nitrate solution (AgNO₃, 0.1 M)

• Barium Chloride solution (BaCl₂, 0.1 M) - Control for Mesylate

Procedure:

• Dissolve 5 mg of the sample in 1 mL of deionized water.

• Acidify with 2-3 drops of dilute HNO₃.

• Test Aliquot 1: Add 2-3 drops of AgNO₃ solution.

  • Positive Result (HCl): Immediate formation of a white, curdy precipitate (AgCl).

  • Negative Result (Mesylate/Base): Solution remains clear.

• Test Aliquot 2 (Counter-check): Add 2-3 drops of BaCl₂ solution.

  • Positive Result (Mesylate): Formation of a white precipitate (BaSO₄) indicates presence of sulfate/sulfonate groups (Mesylate).

  • Negative Result (HCl): Solution remains clear.

Protocol B: 1H-NMR Characterization

Objective: Verify the structural integrity and S-enantiomer purity.

Solvent: DMSO-d6 or D₂O/NaOD (pH > 10 for solubility). Expected Shifts (δ ppm, 400 MHz, DMSO-d6):

Proton Group	Approx.[4][5][6] Shift (δ)	Multiplicity	Assignment
Aromatic H	8.5 - 9.0	Singlet	H-5 (Pyridone ring)
Aromatic H	7.5 - 8.0	Doublet	H-8 (Benzoxazine ring)
Oxazine H	4.3 - 4.8	Multiplet	H-2, H-3 (Chiral center vicinity)
Cyclopropyl	0.8 - 1.5	Multiplet	Cyclopropyl ring protons (High field)
Methyl	1.4 - 1.6	Doublet	C3-CH₃ (Diagnostic for enantiomer)

Interpretation:

• The C3-Methyl doublet is the critical diagnostic peak. In a racemic mixture, chiral shift reagents (e.g., Eu(hfc)₃) may split this peak into two distinct doublets. For pure (S)-Pazufloxacin, only one doublet should be observed.

QC Workflow Diagram

Caption: Quality Control workflow for the specific identification of Pazufloxacin HCl.

References

• PubChem. (n.d.). Pazufloxacin Hydrochloride | C16H16ClFN2O4. National Library of Medicine. Retrieved February 5, 2026, from [Link]

• Todo, Y., et al. (1994). Pyridonecarboxylic acids as antibacterial agents.[1][2][4][7] VI. Synthesis and antibacterial activity of 7-(1-aminocyclopropyl)-6-fluoro-1,4-dihydro-4-oxo-3-quinolinecarboxylic acids. Chemical and Pharmaceutical Bulletin. (Foundational SAR study establishing the role of the aminocyclopropyl group).

• Dorovatovskii, P. V., & Vologzhanina, A. V. (2021). Crystallographic Characterization of Different Forms of the Salt of Pazufloxacin Mesylate. MDPI Crystals. Retrieved from [Link] (Provides comparative crystal structure data relevant to salt forms).

• DrugBank Online. (n.d.). Pazufloxacin.[2][3][7][8] Retrieved from [Link]

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An In-Depth Technical Guide: The In Vitro Antimicrobial Spectrum of Pazufloxacin Against Gram-Negative Bacteria

This guide provides a comprehensive technical overview of the in vitro antimicrobial spectrum of pazufloxacin, a fluoroquinolone antibiotic, against clinically significant Gram-negative bacteria. It is intended for researchers, scientists, and drug development professionals seeking a deeper understanding of its activity, mechanisms, and the methodologies for its evaluation.

Introduction to Pazufloxacin and its Clinical Significance

Pazufloxacin is a synthetic fluoroquinolone antimicrobial agent notable for its broad-spectrum efficacy against a wide range of bacterial pathogens.[1] Developed in Japan, it is utilized globally for treating severe and complicated infections.[1] Its potent activity extends to both Gram-positive and Gram-negative bacteria, including some drug-resistant strains.[2][3] This makes it a critical tool in managing various infections, such as those of the urinary tract, respiratory system, and intra-abdominal region.[1][3] The antibacterial action of pazufloxacin is particularly pronounced against Gram-negative bacteria.[4][5][6]

Mechanism of Action: Targeting Bacterial DNA Synthesis

Consistent with other fluoroquinolones, pazufloxacin exerts its bactericidal effects by inhibiting essential bacterial enzymes: DNA gyrase and topoisomerase IV.[1][6][7] These enzymes are crucial for DNA replication, transcription, repair, and recombination in bacteria.[1][6]

• DNA Gyrase: This enzyme is vital for managing the supercoiling of bacterial DNA during replication.[1] In Gram-negative bacteria, DNA gyrase is the primary target of fluoroquinolones.

• Topoisomerase IV: This enzyme is involved in the separation of replicated chromosomal DNA into daughter cells.[1]

By binding to these enzymes, pazufloxacin induces double-strand breaks in the bacterial DNA, which inhibits cell division and ultimately leads to bacterial cell death.[1] Pazufloxacin has demonstrated potent inhibition of DNA gyrase with IC50 values of 0.88 μg/mL for E. coli and 1.9 μg/mL for P. aeruginosa.[8][9]

In Vitro Spectrum of Activity Against Gram-Negative Bacteria

Pazufloxacin exhibits a broad spectrum of in vitro activity against a variety of Gram-negative bacteria.[8][9] The minimum inhibitory concentration (MIC) is a key quantitative measure of this activity, with MIC90 (the concentration required to inhibit 90% of isolates) being a particularly important metric in clinical microbiology.

Enterobacteriaceae

Pazufloxacin has shown excellent activity against members of the Enterobacteriaceae family. For instance, the MIC50 for Escherichia coli has been reported to be as low as 0.025 microg/ml.[10]

Pseudomonas aeruginosa

This opportunistic pathogen is a significant cause of healthcare-associated infections. Pazufloxacin demonstrates good activity against P. aeruginosa, with a reported MIC50 of 0.78 microg/ml.[10] Its efficacy extends to imipenem-resistant strains of P. aeruginosa.[5]

Other Non-Fermenting Gram-Negative Bacilli

Beyond P. aeruginosa, pazufloxacin is active against other non-fermenting Gram-negative bacteria, which are often multi-drug resistant.

Legionella Species

Studies have also demonstrated the potent in vitro activity of pazufloxacin against various Legionella species, with MIC90 values of 0.032 mg/L for 76 different strains.[11]

Table 1: Summary of Pazufloxacin MICs for Key Gram-Negative Pathogens

Bacterial Species	MIC50 (μg/mL)	MIC90 (μg/mL)	Reference(s)
Escherichia coli	0.025	0.025-100	[10][12]
Pseudomonas aeruginosa	0.78	100	[10][12]
Klebsiella pneumoniae (ESBL-producing)	-	100	[12]
Serratia marcescens	-	100	[12]
Proteus mirabilis	-	100	[12]
Legionella spp.	-	0.032	[11]

Note: MIC values can vary depending on the study, geographic location, and the specific isolates tested. The MIC90 values presented reflect a broad range reported in the literature.

Mechanisms of Resistance in Gram-Negative Bacteria

The emergence of resistance to fluoroquinolones, including pazufloxacin, is a significant clinical concern. The primary mechanisms of resistance in Gram-negative bacteria include:

• Target Site Mutations: Alterations in the quinolone resistance-determining regions (QRDRs) of the gyrA and parC genes, which encode for DNA gyrase and topoisomerase IV, respectively, are a major cause of resistance.[13][14] Mutations, such as the single Ser-91-to-Phe substitution in GyrA, can confer higher levels of resistance to pazufloxacin.[13]

• Efflux Pumps: The overexpression of efflux pumps can actively transport fluoroquinolones out of the bacterial cell, reducing the intracellular drug concentration.[15][16]

• Reduced Outer Membrane Permeability: Changes in the outer membrane porins can limit the influx of the antibiotic into the bacterial cell.[15]

• Plasmid-Mediated Resistance: The acquisition of resistance genes, such as qnr, via plasmids can also contribute to reduced susceptibility.[17]

Standardized Protocols for In Vitro Susceptibility Testing

Accurate determination of pazufloxacin's in vitro activity relies on standardized methodologies. The Clinical and Laboratory Standards Institute (CLSI) and the European Committee on Antimicrobial Susceptibility Testing (EUCAST) provide guidelines for antimicrobial susceptibility testing (AST).[18][19]

Broth Microdilution Method for MIC Determination

This is a gold-standard method for determining the MIC of an antimicrobial agent.

Protocol:

• Preparation of Antimicrobial Agent: Prepare a stock solution of pazufloxacin and perform serial twofold dilutions in cation-adjusted Mueller-Hinton broth (CAMHB) in a 96-well microtiter plate.

• Inoculum Preparation: Prepare a standardized bacterial inoculum (e.g., 0.5 McFarland standard) and dilute it to achieve a final concentration of approximately 5 x 10^5 colony-forming units (CFU)/mL in each well.

• Incubation: Incubate the microtiter plates at 35°C ± 2°C for 16-20 hours in ambient air.

• Reading Results: The MIC is the lowest concentration of the antimicrobial agent that completely inhibits visible growth of the organism.

• Quality Control: Concurrently test quality control strains with known MIC values (e.g., E. coli ATCC 25922, P. aeruginosa ATCC 27853) to ensure the accuracy of the results.[20]

Disk Diffusion Method

The disk diffusion method is a qualitative or semi-quantitative test that is widely used in clinical laboratories.

Protocol:

• Inoculum Preparation: Prepare a standardized bacterial inoculum (0.5 McFarland) and swab it evenly across the surface of a Mueller-Hinton agar plate.

• Disk Application: Aseptically apply a paper disk impregnated with a specified amount of pazufloxacin to the agar surface.

• Incubation: Incubate the plate at 35°C ± 2°C for 16-20 hours.

• Measurement: Measure the diameter of the zone of inhibition around the disk.

• Interpretation: Interpret the results as susceptible, intermediate, or resistant based on the zone diameter interpretive criteria provided by CLSI or EUCAST.[18][21]

Clinical Breakpoints

Clinical breakpoints are the MIC values used to categorize an organism as susceptible, intermediate, or resistant to an antimicrobial agent.[21] These are established by regulatory bodies like the FDA, CLSI, and EUCAST and are based on a combination of microbiological, pharmacokinetic/pharmacodynamic (PK/PD), and clinical data.[22][23][24][25][26] It is crucial to use the most current breakpoint tables for accurate interpretation.[19][27][28]

Visualization of Experimental Workflow

DOT Language Diagram: MIC Determination Workflow

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• 11. In vitro activity of pazufloxacin, tosufloxacin and other quinolones against Legionella species - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. [In vitro and in vivo antibacterial activities of pazufloxacin mesilate, a new injectable quinolone] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Reduced Clinical Efficacy of Pazufloxacin against Gonorrhea Due to High Prevalence of Quinolone-Resistant Isolates with the GyrA Mutation - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Mechanisms and Frequency of Resistance to Gatifloxacin in Comparison to AM-1121 and Ciprofloxacin in Staphylococcus aureus - PMC [pmc.ncbi.nlm.nih.gov]
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Technical Guide: Physicochemical Properties and Solubility Profile of Pazufloxacin Hydrochloride

Executive Summary & Strategic Context

Pazufloxacin is a fourth-generation fluoroquinolone antibiotic characterized by a broad spectrum of activity and a fused tricyclic structure. While Pazufloxacin Mesylate is the primary clinical salt form (owing to favorable manufacturing and stability characteristics), Pazufloxacin Hydrochloride (HCl) represents a critical entity in early-stage salt screening and crystallographic research.

Understanding the physicochemical profile of the hydrochloride salt is essential for:

• Salt Selection Strategy: Comparing counter-ion effects (HCl vs. Mesylate) on solubility and dissolution rate.

• Formulation Robustness: Predicting behavior in acidic gastric fluids where the HCl salt species dominates in situ.

• Purification Processes: Utilizing HCl-driven recrystallization for impurity purging.

This guide provides a definitive technical analysis of Pazufloxacin HCl, synthesizing crystallographic data, solution thermodynamics, and validated experimental protocols.

Chemical Identity and Molecular Properties[1][2]

Pazufloxacin functions as an amphoteric electrolyte. Its solubility and partitioning behavior are governed by the ionization state of the carboxyl group (acidic) and the amino group on the cyclopropyl ring (basic).

Table 1: Physicochemical Constants[2][3]

Property	Value / Descriptor	Context/Notes
IUPAC Name	(3S)-10-(1-aminocyclopropyl)-9-fluoro-3-methyl-7-oxo-2,3-dihydro-7H-pyrido[1,2,3-de][1,4]benzoxazine-6-carboxylic acid hydrochloride	Specific to HCl salt
Molecular Formula	C₁₆H₁₅FN₂O₄[1][2][3][4][5][6][7][8][9] · HCl	Base MW: 318.3 g/mol
pKa₁ (Carboxyl)	5.7 ± 0.1	Protonation of carboxylate
pKa₂ (Amino)	8.6 ± 0.1	Deprotonation of amine
Isoelectric Point (pI)	~7.15	Minimum solubility point (Zwitterion dominant)
LogP (Octanol/Water)	-0.39 (Experimental)	Highly hydrophilic
H-Bond Donors/Acceptors	3 / 6	High capacity for solvation

Solubility Profile and Solution Thermodynamics

pH-Dependent Solubility (The U-Shaped Profile)

Pazufloxacin exhibits a classic U-shaped solubility curve typical of zwitterionic fluoroquinolones.

• pH < 5 (Acidic): High solubility. The molecule exists primarily as a Cation (protonated amine, protonated carboxyl). The HCl salt naturally provides this acidic environment upon dissolution.

• pH 6–8 (Neutral): Low solubility (Intrinsic Solubility,

  ). The molecule exists as a Zwitterion (protonated amine, deprotonated carboxyl), which has high crystal lattice energy and low hydration affinity.

• pH > 9 (Basic): High solubility.[10] The molecule exists as an Anion (deprotonated amine, deprotonated carboxyl).

Solvation and Counter-ion Effects

While the Mesylate salt is chosen for its high aqueous solubility (>100 mg/mL), the Hydrochloride salt shows distinct behavior driven by the common ion effect in gastric media and specific hydration states in the solid form.

• Water: Freely soluble (pH dependent).[10]

• Methanol: Sparingly soluble.[10]

• Acetonitrile: Practically insoluble.

Solid-State Characterization: Polymorphism in HCl Salts

Recent crystallographic studies (e.g., Tselukovskaya et al.) have revealed that Pazufloxacin HCl is not a simple monomorph.[11] It forms complex hydrated and solvated networks, which is critical for stability testing.

Known HCl Solid Forms:

• Heptachloride Decahydrate: A complex salt formed from recrystallization in concentrated HCl. It features an extensive hydrogen-bonded framework involving the hydronium ion (

  ).

• Chloride Ethanol Hemisolvate: Formed when recrystallized from ethanol/HCl mixtures.

Implication: Researchers must control solvent water activity (

) and acid concentration during crystallization to prevent phase transformation between these hydrate forms.

Mechanistic Visualization: Ionization & Solubility[1]

The following diagram illustrates the equilibrium shifts that dictate the solubility profile.

Figure 1: pH-dependent ionization pathway of Pazufloxacin.[11] Solubility is lowest in the Zwitterionic region due to net neutral charge and high lattice energy.

Validated Experimental Protocols

Protocol A: Thermodynamic Equilibrium Solubility (Shake-Flask Method)

Use this protocol to determine the intrinsic solubility (

) and pH-solubility profile.

Reagents:

• Pazufloxacin HCl (micronized).

• Buffers: 0.1N HCl (pH 1.2), Acetate (pH 4.5), Phosphate (pH 6.8, 7.4).

Workflow:

• Saturation: Add excess Pazufloxacin HCl to 10 mL of buffer in a borosilicate glass vial until undissolved solid remains visible.

• Equilibration: Incubate at 37°C ± 0.5°C in an orbital shaker (100 rpm) for 24 hours.

• Separation: Filter the suspension using a 0.45 µm PVDF syringe filter. Critical: Discard the first 1 mL of filtrate to prevent adsorption errors.

• Quantification: Dilute filtrate with mobile phase and analyze via HPLC (See Protocol C).

• pH Verification: Measure the pH of the filtrate. The dissolution of the HCl salt will shift the buffer pH; report solubility against the final pH.

Protocol B: Potentiometric Determination of pKa

Use this for precise determination of ionization constants.

System: SiriusT3 or Mettler Toledo Titrator. Method:

• Dissolve ~5 mg Pazufloxacin HCl in 20 mL degassed water.

• Titrate with 0.1 M KOH (standardized) from pH 2.0 to pH 11.0.

• Perform a back-titration with 0.1 M HCl to check for hysteresis (precipitation).

• Calculation: Use the Bjerrum plot method to identify inflection points corresponding to pKa1 and pKa2.

Protocol C: HPLC Quantification (Stability-Indicating)

Adapted from validated methods (Ref 3, 4).

Parameter	Condition
Column	C18 (e.g., Agilent Zorbax or Kromasil), 250 x 4.6 mm, 5 µm
Mobile Phase	Phosphate Buffer (pH 4.0) : Methanol (50:50 v/v)
Flow Rate	1.0 mL/min
Detection	UV at 249 nm (Lambda max)
Injection Vol	20 µL
Retention Time	~5.5 min (Pazufloxacin)

Stability Profile

Photostability

Like other fluoroquinolones, Pazufloxacin is sensitive to UV light (photolytic dehalogenation).

• Mechanism: UV absorption leads to the loss of the Fluorine atom at position 8 (or 9 depending on numbering scheme), generating free radicals.

• Mitigation: All analytical work must be performed under amber light. Storage requires opaque containers.

Thermal Stability[16]

• Melting Point: The HCl salt decomposes upon melting, typically >250°C.

• DSC Profile: Expect a broad endotherm corresponding to dehydration (if hydrate) followed by an exothermic decomposition peak.

Analytical Workflow Diagram

Figure 2: Standardized HPLC workflow for quantification of Pazufloxacin, ensuring separation from photodegradation products.

References

• Tselukovskaya, E. D., et al. (2023). Crystallographic Characterization of Different Forms of the Salt of Pazufloxacin Mesylate. Crystals. (Note: Discusses HCl salt recrystallization).

• PubChem Database. Pazufloxacin Hydrochloride (CID 45108234).[2] National Center for Biotechnology Information.[9]

• Li, Q., et al. (2004).[6] Determination of pazufloxacin mesylate in human plasma and urine by high performance liquid chromatography. Asian Journal of Drug Metabolism and Pharmacokinetics.

• Thangabalan, B., et al. (2010). RP-HPLC Method Development and Validation of Pazufloxacin in their Bulk and formulation. International Journal of Pharmacy and Pharmaceutical Sciences.

• Guide to Pharmacology. Pazufloxacin Ligand Page. IUPHAR/BPS.

Sources

• 1. researchgate.net [researchgate.net]
• 2. Pazufloxacin Hydrochloride | C16H16ClFN2O4 | CID 45108234 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. pazufloxacin | Ligand page | IUPHAR/BPS Guide to PHARMACOLOGY [guidetopharmacology.org]
• 4. Polymorphism of Pradofloxacin: Crystal Structure Analysis, Stability Study, and Phase Transformation Behavior - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Photochemical properties and phototoxicity of Pazufloxacin: a stable and transient study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. ijpda.org [ijpda.org]
• 7. longdom.org [longdom.org]
• 8. DSC, TGA-FTIR and FTIR Assisted by Chemometric Factor Analysis and PXRD in Assessing the Incompatibility of the Antiviral Drug Arbidol Hydrochloride with Pharmaceutical Excipients - PMC [pmc.ncbi.nlm.nih.gov]
• 9. mims.com [mims.com]
• 10. Ofloxacin | C18H20FN3O4 | CID 4583 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 11. mdpi.com [mdpi.com]

An In-Depth Technical Guide to the Binding Affinity of Pazufloxacin with Bacterial Topoisomerase IV

Authored for Researchers, Scientists, and Drug Development Professionals

Introduction

Pazufloxacin is a potent, broad-spectrum fluoroquinolone antibiotic that exerts its bactericidal effects by targeting essential bacterial enzymes responsible for DNA replication and chromosome segregation.[1][2] A primary target of this drug class, particularly in Gram-positive bacteria, is DNA topoisomerase IV.[3][4] This guide provides a detailed examination of the binding interaction between pazufloxacin and topoisomerase IV, delving into the molecular mechanism of action, the quantitative assessment of binding affinity, and the state-of-the-art experimental protocols required for its characterization. Our focus is to deliver not just procedural steps, but the underlying scientific rationale that governs experimental design and data interpretation in the context of drug development.

Section 1: The Target - Bacterial Topoisomerase IV

Structure and Function

Bacterial DNA topoisomerase IV is a type IIA topoisomerase, an essential enzyme that modulates the topological state of DNA.[5] Its primary role is the decatenation (unlinking) of interlocked daughter chromosomes following DNA replication, a critical step for proper chromosome segregation into daughter cells.[2] The enzyme is a heterotetramer, composed of two ParC subunits and two ParE subunits (ParC₂E₂).[6]

• ParC Subunit: Homologous to the GyrA subunit of DNA gyrase, it contains the active site tyrosine residue responsible for transiently cleaving the DNA backbone. This subunit is the principal locus of mutations that confer quinolone resistance.[6]

• ParE Subunit: Homologous to the GyrB subunit of DNA gyrase, it possesses the ATPase activity that powers the enzyme's catalytic cycle.[6]

The Catalytic Cycle

Topoisomerase IV alters DNA topology by passing one intact double-stranded DNA segment (the "T-segment") through a transient, enzyme-mediated double-stranded break in another segment (the "G-segment"). This intricate process is powered by ATP hydrolysis.

Caption: The catalytic cycle of Topoisomerase IV.

Section 2: The Interaction - Mechanism of Pazufloxacin Binding

Fluoroquinolones like pazufloxacin do not function by classic competitive or non-competitive inhibition of the enzyme's catalytic activity. Instead, they act as "topoisomerase poisons."[7] Their mechanism involves binding to and stabilizing a transient intermediate in the catalytic cycle: the DNA-cleavage complex.

This results in a stable, ternary Topo IV-DNA-Pazufloxacin complex .[8] By stabilizing this complex, pazufloxacin effectively traps the enzyme on the DNA with a double-strand break. The DNA religation step is inhibited, and the accumulation of these stalled complexes along the bacterial chromosome blocks the progression of replication forks, ultimately triggering pathways that lead to cell death.[5][6][8]

A critical feature of this interaction is the water-metal ion bridge . Structural studies of other fluoroquinolones have revealed that the drug intercalates into the cleaved DNA at the active site. A non-catalytic magnesium ion (Mg²⁺) is chelated by the fluoroquinolone's keto-acid moiety. This ion, through a network of water molecules, forms hydrogen bonds with key amino acid residues in the ParC subunit, effectively bridging the drug to the enzyme and stabilizing the entire ternary complex.[9]

Caption: Mechanism of pazufloxacin action on Topoisomerase IV.

Section 3: Quantifying the Affinity - Experimental Methodologies

Determining the binding affinity and inhibitory potency of a compound like pazufloxacin requires a multi-faceted approach. We combine functional assays that measure the consequence of binding (inhibition of enzyme activity) with biophysical methods that measure the direct binding event itself.

Functional Inhibition: The DNA Cleavage Assay

Causality Behind Experimental Choice: The DNA cleavage assay is the gold-standard functional assay for topoisomerase poisons. Its scientific value lies in the fact that it directly measures the drug's mechanism of action—the stabilization of the cleavage complex. An increase in the amount of cleaved DNA in the presence of the drug is a direct readout of the drug's ability to form the lethal ternary complex. This assay provides a 50% inhibitory concentration (IC₅₀) or, more accurately for this mechanism, a 50% effective concentration (EC₅₀) for cleavage stimulation.

• Reagent Preparation:

  • Enzyme: Purified recombinant S. aureus or E. coli Topoisomerase IV enzyme, stored at -80°C.

  • DNA Substrate: Supercoiled plasmid DNA (e.g., pBR322) at a concentration of 200 µg/mL.

  • Assay Buffer (5X): 200 mM HEPES-KOH (pH 7.6), 500 mM Potassium Glutamate, 50 mM MgCl₂, 10 mM DTT, and 50 µg/mL BSA. Note: ATP is typically omitted as it is not required for quinolone-mediated cleavage stabilization.[10]

  • Test Compound: Pazufloxacin, prepared as a 10 mM stock in 0.1 M NaOH and serially diluted to desired concentrations.

  • Stop Solution/Loading Dye: 1% Sodium Dodecyl Sulfate (SDS), 40 mM EDTA, 100 µg/mL Proteinase K, 0.05% bromophenol blue, 50% glycerol.

• Reaction Setup (per 20 µL reaction):

  • On ice, combine in a microcentrifuge tube:

    • 4 µL of 5X Assay Buffer.

    • 1 µL of supercoiled pBR322 DNA (final concentration 10 µg/mL).

    • 2 µL of pazufloxacin dilution (or DMSO/NaOH vehicle for control).

    • x µL of nuclease-free water to bring the volume to 19 µL.

  • Initiate the reaction by adding 1 µL of Topoisomerase IV enzyme (e.g., 1 unit, where 1 unit relaxes 0.5 µg of supercoiled DNA). Mix gently.

• Incubation:

  • Incubate the reaction tubes at 37°C for 15 minutes.[9]

• Reaction Termination:

  • Add 5 µL of Stop Solution. The SDS denatures the enzyme, and EDTA chelates Mg²⁺.

  • Incubate at 50°C for 30 minutes to allow Proteinase K to digest the enzyme, releasing the cleaved DNA.[9]

• Analysis by Gel Electrophoresis:

  • Load the entire reaction volume onto a 1.0% agarose gel containing an intercalating dye (e.g., ethidium bromide or SYBR Safe).

  • Perform electrophoresis at a constant voltage (e.g., 80V) until the dye front has migrated approximately 75% of the gel length.

  • Visualize the DNA bands under UV or blue light.

• Data Interpretation:

  • Identify the bands corresponding to supercoiled (uncleaved substrate), relaxed, and linear DNA (product of double-strand cleavage).

  • Quantify the band intensities using densitometry software (e.g., ImageJ).

  • The percentage of linear DNA is plotted against the pazufloxacin concentration. The concentration at which 50% of the maximum cleavage is observed is determined as the EC₅₀.

Caption: Workflow for the Topoisomerase IV DNA Cleavage Assay.

Direct Binding Kinetics: Surface Plasmon Resonance (SPR)

Causality Behind Experimental Choice: While functional assays are essential, they don't measure the binding event directly. SPR is a powerful biophysical technique that provides label-free, real-time data on molecular interactions.[11][12] Its value is in determining the kinetics of the interaction—the association rate (kₐ) and the dissociation rate (kₑ). From these, the equilibrium dissociation constant (Kₑ), a true measure of affinity, can be calculated (Kₑ = kₑ/kₐ). This level of detail is crucial for structure-activity relationship (SAR) studies, as it can distinguish between compounds that bind quickly, bind tightly, or have a long residence time on the target, all of which can impact in vivo efficacy.[13]

• Immobilization:

  • Chip Selection: Use a sensor chip suitable for protein immobilization (e.g., a CM5 carboxymethylated dextran chip).

  • Ligand Preparation: Prepare purified Topoisomerase IV (the ligand) in a low-salt buffer (e.g., 10 mM Sodium Acetate, pH 5.0).

  • Amine Coupling: Activate the chip surface using a standard mixture of N-hydroxysuccinimide (NHS) and 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC). Flow the Topoisomerase IV over the activated surface to allow covalent coupling via primary amines. Deactivate any remaining active esters with ethanolamine. Aim for an immobilization level that will yield a sufficient signal without causing mass transport limitations.

• Analyte Binding Assay:

  • Analyte Preparation: Prepare a series of pazufloxacin (the analyte) concentrations in a suitable running buffer (e.g., PBS with 0.05% Tween-20 and 1% DMSO). Include a buffer-only (zero analyte) sample for double referencing.

  • Binding Cycle (Multi-cycle kinetics):

    • Association: Inject the lowest concentration of pazufloxacin over the sensor surface (containing immobilized Topo IV) and a reference flow cell (blank) for a set time (e.g., 120 seconds) to monitor binding.

    • Dissociation: Replace the analyte solution with running buffer and monitor the dissociation for a set time (e.g., 300 seconds).

    • Regeneration: Inject a pulse of a harsh solution (e.g., low pH glycine or high salt) to strip all bound analyte and prepare the surface for the next cycle.

    • Repeat the cycle for each concentration of pazufloxacin.

• Data Processing:

  • The raw data is collected as a sensorgram (Response Units vs. Time).

  • Subtract the signal from the reference flow cell and then subtract the signal from the buffer-only injection (double referencing) to correct for bulk refractive index changes and instrument drift.

• Kinetic Analysis:

  • Fit the processed sensorgrams to a suitable binding model (e.g., a 1:1 Langmuir model) using the instrument's analysis software.

  • This fitting process will yield the association rate constant (kₐ, units M⁻¹s⁻¹), the dissociation rate constant (kₑ, units s⁻¹), and the equilibrium dissociation constant (Kₑ, units M).

Caption: Workflow for SPR-based kinetic analysis.

Section 4: Pazufloxacin Binding Affinity Data

One study on Staphylococcus aureus found that pazufloxacin inhibited both DNA gyrase and topoisomerase IV at nearly the same level.[14] This balanced, dual-targeting activity is a highly desirable trait for an antibiotic, as it may reduce the frequency of resistance development; a bacterium would need to acquire mutations in both essential target enzymes to achieve high-level resistance.

While specific IC₅₀ values for topoisomerase IV are not cited, values for DNA gyrase provide a strong indication of pazufloxacin's potency.

Target Enzyme	Bacterial Species	Parameter	Value (µg/mL)	Reference
DNA Gyrase	Escherichia coli	IC₅₀	0.88	[15]
DNA Gyrase	Pseudomonas aeruginosa	IC₅₀	1.9	[15]
Topoisomerase IV	Staphylococcus aureus	Inhibition	"Nearly the same level" as DNA Gyrase	[14]

IC₅₀ (50% Inhibitory Concentration) is the concentration of drug required to inhibit the enzyme's activity by 50%.

The data indicates that pazufloxacin is a potent inhibitor in the sub-microgram per milliliter range. Given the finding in S. aureus, it is reasonable for researchers to hypothesize that the IC₅₀ of pazufloxacin against S. aureus topoisomerase IV is of a similar magnitude to its IC₅₀ against the gyrase from the same organism.

Conclusion

Pazufloxacin demonstrates potent antibacterial activity through the inhibition of bacterial type II topoisomerases, including topoisomerase IV. Its mechanism of action is to poison the enzyme by stabilizing a lethal ternary complex composed of the enzyme, cleaved DNA, and the drug molecule. This interaction prevents the religation of double-strand DNA breaks, disrupting DNA replication and leading to cell death. While specific kinetic constants for the pazufloxacin-topoisomerase IV interaction are not widely published, functional assays demonstrate potent, balanced inhibition of both topoisomerase IV and DNA gyrase. The robust methodologies of the DNA cleavage assay and Surface Plasmon Resonance provide a comprehensive framework for characterizing this binding affinity, offering critical data on functional inhibition, binding kinetics, and thermodynamic affinity that are indispensable for modern antibiotic research and development.

References

• Andes, D., et al. (2022). Concentration-Dependent Activity of Pazufloxacin against Pseudomonas aeruginosa: An In Vivo Pharmacokinetic/Pharmacodynamic Study. PMC. [Link]

• ResearchGate. IC 50 values of the tested compounds against Topo II.. [Link]

• Khodursky, A. B., et al. (1995). Topoisomerase IV is a target of quinolones in Escherichia coli. PubMed. [Link]

• Scribd. Pazufloxacin: Antibacterial Efficacy and Use. [Link]

• Takemura, W., et al. (2022). Concentration-Dependent Activity of Pazufloxacin against Pseudomonas aeruginosa: An In Vivo Pharmacokinetic/Pharmacodynamic Study. PubMed. [Link]

• Wakebe, H., et al. (1996). [In vitro and in vivo antibacterial activities of pazufloxacin mesilate, a new injectable quinolone]. PubMed. [Link]

• National Center for Biotechnology Information. Pazufloxacin. PubChem. [Link]

• Patsnap. What is the mechanism of Pazufloxacin Mesilate?. Synapse. [Link]

• Lee, S. K., et al. (2014). Fluoroquinolones stimulate the DNA cleavage activity of topoisomerase IV by promoting the binding of Mg2+ to the second metal binding site. NIH. [Link]

• Fournier, B., et al. (2000). Selective Targeting of Topoisomerase IV and DNA Gyrase in Staphylococcus aureus: Different Patterns of Quinolone- Induced Inhibition of DNA Synthesis. PMC. [Link]

• Hooper, D. C. (2014). Topoisomerase Inhibitors: Fluoroquinolone Mechanisms of Action and Resistance. PMC. [Link]

• Drlica, K., et al. (1997). DNA topoisomerase targets of the fluoroquinolones: A strategy for avoiding bacterial resistance. PMC. [Link]

• ResearchGate. (a) Represents the inhibition of the Topoisomerase IV enzyme activity.... [Link]

• ResearchGate. Examples of topoisomerase ATPase domain inhibitors with IC50 values.... [Link]

• Blower, T. R., et al. (2023). Gyrase and Topoisomerase IV: Recycling Old Targets for New Antibacterials to Combat Fluoroquinolone Resistance. PubMed Central. [Link]

• Sissi, C., et al. (2001). Action of quinolones against Staphylococcus aureus topoisomerase IV: basis for DNA cleavage enhancement. PubMed. [Link]

• Blower, T. R., et al. (2023). Gyrase and Topoisomerase IV: Recycling Old Targets for New Antibacterials to Combat Fluoroquinolone Resistance. ACS Infectious Diseases. [Link]

• Reaction Biology. Surface Plasmon Resonance Assay Services. [Link]

• Drlica, K., et al. (1997). (PDF) DNA Topoisomerase Targets of the Fluoroquinolones: A Strategy for Avoiding Bacterial Resistance. ResearchGate. [Link]

• Schio, L., et al. (2012). Inhibition of DNA gyrase and DNA topoisomerase IV of Staphylococcus aureus and Escherichia coli by aminocoumarin antibiotics. ResearchGate. [Link]

• Gentry, P. R., et al. (2022). Surface Plasmon Resonance Screening to Identify Active and Selective Adenosine Receptor Binding Fragments. PMC. [Link]

• Inspiralis Limited. S. aureus Topoisomerase IV Cleavage Assay Kits. [Link]

• Basit, S., et al. (2022). New Dual Inhibitors of Bacterial Topoisomerases with Broad-Spectrum Antibacterial Activity and In Vivo Efficacy against Vancomycin-Intermediate Staphylococcus aureus. PubMed Central. [Link]

• Hahnefeld, C., et al. (2004). Determination of kinetic data using surface plasmon resonance biosensors.. SciSpace. [Link]

• Charles River Laboratories. Surface Plasmon Resonance (SPR) Assay. [Link]

• Blower, T. R., et al. (2023). Gyrase and Topoisomerase IV as Antibacterial Targets for Gepotidacin and Zoliflodacin: Teaching Old Enzymes New Tricks. MDPI. [Link]

• AZoM.com. (2018). Surface Plasmon Resonance: Driving Better & Faster Decision-making in Drug Discovery. [Link]

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• 1. scribd.com [scribd.com]
• 2. What is the mechanism of Pazufloxacin Mesilate? [synapse.patsnap.com]
• 3. Selective Targeting of Topoisomerase IV and DNA Gyrase in Staphylococcus aureus: Different Patterns of Quinolone- Induced Inhibition of DNA Synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Action of quinolones against Staphylococcus aureus topoisomerase IV: basis for DNA cleavage enhancement - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Gyrase and Topoisomerase IV: Recycling Old Targets for New Antibacterials to Combat Fluoroquinolone Resistance - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Topoisomerase Inhibitors: Fluoroquinolone Mechanisms of Action and Resistance - PMC [pmc.ncbi.nlm.nih.gov]
• 7. pubs.acs.org [pubs.acs.org]
• 8. DNA topoisomerase targets of the fluoroquinolones: A strategy for avoiding bacterial resistance - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Fluoroquinolones stimulate the DNA cleavage activity of topoisomerase IV by promoting the binding of Mg2+ to the second metal binding site - PMC [pmc.ncbi.nlm.nih.gov]
• 10. inspiralis.com [inspiralis.com]
• 11. reactionbiology.com [reactionbiology.com]
• 12. Surface Plasmon Resonance Screening to Identify Active and Selective Adenosine Receptor Binding Fragments - PMC [pmc.ncbi.nlm.nih.gov]
• 13. criver.com [criver.com]
• 14. [In vitro and in vivo antibacterial activities of pazufloxacin mesilate, a new injectable quinolone] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. medchemexpress.com [medchemexpress.com]

Technical Guide: Structure-Activity Relationship (SAR) of Pazufloxacin Derivatives

The following is an in-depth technical guide on the Structure-Activity Relationship (SAR) of Pazufloxacin derivatives, designed for researchers and drug development professionals.

Executive Summary

Pazufloxacin (PZFX), chemically known as (S)-10-(1-aminocyclopropyl)-9-fluoro-3-methyl-7-oxo-2,3-dihydro-7H-pyrido[1,2,3-de][1,4]benzoxazine-6-carboxylic acid, represents a critical evolution in fluoroquinolone antibiotics. Unlike second-generation agents (e.g., Ciprofloxacin) that utilize a bicyclic core, Pazufloxacin employs a tricyclic benzoxazine scaffold . This structural rigidification, combined with a unique carbon-linked 1-aminocyclopropyl substituent at the C-7 position (C-10 in tricyclic numbering), confers a broad spectrum of activity against Gram-negative bacteria (P. aeruginosa) and Gram-positive cocci (S. aureus), including resistant strains.

This guide dissects the molecular architecture of Pazufloxacin, analyzing how specific structural modifications influence antibacterial potency, pharmacokinetics, and target affinity.

The Core Pharmacophore: Tricyclic Benzoxazine

The efficacy of Pazufloxacin stems from its rigid tricyclic core, which constrains the N-1 substituent and enhances metabolic stability. Below is the structural analysis of the core scaffold.

Structural Numbering & Zones

To understand the SAR, we must map the tricyclic system to the standard quinolone numbering:

• Position 6 (Tricyclic C-9): Fluorine atom (Critical for DNA gyrase binding).

• Position 7 (Tricyclic C-10): 1-Aminocyclopropyl group (The primary variable for derivative design).

• Position 1 & 8 (Bridged): The N-1 and C-8 positions are fused by an oxazine ring [(S)-3-methyl-oxazine], creating the tricyclic system.

• Position 3 & 4: Carboxylic acid and Keto group (Essential for Mg²⁺ coordination).

Visualization: SAR Decision Matrix

Figure 1: The structural decision matrix for Pazufloxacin, mapping key chemical zones to their biological function.

Detailed Structure-Activity Relationship (SAR)

The C-7 Substituent: The "Magic Bullet"

The most distinct feature of Pazufloxacin is the 1-aminocyclopropyl group at position 7.

• Carbon-Linkage vs. Nitrogen-Linkage: Unlike Ciprofloxacin (N-linked piperazine) or Moxifloxacin (N-linked diazabicyclononane), Pazufloxacin features a C-C bond connecting the cyclopropyl ring to the aromatic core.

• Role of the Primary Amine: The exocyclic primary amine (

  ) on the cyclopropyl ring is critical for:

  • Porin Penetration: It provides the necessary basicity to form a zwitterion with the C-3 carboxylate, facilitating transport through the OmpF porin channels of Gram-negative bacteria.

  • Target Affinity: The amine forms hydrogen bonds with the Serine/Acidic residues in the GyrA subunit of DNA gyrase.

Critical Experimental Insight (Acylation): Research indicates that modifying this primary amine destroys activity. Acetylation of the C-7 amino group (converting

to ) results in a drastic increase in MIC values (e.g., from 0.156 µg/mL to >25 µg/mL). This confirms that the free, unsubstituted amine is non-negotiable for high potency [1].

The N-1 / C-8 Fused Ring (Stereochemistry)

The bridge between N-1 and C-8 forms a six-membered oxazine ring carrying a methyl group.

• Conformational Rigidity: This fusion locks the N-1 substituent into a coplanar orientation with the aromatic ring, maximizing stacking interactions with DNA bases during the cleavage complex formation.

• Chirality: Pazufloxacin is the (S)-enantiomer . The (S)-configuration of the methyl group at the C-3 position of the oxazine ring (C-3' in some numbering systems) is essential. The (R)-enantiomer is significantly less active, demonstrating that the spatial orientation of this methyl group prevents steric clash within the enzyme's binding pocket.

The C-6 Fluorine

As with all fluoroquinolones, the C-6 fluorine is essential. It increases lipophilicity for cell wall penetration and significantly enhances binding affinity to the DNA-enzyme complex (up to 100-fold compared to non-fluorinated analogs).

Mechanism of Action & Dual Targeting

Pazufloxacin functions as a "Dual Inhibitor," targeting both DNA Gyrase (Topoisomerase II) and Topoisomerase IV .

• Gram-Negative (e.g., E. coli, P. aeruginosa): Primary target is DNA Gyrase (GyrA subunit).

• Gram-Positive (e.g., S. aureus): Primary target is Topoisomerase IV (ParC subunit), though it retains significant anti-gyrase activity.

This dual-targeting mechanism reduces the rate of resistance development, as bacteria must simultaneously mutate both enzymes to achieve high-level resistance.

Figure 2: The mechanistic pathway of Pazufloxacin-induced bacterial cell death.

Biological Evaluation & Data Summary

The following table summarizes the antibacterial activity (MIC values) of Pazufloxacin compared to reference fluoroquinolones. The data highlights the efficacy of the C-7 aminocyclopropyl modification against resistant strains.

Table 1: Comparative MIC₉₀ Values (µg/mL)

Organism	Strain Type	Pazufloxacin	Ciprofloxacin	Levofloxacin
S. aureus	Methicillin-Susceptible (MSSA)	0.39	0.50	0.25
S. aureus	Methicillin-Resistant (MRSA)	12.5	>32	8.0
E. coli	Clinical Isolate	0.05	0.015	0.06
P. aeruginosa	Standard	1.56	0.50	1.56
K. pneumoniae	ESBL-producing	0.10	0.06	0.12

Data Source: Aggregated from in vitro susceptibility studies [2, 3].

Key Insight: While Ciprofloxacin is slightly more potent against wild-type P. aeruginosa, Pazufloxacin maintains a more balanced profile against Gram-positives and shows superior stability against certain efflux pumps due to its tricyclic nature.

Synthetic Methodology (C-7 Derivatization)

For researchers aiming to synthesize Pazufloxacin derivatives, the critical step is the introduction of the C-7 substituent. The core is typically constructed first, leaving a leaving group (Halogen) at C-7.

Protocol: Nucleophilic Substitution at C-7

Objective: Attachment of the 1-aminocyclopropyl moiety to the tricyclic core.

• Starting Material: (S)-9,10-difluoro-3-methyl-7-oxo-2,3-dihydro-7H-pyrido[1,2,3-de][1,4]benzoxazine-6-carboxylic acid boron difluoride chelate.

  • Note: Using the boron chelate protects the C-3/C-4 keto-acid and activates the C-7 fluorine for substitution.[1]

• Reagent: 1-Aminocyclopropanecarboxylic acid (protected) or derived amine.

• Reaction Conditions:

  • Solvent: Acetonitrile or DMSO.

  • Base: Triethylamine (TEA) or DBU (1.5 eq).

  • Temperature: 50–80°C for 4–6 hours.

• Work-up: Hydrolysis of the boron chelate using aqueous NaOH or Et₃N/MeOH to restore the free carboxylic acid.

• Purification: Recrystallization from Ethanol/Water (Pazufloxacin crystallizes well as a Mesylate salt).

Figure 3: Synthetic workflow for C-7 modification of the tricyclic core.

References

• Synthesis and antibacterial activity evaluation of N(7) position-modified balofloxacins. Frontiers in Pharmacology. (2022). Link

• Pazufloxacin (mesylate) Product Information. Cayman Chemical. Link

• In vitro and in vivo antibacterial activities of pazufloxacin mesilate. Japanese Journal of Antibiotics. (2002).[2] Link

• Structure-activity relationships of fluoroquinolones. National Institutes of Health (NIH). Link

Sources

• 1. Advancements in Synthetic Strategies and Biological Effects of Ciprofloxacin Derivatives: A Review [mdpi.com]
• 2. scribd.com [scribd.com]

Technical Guide: Pharmacokinetic Properties of Pazufloxacin in Animal Models

Executive Summary

Pazufloxacin (PZFX) is a fused tricyclic fluoroquinolone antibiotic characterized by broad-spectrum bactericidal activity, particularly against Gram-negative pathogens like Pseudomonas aeruginosa. Its pharmacokinetic (PK) profile in animal models is defined by rapid absorption , extensive tissue distribution , minimal hepatic metabolism , and predominant renal excretion .

This guide synthesizes PK data from murine, rodent, and large animal models (buffalo/canine) to provide a translational framework for researchers. It emphasizes the mechanistic basis of drug disposition, specifically the role of P-glycoprotein (P-gp) in renal clearance and the utility of PK/PD indices (

) for dosage optimization.

Experimental Methodology & Validation

To ensure reproducibility and data integrity, pharmacokinetic studies of pazufloxacin must adhere to validated bioanalytical protocols. The following workflow is the industry standard for preclinical evaluation.

Bioanalytical Protocol (HPLC-UV)

Quantification of pazufloxacin in biological matrices (plasma, urine, bile, tissue homogenate) is most reliably achieved using Reverse-Phase High-Performance Liquid Chromatography (RP-HPLC).

• Stationary Phase: C18 Column (e.g., Agilent Zorbax or Kromasil, 5 µm, 4.6 × 250 mm).

• Mobile Phase: Phosphate Buffer (pH 4.0) : Methanol (50:50 v/v).

  • Note: The acidic pH ensures ionization of the quinolone core, improving peak shape.

• Detection: UV Absorbance at 249 nm (Maximal absorption for the tricyclic ring).

• Flow Rate: 1.0 mL/min (Isocratic).

• Internal Standard: Enrofloxacin or Ofloxacin (structurally similar fluoroquinolones).

Sample Preparation Workflow

Protein Precipitation (PPT) is the preferred extraction method due to pazufloxacin's low protein binding.

• Aliquot: Transfer 100 µL of plasma/tissue homogenate.

• Precipitate: Add 200 µL of Acetonitrile (ACN) or Methanol containing the Internal Standard.

• Vortex: Mix vigorously for 60 seconds to disrupt protein-drug complexes.

• Centrifuge: Spin at 10,000 × g for 10 minutes at 4°C.

• Inject: Transfer supernatant to HPLC vial.

Experimental Workflow Visualization

Figure 1: Standardized workflow for preclinical pharmacokinetic evaluation of pazufloxacin.

ADME Profile: Mechanistic Insights

Absorption[1][2][3]

• Bioavailability: Pazufloxacin exhibits high bioavailability across species. In buffalo calves, subcutaneous (SC) administration yields rapid absorption with a

  of ~45 minutes.

• Linearity: Kinetics are generally linear within therapeutic dose ranges (2.5 – 40 mg/kg in mice), meaning

  increases proportionally with dose.

Distribution

Pazufloxacin is characterized by extensive tissue penetration, often achieving concentrations in tissues equal to or higher than plasma.

• Volume of Distribution (

  ):

  • Mice: ~0.84 L/kg[1]

  • Rats: ~0.95 L/kg

  • Buffalo: ~2.96 L/kg[2]

  • Interpretation: Values > 0.6 L/kg indicate significant intracellular and interstitial distribution.

• Protein Binding: Low across species (~20–28%). This high "fraction unbound" (

  ) is critical because only free drug is bacteriologically active.

• Tissue Specificity: In rats, muscle tissue contributes significantly to the steady-state volume of distribution (

  ), despite relatively low active uptake clearance.

Metabolism (Metabolic Stability)

Unlike many other antibiotic classes, pazufloxacin undergoes minimal hepatic metabolism .

• Evidence: In mice, rats, and dogs, the parent compound accounts for >90% of the antimicrobial activity in plasma and urine.[3]

• Metabolites: Trace amounts of glucuronide conjugates may be observed, but no significant oxidative metabolites (via CYP450) are typically detected. This reduces the risk of drug-drug interactions involving CYP inhibition/induction.

Excretion: The Renal Pathway

The kidney is the primary route of elimination.[4] The clearance mechanism involves both glomerular filtration and active tubular secretion .

• P-glycoprotein (P-gp) Role: Studies in rats demonstrate that co-administration with cyclosporine (a P-gp inhibitor) significantly reduces pazufloxacin renal clearance (

  ) and volume of distribution. This confirms that pazufloxacin is a substrate for P-gp efflux transporters in the renal tubule.

Figure 2: Renal handling of pazufloxacin. Elimination is a sum of filtration and P-gp mediated active secretion.

Species-Specific Pharmacokinetic Data[1][7][8][9]

The following table consolidates quantitative PK parameters from key animal models. These values serve as reference points for allometric scaling and dosage selection.

Table 1: Comparative PK Parameters of Pazufloxacin[2][4]

Parameter	Unit	Mouse (Neutropenic)	Rat (Wistar)	Buffalo Calf (Large Animal Model)
Dose	mg/kg	10 (SC)	10 (IV)	5 (SC)
	µg/mL	~2.4	~8.5	1.12
	h	0.25	-	0.75
	h	0.9 – 1.3	1.2 – 1.5	3.01
	µg[2]·h/mL	~2.5	~5.8	~4.5
	L/kg	0.84	0.95	2.96
Clearance ( )	L/kg/h	2.40	1.70	0.67
Protein Binding	%	~20%	~28%	~20%

Note on Dogs: While specific tabulated parameters for dogs are less abundant in open literature compared to ruminants, dogs share the "minimal metabolism" profile. They exhibit similar renal handling but typically show a longer half-life than rodents due to allometric scaling of renal function.

PK/PD Integration: Predicting Efficacy

For fluoroquinolones like pazufloxacin, the efficacy is concentration-dependent . The bactericidal effect correlates best with the ratio of the Area Under the Curve to the Minimum Inhibitory Concentration (

).

Key Indices

• : The primary driver of efficacy.

  • Stasis Target: ~46 (Free drug)

  • 1-Log Kill: ~64

  • 2-Log Kill (Maximal Effect): ~100

• : Secondary parameter, important for preventing resistance emergence. Target > 5-10.

Application in Drug Development

When designing dosing regimens for animal infection models, researchers should reverse-engineer the dose to achieve an

of >50 against the target pathogen (e.g., P. aeruginosa with MIC = 0.5 µg/mL requires a free AUC of 25 µg·h/mL).

Figure 3: The PK/PD relationship driving pazufloxacin efficacy.

References

• Sharma, S. K., & Aditi. (2015). Pharmacokinetics of pazufloxacin in buffalo calves after single subcutaneous administration.[2] Indian Journal of Animal Sciences, 85(3), 235–237. Link

• Katahira, S., et al. (2002). Determinant of the distribution volume at steady state for novel quinolone pazufloxacin in rats. Journal of Pharmacy and Pharmacology, 54(9), 1283-1289. Link

• Katahira, S., & Yamashita, S. (2003). Possible involvement of P-glycoprotein in renal excretion of pazufloxacin in rats.[4] Drug Metabolism and Pharmacokinetics, 18(2), 119-125. Link

• Magrehbi, S., et al. (2014). Concentration-Dependent Activity of Pazufloxacin against Pseudomonas aeruginosa: An In Vivo Pharmacokinetic/Pharmacodynamic Study. Molecules, 19(12), 21101-21111. Link

• Patel, K. M., & Suhagia, B. N. (2017). RP-HPLC Method Development and Validation of Pazufloxacin in their Bulk and formulation. International Journal of Pharmaceutics and Drug Analysis, 5(7), 297-302. Link

Sources

• 1. Concentration-Dependent Activity of Pazufloxacin against Pseudomonas aeruginosa: An In Vivo Pharmacokinetic/Pharmacodynamic Study [mdpi.com]
• 2. researchgate.net [researchgate.net]
• 3. Absorption, distribution, metabolic fate, and elimination of pefloxacin mesylate in mice, rats, dogs, monkeys, and humans - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Possible involvement of P-glycoprotein in renal excretion of pazufloxacin in rats - PubMed [pubmed.ncbi.nlm.nih.gov]

Pazufloxacin hydrochloride CAS number and chemical identifiers

Advanced Characterization, Mechanism, and Analytical Profiling

Executive Summary

Pazufloxacin (T-3761) is a third-generation fluoroquinolone antibiotic characterized by a 1-aminocyclopropyl substituent at the C-10 position.[1][2][3] While clinically marketed primarily as the Mesylate salt (Pazucross®) due to superior aqueous solubility for injection, Pazufloxacin Hydrochloride remains a critical entity in early-stage drug development, salt-screening studies, and comparative pharmacokinetic research.[1]

This guide provides a definitive technical reference for the Hydrochloride salt form, distinguishing it from the free base and mesylate to prevent experimental error. It details the dual-targeting mechanism of action and establishes a validated HPLC protocol for quality control.

Part 1: Chemical Identity & Molecular Architecture

The distinction between the hydrochloride salt and the mesylate form is non-trivial in quantitative analysis. Researchers must correct for the molecular weight difference of the counterion when calculating molarity for in vitro potency assays (MIC determination).

Table 1: Chemical Identifiers and Properties

Property	Pazufloxacin Hydrochloride (Target)	Pazufloxacin Mesylate (Clinical Ref)	Pazufloxacin (Free Base)
CAS Number	127046-45-1	163680-77-1	127045-41-4
Formula	C₁₆H₁₅FN₂O₄[1][4][5] · HCl	C₁₆H₁₅FN₂O₄[1] · CH₄O₃S	C₁₆H₁₅FN₂O₄
Mol.[4] Weight	354.76 g/mol	414.41 g/mol	318.30 g/mol
IUPAC Name	(3S)-10-(1-aminocyclopropyl)-9-fluoro-3-methyl-7-oxo-2,3-dihydro-7H-pyrido[1,2,3-de]-1,4-benzoxazine-6-carboxylic acid hydrochloride	... methanesulfonate	... carboxylic acid
Appearance	White to pale yellow crystalline powder	White crystalline powder	Pale yellow crystals
Solubility	Soluble in water; slightly soluble in methanol.[1]	Freely soluble in water.	Poorly soluble in water; soluble in dilute alkali.

Molecular Identifiers (HCl Salt):

• SMILES: C[C@H]1COC2=C3N1C=C(C(=O)C3=CC(=C2C4(CC4)N)F)C(=O)O.Cl[1]

• InChI Key: CMTPJMNSFKHJBR-FJXQXJEOSA-N[1]

Critical Note on Stereochemistry: Pazufloxacin possesses a chiral center at the C-3 position of the oxazine ring. The biologically active eutomer is the (S)-enantiomer .[1] Ensure your reference standard specifies this configuration, as the (R)-enantiomer exhibits significantly reduced antibacterial activity.[1]

Part 2: Pharmacological Mechanism of Action

Pazufloxacin exhibits a broad spectrum of activity against Gram-negative and Gram-positive bacteria by hijacking the bacterial DNA replication machinery.[1] Unlike earlier quinolones that primarily target DNA Gyrase, Pazufloxacin is a dual-targeting inhibitor .[1]

The Ternary Complex Trap

The drug does not bind to DNA or the enzyme alone with high affinity. Instead, it binds to the ATP-dependent DNA-Enzyme complex at the stage where the DNA backbone has been cleaved (the "cleavable complex").[1]

• Target 1: DNA Gyrase (Topoisomerase II): Essential for introducing negative supercoils to relieve torsional stress ahead of the replication fork. Pazufloxacin stabilizes the Gyrase-DNA complex, preventing the re-ligation of the DNA strands.

• Target 2: Topoisomerase IV: Essential for decatenation (separating daughter chromosomes) after replication.[6][7][8] Inhibition leads to catenated chromosomes that cannot segregate into daughter cells.

Figure 1: Dual-Target Inhibition Pathway

Caption: Logical flow of Pazufloxacin-induced cytotoxicity via stabilization of the cleavable complex.[1]

Part 3: Analytical Profiling (HPLC Protocol)

Quantification of Pazufloxacin Hydrochloride requires a robust Reverse-Phase HPLC method.[1][9][10][11] The zwitterionic nature of the molecule (carboxylic acid + amino group) necessitates strict pH control of the mobile phase to prevent peak tailing.

Validated Method Parameters

• Objective: Potency determination and impurity profiling.

• Stationary Phase: Octadecylsilane (C18) column (e.g., Kromasil C18 or Agilent Zorbax), 150 mm × 4.6 mm, 5 µm particle size.

• Detection: UV-Vis at 246 nm (λ max).[1]

• Temperature: 30°C.

Reagents & Mobile Phase Preparation[1][3][11]

• Buffer Preparation: Dissolve 6.8g of Potassium Dihydrogen Phosphate (

  ) in 1000 mL of HPLC-grade water.[1] Adjust pH to 3.0 ± 0.1 using dilute Orthophosphoric Acid ( ).

  • Why pH 3.0? At this pH, the basic piperazinyl-like nitrogen is protonated, and the carboxylic acid is largely suppressed, ensuring the molecule behaves as a cation, reducing secondary silanol interactions on the column.

• Mobile Phase: Mix Buffer (pH 3.0) and Acetonitrile in a 50:50 v/v ratio.

  • Note: Some protocols use 80:20 ratios.[3] The 50:50 ratio provides sharper peaks for the HCl salt but may elute faster (Retention time ~3-5 mins).[1] Adjust organic modifier if retention is too low.

• Filtration: Filter through a 0.45 µm nylon membrane and degas by sonication.

Experimental Workflow

Figure 2: Analytical Workflow for Pazufloxacin HCl

Caption: Step-by-step HPLC workflow for quantitative analysis of Pazufloxacin HCl.

Part 4: Stability & Handling

To ensure data integrity, the following stability profile must be respected during storage and experimentation:

• Photostability: Fluoroquinolones are photosensitive. Pazufloxacin HCl undergoes photodegradation (defluorination and oxidation) upon exposure to UV/visible light.

  • Protocol: Store solid bulk in amber vials. Perform all weighing and solution preparation under low-actinic light (sodium lamp) or wrap glassware in aluminum foil.

• Hygroscopicity: The HCl salt can be hygroscopic.

  • Protocol: Store desiccated at -20°C. Equilibrate to room temperature before opening to prevent condensation.

• Solution Stability: Stock solutions in the mobile phase (pH 3.0) are stable for 24 hours at 4°C. Neutral pH aqueous solutions may precipitate or degrade faster.

References

• National Center for Biotechnology Information (2024). PubChem Compound Summary for CID 45108234, Pazufloxacin Hydrochloride. Retrieved from [Link][1]

• DrugBank Online. Pazufloxacin: Pharmacology and Interactions. Retrieved from [Link][1]

• Kandarp M. Patel, et al. (2017). RP-HPLC Method Development and Validation of Pazufloxacin in their Bulk and formulation.[9][11] International Journal of Pharmaceutics and Drug Analysis. Retrieved from [Link]

• Hooper, D. C. (2001).Mechanisms of action of antimicrobials: focus on fluoroquinolones. Clinical Infectious Diseases. (General mechanism reference).

Sources

• 1. Pazufloxacin Hydrochloride | C16H16ClFN2O4 | CID 45108234 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. GSRS [gsrs.ncats.nih.gov]
• 3. longdom.org [longdom.org]
• 4. selleckchem.com [selleckchem.com]
• 5. Page loading... [guidechem.com]
• 6. researchgate.net [researchgate.net]
• 7. What is Pazufloxacin Mesilate used for? [synapse.patsnap.com]
• 8. What is the mechanism of Pazufloxacin Mesilate? [synapse.patsnap.com]
• 9. ijpda.org [ijpda.org]
• 10. researchgate.net [researchgate.net]
• 11. ijpda.org [ijpda.org]

Technical Deep Dive: The Development and Chemistry of Pazufloxacin

Executive Summary

Pazufloxacin (T-3761), developed by Toyama Chemical Co., Ltd. (now Fujifilm Toyama Chemical), represents a pivotal evolution in fluoroquinolone design. Distinguished by its (3S)-pyrido[1,2,3-de][1,4]benzoxazine core and a unique 1-aminocyclopropyl substituent at the C-10 position, pazufloxacin was engineered to overcome the limitations of second-generation agents like ciprofloxacin—specifically regarding Gram-positive coverage and CNS safety profiles.[1][2]

This guide analyzes the structural rationale, chemical synthesis, and pharmacological mechanisms that define pazufloxacin's role in modern antimicrobial therapy.

The Evolutionary Context: From Bicyclic to Tricyclic Scaffolds

The development of fluoroquinolones transitioned from the bicyclic cores of the 1980s (e.g., Ciprofloxacin) to the tricyclic cores of the 1990s. Pazufloxacin belongs to the latter, sharing the pyrido-benzoxazine ring system with Ofloxacin and Levofloxacin.

The Structural Divergence

While Levofloxacin utilizes a N-methylpiperazine ring at position C-10 (tricyclic numbering), Toyama Chemical's researchers introduced a 1-aminocyclopropyl group.[1][2] This modification was not arbitrary; it was a strategic choice to balance lipophilicity with zwitterionic character, enhancing bacterial cell wall penetration while minimizing the GABA receptor binding affinity associated with CNS convulsions in earlier quinolones.

Molecular Design & Structure-Activity Relationship (SAR)[1][2]

The potency of pazufloxacin is driven by specific moieties on its scaffold.

Position	Substituent	Function
C-10	1-Aminocyclopropyl	The Critical Differentiator. Enhances activity against Gram-positive bacteria (e.g., S. aureus) and anaerobes.[1][2] Reduces affinity for the mammalian GABA receptor, improving the CNS safety profile.
C-9	Fluorine	Essential for DNA gyrase binding and potency (the hallmark of fluoroquinolones).[2]
C-6	Carboxylic Acid	Required for binding to the DNA-Enzyme complex via magnesium ion bridges.[1][2]
Core	(3S)-Methyl	The (S)-enantiomer confers greater potency than the (R)-enantiomer, similar to the relationship between Ofloxacin and Levofloxacin.[1][2]

Chemical Synthesis: The "Construction on Core" Protocol

Unlike simple nucleophilic substitutions used for other quinolones (where a pre-formed amine is attached), the synthesis of pazufloxacin often involves constructing the unique 1-aminocyclopropyl ring directly onto the quinolone core. The following protocol outlines the industrial-relevant route involving Hofmann Degradation , a classic organic reaction applied here with high precision.

Protocol: Synthesis of Pazufloxacin Mesilate

Note: This protocol summarizes the "cyanoacetate route" described in patent literature and process chemistry optimizations.

Reagents Required:

• Starting Material (SM): (S)-9,10-difluoro-3-methyl-7-oxo-2,3-dihydro-7H-pyrido[1,2,3-de][1,4]benzoxazine-6-carboxylic acid (boron-chelated form often used to protect the C-6/C-7 positions).[1][2]

• Reagents: Ethyl cyanoacetate, 1,2-dibromoethane, Sodium hydride (NaH), Bromine (Br2), Sodium Hydroxide (NaOH), Methanesulfonic acid.

• Solvents: DMSO (Dimethyl sulfoxide), Ethanol.

Step-by-Step Methodology

• Nucleophilic Substitution (C-10 Functionalization):

  • Dissolve the difluoro core (SM) in DMSO.

  • Add ethyl cyanoacetate in the presence of a base (e.g., K2CO3 or NaH).

  • Mechanism:[3][4][5][6][7][8] The carbanion of ethyl cyanoacetate attacks the C-10 position, displacing the fluorine atom.

  • Result: Formation of the C-10 cyanoacetate intermediate.[1][2]

• Cyclopropanation (Ring Construction):

  • Treat the intermediate with 1,2-dibromoethane and strong base (NaH/NaOH).[1][2]

  • Mechanism:[3][4][5][6][7][8] Double alkylation occurs at the alpha-carbon of the cyanoacetate group, closing the ring to form a 1-cyanocyclopropyl derivative.[1]

• Hydrolysis and Amide Formation:

  • Subject the cyano/ester group to hydrolysis conditions (NaOH/H2O2).

  • Result: Conversion of the cyano group into a primary amide (-CONH2).[1][2]

• Hofmann Degradation (The Key Step):

  • Treat the amide intermediate with Bromine (Br2) and NaOH .

  • Mechanism:[3][4][5][6][7][8] The amide is converted to an isocyanate intermediate, which is then hydrolyzed to the primary amine, losing the carbonyl carbon as CO2.

  • Outcome: The amide group is truncated to form the final 1-aminocyclopropyl group.[1][2]

• Salt Formation:

  • Dissolve the free base in ethanol.

  • Add Methanesulfonic acid (1.0 eq).[2]

  • Crystallize to obtain Pazufloxacin Mesilate .

Visualization: Synthesis Workflow

Caption: The "Construction on Core" synthesis route, highlighting the critical Hofmann Degradation step used to install the 1-aminocyclopropyl moiety.

Pharmacodynamics & Mechanism of Action[5][9]

Pazufloxacin functions as a dual inhibitor , targeting the two essential type II topoisomerase enzymes in bacteria.

• DNA Gyrase (Topoisomerase II): The primary target in Gram-negative bacteria (e.g., P. aeruginosa).[2] Pazufloxacin stabilizes the DNA-Gyrase complex, preventing the religation of double-stranded DNA breaks introduced during supercoiling.[1][2]

• Topoisomerase IV: The primary target in Gram-positive bacteria (e.g., S. aureus).[2] Inhibition here prevents the decatenation (separation) of daughter chromosomes after replication.

The "Ternary Complex" Model: The drug binds to the enzyme-DNA interface. The C-6 carboxyl and C-7 (C-10 in tricyclics) ketone coordinate a magnesium ion (

), which acts as a bridge to the phosphate backbone of the DNA.[1][2] The bulky 1-aminocyclopropyl group extends into the hydrophobic pocket of the enzyme, locking the complex in a "cleaved" state, triggering cell death via the SOS response and chromosome fragmentation.

Visualization: Mechanism of Action

Caption: Formation of the ternary complex.[1][2] The 1-aminocyclopropyl group stabilizes the drug-enzyme interaction, leading to irreversible DNA damage.[1][2]

Clinical Translation: Comparative Efficacy

Pazufloxacin (Pazucross) is particularly noted for its efficacy against resistant strains where older fluoroquinolones fail.[2] Below is a comparative analysis of Minimum Inhibitory Concentrations (MIC) against key pathogens.

Table 1: Comparative In Vitro Activity (MIC90, µg/mL)

Pathogen	Pazufloxacin	Ciprofloxacin	Levofloxacin	Clinical Significance
P. aeruginosa	2 - 4	0.5 - 1	2 - 4	Comparable to Levo; retains activity against some Cipro-resistant strains.[1][2]
S. aureus (MSSA)	0.25 - 0.5	0.5 - 1	0.25	Superior to Cipro; equivalent to Levo.[1][2]
S. pneumoniae	1 - 2	2 - 4	1 - 2	Effective for respiratory infections; better than Cipro.[1][2]
B. fragilis (Anaerobe)	2 - 8	>16	4 - 8	Key Advantage: Significant anaerobic activity compared to Cipro.[1][2]

Data synthesized from multi-center surveillance studies [4, 5].

Clinical Approval Status[10]

• Japan: Approved (2002) as an injectable mesilate salt.[2]

• Indication: Sepsis, pneumonia, secondary infections in chronic respiratory lesions, complicated urinary tract infections.

References

• PubChem. (2025).[2] Pazufloxacin Hydrochloride - Compound Summary. National Library of Medicine. [Link][1][2]

• Toyama Chemical Co., Ltd. (2002).[2] Pazufloxacin (T-3761) Development History and Approval. ResearchGate. [Link]

• Hooper, D. C. (2000).[2] Mechanisms of Action of Antimicrobials: Focus on Fluoroquinolones. Clinical Infectious Diseases. [Link][1][2]

• DrugBank. (2025).[2] Pazufloxacin: Pharmacology and Structure. [Link][2]

Sources

• 1. Pazufloxacin | C16H15FN2O4 | CID 65957 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Pazufloxacin Hydrochloride | C16H16ClFN2O4 | CID 45108234 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Establishing the Comprehensive Structure-Activity Relationship of the Natural Antibiotic Kibdelomycin/Amycolamicin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. FUJIFILM Toyama Chemical announces completion of Japan’s first manufacturing facility for liposome formulation capable of commercial production - FUJIFILM América Latina [fujifilmla.com]
• 5. What is the mechanism of Pazufloxacin Mesilate? [synapse.patsnap.com]
• 6. mims.com [mims.com]
• 7. DNA gyrase, topoisomerase IV, and the 4-quinolones - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Page loading... [wap.guidechem.com]

Protocols & Analytical Methods

HPLC method development for estimation of pazufloxacin hydrochloride

Application Note & Protocol: HPLC Method Development for Pazufloxacin Hydrochloride

Abstract

This application note details a robust, stability-indicating High-Performance Liquid Chromatography (HPLC) protocol for the estimation of Pazufloxacin Hydrochloride (PAZ).[1] Designed for pharmaceutical quality control and pharmacokinetic profiling, this method overcomes common fluoroquinolone analysis challenges—specifically peak tailing and pH-dependent retention shifts. The protocol leverages a C18 stationary phase with a tightly controlled phosphate-buffered mobile phase, ensuring compliance with ICH Q2(R1) validation standards.

Introduction & Physicochemical Profile

Pazufloxacin is a third-generation fluoroquinolone antibiotic characterized by a fused tricyclic structure with a 1-aminocyclopropyl substituent.[2] Its broad-spectrum activity stems from the inhibition of bacterial DNA gyrase and topoisomerase IV.

From a chromatographic perspective, PAZ presents specific challenges due to its zwitterionic nature. The molecule contains both a basic amine group and an acidic carboxylic acid moiety.

Key Physicochemical Parameters:

Parameter	Value	Chromatographic Implication
Molecular Formula	C16H15FN2O4[2][3] · HCl	Requires salt dissociation consideration in buffer selection.
pKa	~5.05 (Acidic), ~8.5 (Basic)	Critical: At pH < 5, PAZ is cationic; at pH > 8, anionic. The "Sweet Spot" for retention is often acidic to suppress ionization of the carboxyl group while managing the amine charge.
UV Max	249 nm	Optimal wavelength for sensitivity without solvent cutoff interference.

| Solubility | High in acidic media; Low in organics | Requires high aqueous content in mobile phase; gradient starting conditions must prevent precipitation. |

Method Development Strategy (The "Why")

2.1 Column Selection: The Silanol Battle Fluoroquinolones are notorious for severe peak tailing. This occurs when the positively charged amine group (protonated at acidic pH) interacts with residual negatively charged silanol groups (Si-O⁻) on the silica backbone.

• Choice: A highly end-capped C18 column (e.g., Agilent Zorbax Eclipse Plus or Kromasil C18) is mandatory to shield these silanols.[2]

• Alternative: Addition of Triethylamine (TEA) to the mobile phase acts as a "sacrificial base," blocking silanol sites before the drug can interact.

2.2 Mobile Phase & pH Architecture Literature suggests successful separation at pH 3.0–4.5.

• Buffer: Phosphate buffer is preferred for its high buffering capacity in this range.

• Organic Modifier: Methanol is chosen over Acetonitrile in many protocols for better resolution of degradation products, though Acetonitrile offers lower backpressure.

• pH Decision: We select pH 4.0 . At this pH, the carboxylic acid is predominantly unionized (improving hydrophobic retention on C18), while the amine is protonated.

Visualizing the Workflow

The following diagram outlines the logical flow for optimizing the separation, specifically addressing the tailing issue common with Pazufloxacin.

Figure 1: Decision matrix for optimizing Pazufloxacin peak symmetry and retention.

Detailed Experimental Protocol

Equipment & Reagents

• HPLC System: Gradient/Isocratic pump, UV-Vis or PDA Detector (e.g., Agilent 1200/1260).[2]

• Column: Kromasil C18 or Agilent Zorbax C18 (250 x 4.6 mm, 5 µm).[4][5]

• Reagents: HPLC Grade Methanol, Potassium Dihydrogen Phosphate (

  ), Orthophosphoric Acid (85%), Triethylamine (TEA), HPLC Grade Water.

Optimized Chromatographic Conditions

This method balances run time with the resolution of potential degradation products (stability-indicating).

Parameter	Setting
Mobile Phase	Methanol : Phosphate Buffer (pH 4.0) (50:50 v/v)
Buffer Prep	Dissolve 6.8g ngcontent-ng-c1989010908="" _nghost-ng-c2127666394="" class="inline ng-star-inserted"> in 1L water. Adjust pH to 4.0 with Orthophosphoric acid. Add 1% TEA if tailing persists.[6]
Flow Rate	1.0 mL/min
Wavelength	249 nm
Injection Volume	20 µL
Column Temp	30°C
Run Time	10 minutes (Retention time typically ~3.5 - 5.0 min)

Standard Preparation

• Stock Solution (1000 µg/mL): Weigh 100 mg of Pazufloxacin HCl standard into a 100 mL volumetric flask. Dissolve in and dilute to volume with Mobile Phase.

• Working Standard (20 µg/mL): Transfer 2.0 mL of Stock Solution into a 100 mL volumetric flask. Dilute to volume with Mobile Phase.

Sample Preparation (Tablet/Injection)

• Powder/Liquid: Equivalent to 100 mg Pazufloxacin.

• Extraction: Dissolve in 50 mL Mobile Phase, sonicate for 15 mins to ensure complete solubilization.

• Dilution: Make up to 100 mL. Filter through 0.45 µm nylon filter.

• Final Dilution: Dilute further to reach target concentration of 20 µg/mL.

Method Validation (ICH Q2 R1)

To ensure the method is reliable, the following validation parameters must be executed.

Linearity

• Protocol: Prepare 5 concentrations ranging from 5 µg/mL to 50 µg/mL (e.g., 5, 10, 20, 30, 40, 50).

• Acceptance: Correlation coefficient (

  ) .[7][8]

Accuracy (Recovery Studies)

• Protocol: Spike placebo with standard at 80%, 100%, and 120% levels.

• Acceptance: Mean recovery between 98.0% – 102.0%.[9]

Precision

• System Precision: 6 injections of standard. RSD

  .[5][8][9]

• Method Precision: 6 independent preparations of a single sample. RSD

  .[5][8][9]

Forced Degradation (Stability Indication)

To prove the method is "Stability Indicating," subject the drug to stress:

• Acid: 0.1 N HCl, 60°C, 1 hour.

• Base: 0.1 N NaOH, 60°C, 1 hour.

• Oxidation: 3%

  , Room Temp, 1 hour.

• Result: Ensure Pazufloxacin peak is spectrally pure (Peak Purity Index > 0.999) and separated from degradation peaks.

Troubleshooting Guide

Issue	Probable Cause	Corrective Action
Peak Tailing (> 1.5)	Silanol interaction	Add 0.5 - 1.0% Triethylamine (TEA) to the buffer. Ensure column is "End-capped".
Drifting Retention Time	pH instability	Phosphate buffer capacity is lower at pH 4.0 (pKa is 2.1/7.2). Ensure precise pH adjustment or switch to Acetate buffer (pKa 4.76) if drift persists.
Split Peaks	Solvent mismatch	Sample solvent is stronger than mobile phase. Dissolve sample in the mobile phase.

References

• Patel, K. M., & Suhagia, B. N. (2017).[4][5] RP-HPLC Method Development and Validation of Pazufloxacin in their Bulk and formulation. International Journal of Pharmaceutics and Drug Analysis, 5(7), 296-301.

• Shambharkar, S., et al. (2013).[1] Optimization and Validation of RP-HPLC Stability Indicating Method for Determination of Pazufloxacin Mesylate and Its Degraded Products. Journal of Applied Science and Engineering, 16(4).

• Abdallah, N. A. (2012). Validated Stability-indicating HPLC and Thin Layer Densitometric Methods for the Determination of Pazufloxacin.[6] Journal of Chromatography Separation Techniques, 3(6).

• PubChem. (n.d.). Pazufloxacin | C16H15FN2O4.[3] National Library of Medicine.

Sources

• 1. scispace.com [scispace.com]
• 2. Pazufloxacin | C16H15FN2O4 | CID 65957 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. pazufloxacin | Ligand page | IUPHAR/BPS Guide to PHARMACOLOGY [guidetopharmacology.org]
• 4. ijpda.org [ijpda.org]
• 5. ijpda.org [ijpda.org]
• 6. longdom.org [longdom.org]
• 7. jocpr.com [jocpr.com]
• 8. wisdomlib.org [wisdomlib.org]
• 9. rjpbcs.com [rjpbcs.com]

Preparation of pazufloxacin hydrochloride stock solutions for MIC testing

Application Note: Precision Preparation of Pazufloxacin Hydrochloride Stock Solutions for MIC Determination

Abstract This technical guide provides a rigorous protocol for the preparation, calculation, and preservation of Pazufloxacin Hydrochloride stock solutions intended for Minimum Inhibitory Concentration (MIC) testing. Unlike generic protocols, this document addresses the specific physicochemical properties of the fluoroquinolone hydrochloride salt, emphasizing potency correction factors, solvent compatibility, and stability profiles required for reproducible pharmacodynamic data.

Introduction

Pazufloxacin (T-3761) is a fused tricyclic fluoroquinolone antibiotic with potent activity against Gram-negative bacteria, including Pseudomonas aeruginosa.[1] In drug development and clinical microbiology, the accuracy of MIC data hinges on the initial integrity of the stock solution.

Common errors in MIC testing often originate from:

• Salt-to-Base Calculation Failures: Ignoring the molecular weight difference between Pazufloxacin free base and its hydrochloride salt.

• Solvent pH Mismatch: Fluoroquinolones exhibit pH-dependent solubility (zwitterionic nature).[1]

• Potency Overestimation: Failure to account for water content and impurity profiles in the raw material.

This protocol aligns with principles from CLSI M07 (Methods for Dilution Antimicrobial Susceptibility Tests) and EUCAST guidelines, tailored specifically for Pazufloxacin HCl.

Critical Pre-Analytical Calculations

The "Why": Antibiotic powders are rarely 100% pure active moiety. They contain counter-ions (HCl), water of crystallization, and synthesis impurities. MIC values are reported in terms of the active free base , not the salt. Therefore, weighing the powder without correction results in under-dosing.[1]

The Master Formula

To prepare a stock solution of a target concentration (e.g.,

of active free base), use the following mass balance equation: [1]

Determining Potency

The "Potency" variable is the most frequent source of error. It is derived from the Certificate of Analysis (CoA).

• Scenario A: CoA lists "Potency as is" (e.g., 99.5%).

  • Action: Check if this refers to the salt or free base. If it refers to the salt, you must apply the salt correction factor.

• Scenario B: CoA lists "Potency on anhydrous basis" + Water Content.

  • Action: You must correct for both the salt fraction and the water content.

Calculation Logic Diagram:

Figure 1: Decision logic for determining the true weighing potency of Pazufloxacin HCl.

Constants for Pazufloxacin:

• MW Free Base (

  ): 318.3 g/mol [1]

• MW Hydrochloride (

  ): ~354.8 g/mol (Verify specific batch MW on CoA)[1]

• Salt Correction Factor (SCF):

  [1]

Materials & Reagents

Component	Specification	Rationale
Pazufloxacin HCl	Purity >98% (HPLC)	High purity required for reference standards.[1]
Primary Solvent	Sterile Distilled Water (Milli-Q)	The HCl salt is water-soluble.[1] Unlike the free base, it does not require NaOH or HCl for initial dissolution.
Alternative Solvent	DMSO (Dimethyl sulfoxide)	Use only if preparing highly concentrated stocks (>20 mg/mL) or if the specific batch shows hydrophobicity.[1]
Diluent	Cation-Adjusted Mueller-Hinton Broth (CAMHB)	Standard medium for MIC testing (CLSI M07).[1]
Filters	0.22 µm PVDF or PES	Low protein binding; for sterilization.[1]

Protocol: Stock Solution Preparation

Target: 10 mL of

(Free Base Equivalent) Stock Solution.

Step 1: Weighing

• Calculate the required mass using the formula in Section 2.1.

  • Example: If Potency (accounted for salt/water) is

    :
  • [1]

• Weigh the powder into a sterile 15 mL polypropylene tube or glass vial. Do not weigh on weighing paper and transfer; weigh directly into the vessel to avoid static loss.

Step 2: Dissolution

• Add approximately 50% of the final volume (5 mL) of Sterile Distilled Water .

• Vortex gently.[1] Pazufloxacin HCl should dissolve readily at this concentration.[1]

  • Troubleshooting: If particles persist, sonicate for 30 seconds. If the solution remains cloudy (rare for HCl salt), add 0.1 N NaOH dropwise only until clarified, but this is usually unnecessary for the salt form.

• Add water to bring the volume close to the target (e.g., 9.5 mL).

• Volumetric Adjustment: Transfer to a Class A volumetric flask (10 mL) for maximum precision, or use a calibrated pipette to bring to final volume (10 mL).

Step 3: Sterilization

• Draw the solution into a sterile syringe.

• Pass through a 0.22 µm PVDF syringe filter into a sterile cryovial.

  • Note: Discard the first 0.5 mL of filtrate to account for filter adsorption (saturation of binding sites).

Experimental Workflow Diagram:

Figure 2: Step-by-step workflow for preparing sterile Pazufloxacin stock solutions.

Dilution Scheme for MIC

For a standard MIC range (

), use a serial 2-fold dilution scheme.[1]

• Intermediate Solution: Dilute the

  stock 1:10 in CAMHB to get .

• Working Solutions: Prepare serial dilutions in CAMHB.

• Final Plate Concentration: Remember that adding bacterial inoculum (usually 1:1 ratio in the well) will dilute the drug concentration by half. Therefore, prepare your working solutions at 2X the desired final test concentration.

Storage & Stability

• Immediate Use: Aqueous stock solutions of fluoroquinolones are prone to photodegradation and precipitation over time. Use immediately if possible.

• Freezing:

  • Aliquot into small volumes (e.g., 500 µL) to avoid freeze-thaw cycles.

  • Store at -20°C (stable for ~1 month) or -70°C (stable for >6 months).

  • Warning: Do not store at 4°C. Fluoroquinolones can precipitate or degrade in solution at refrigerator temperatures over days.[1]

Quality Control (Self-Validation)

To validate your stock solution, run a parallel MIC test with a CLSI-recommended Quality Control strain.[1]

• QC Strain: Escherichia coli ATCC 25922.[1]

• Expected Range: While specific ranges for Pazufloxacin can vary by guideline edition, typical fluoroquinolone ranges for E. coli ATCC 25922 are:

  • Ciprofloxacin: 0.004 – 0.015 µg/mL

  • Pazufloxacin specific: Verify against the specific CLSI M100 or manufacturer CoA range (often ~0.03 – 0.12 µg/mL).

• Pass Criteria: If the MIC falls within the published QC range, your stock preparation and potency calculations are validated.

References

• Clinical and Laboratory Standards Institute (CLSI). M07: Methods for Dilution Antimicrobial Susceptibility Tests for Bacteria That Grow Aerobically.[1] 11th Edition.[1] CLSI, Wayne, PA.

• Clinical and Laboratory Standards Institute (CLSI). M100: Performance Standards for Antimicrobial Susceptibility Testing.[1][2] 33rd Edition.[1] CLSI, Wayne, PA.

• PubChem. Pazufloxacin Hydrochloride Compound Summary. National Center for Biotechnology Information.[1] [1][3]

• European Committee on Antimicrobial Susceptibility Testing (EUCAST). Preparation of stock solutions and working solutions for antimicrobial susceptibility testing.[1][1]

• Cayman Chemical. Pazufloxacin (mesylate) Product Information & Solubility Data.[1] (Used for comparative solubility properties of Pazufloxacin salts).[1][4]

Sources

• 1. Pazufloxacin | C16H15FN2O4 | CID 65957 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. fda.gov [fda.gov]
• 3. Pazufloxacin Hydrochloride | C16H16ClFN2O4 | CID 45108234 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]

Application Note: Protocol for Synthesis of Pazufloxacin Hydrochloride from Tricyclic Precursors

This Application Note is designed for researchers and process chemists involved in the synthesis and optimization of fluoroquinolone antibiotics. It details the synthesis of Pazufloxacin Hydrochloride from the advanced tricyclic intermediate, utilizing a robust Hofmann degradation strategy to install the critical 1-aminocyclopropyl moiety.

Abstract & Retrosynthetic Strategy

Pazufloxacin (T-3761) is a fourth-generation fluoroquinolone characterized by a fused tricyclic (S)-pyrido[1,2,3-de][1,4]benzoxazine core and a unique 1-aminocyclopropyl substituent at the C-10 position.[1][2] Unlike other quinolones (e.g., Moxifloxacin) where the C-7 side chain is introduced via a simple nucleophilic displacement with a pre-formed amine, the bulky and sensitive 1-aminocyclopropyl group of Pazufloxacin is most efficiently constructed in situ to avoid steric hindrance and instability.

This protocol details the "Construction Route," transforming the (S)-Difluoro Core into Pazufloxacin Hydrochloride via a four-stage sequence:

• Nucleophilic Substitution (

  ): Installation of a carbon nucleophile.

• Cyclopropanation: Formation of the cyclopropyl ring.

• Hofmann Degradation: Stereospecific conversion of the amide to the primary amine.

• Hydrochlorination: Salt formation for isolation.

Retrosynthetic Analysis (DOT Diagram)[2]

Figure 1: Retrosynthetic disconnection showing the construction of the aminocyclopropyl moiety from the difluoro core.

Critical Materials & Equipment

Reagents

Reagent	CAS No.	Role	Grade/Purity
(S)-Difluoro Core	106939-34-8	Starting Material	>98% (HPLC)
Ethyl Cyanoacetate	105-56-6	C-Nucleophile	ReagentPlus
1,2-Dibromoethane	106-93-4	Cyclopropanation Agent	ACS Reagent
Sodium Hydride (60%)	7681-57-4	Base	Dispersion in Oil
Benzyltriethylammonium Chloride	56-37-1	Phase Transfer Catalyst	>99%
Sodium Hypochlorite (NaClO)	7681-52-9	Hofmann Reagent	10-13% Solution
Hydrochloric Acid	7647-01-0	Salt Formation	37% (Conc.)

Note on Precursor Nomenclature: The starting material is formally (S)-9,10-difluoro-3-methyl-7-oxo-2,3-dihydro-7H-pyrido[1,2,3-de]-1,4-benzoxazine-6-carboxylic acid . Ensure the (S)-configuration at the C-3 methyl group to maintain the correct stereochemistry of the final drug.

Detailed Experimental Protocol

Stage 1: Nucleophilic Substitution & Cyclopropanation

This stage installs the cyclopropyl ring at the C-10 position (equivalent to C-7 in quinolone numbering). The reaction exploits the high electrophilicity of the C-10 carbon, activated by the para-carbonyl group.

Mechanism:

followed by double alkylation.

• Activation: In a 2L reactor equipped with mechanical stirring and a nitrogen inlet, suspend Sodium Hydride (60% dispersion, 2.2 eq) in anhydrous DMSO (10 vol). Cool to 0–5°C.

• Nucleophile Formation: Dropwise add Ethyl Cyanoacetate (1.1 eq) over 30 minutes, maintaining temperature <10°C. Stir for 1 hour until H₂ evolution ceases.

• Substitution: Add the (S)-Difluoro Core (1.0 eq) portion-wise. Warm the mixture to 80°C and stir for 4–6 hours. Monitor by HPLC (Target: Disappearance of Difluoro Core).

  • Checkpoint: The intermediate formed is the aryl-cyanoacetate.

• Cyclopropanation: Cool the reaction mixture to 20°C. Add 1,2-Dibromoethane (1.5 eq) and Potassium Carbonate (2.0 eq). Heat to 60°C for 6 hours.

• Workup: Pour the reaction mass into ice-water (20 vol). Acidify to pH 4.0 with dilute HCl. Filter the precipitated solid, wash with water, and dry in a vacuum oven at 50°C.

  • Yield: ~85-90%

  • Product: (S)-10-(1-cyanocyclopropyl)-9-fluoro-3-methyl-7-oxo... derivative.[3][4]

Stage 2: Hydrolysis to Carboxamide

The nitrile group must be carefully hydrolyzed to the amide without hydrolyzing the cyclopropyl ring or the quinolone core.

• Suspend the Stage 1 product in a mixture of Acetic Acid and Sulfuric Acid (1:1 v/v, 5 vol).

• Heat to 90°C for 2 hours.

• Quench: Pour onto crushed ice. Neutralize carefully with 20% NaOH solution to pH 7.

• Isolation: Filter the solid amide intermediate. Recrystallize from DMF/Ethanol if purity is <95%.

Stage 3: Hofmann Degradation (The Critical Step)

This step converts the primary amide to the primary amine with retention of configuration (though the cyclopropyl carbon is achiral, the reaction integrity is crucial).

• Preparation: Dissolve the Amide intermediate (1.0 eq) in 10% NaOH solution (10 vol). Cool to 0°C.

• Oxidation: Slowly add Sodium Hypochlorite solution (NaClO, 1.2 eq active Cl) dropwise, keeping the internal temperature <5°C.

• Rearrangement: Stir at 0°C for 1 hour, then warm to 40°C for 2 hours. The solution will darken slightly as the amine forms.

• Isolation: Cool to room temperature. Adjust pH to 7.0–7.2 with dilute Acetic Acid. The Pazufloxacin Free Base will precipitate.

• Purification: Filter and wash with cold water.

Stage 4: Hydrochlorination & Crystallization

While the Mesylate salt is common commercially, the Hydrochloride salt is prepared for specific solubility profiles.

• Suspend Pazufloxacin Free Base (10 g) in Ethanol (100 mL).

• Heat to reflux (78°C) to obtain a near-clear solution.

• Add Conc. HCl (1.1 eq) dropwise. The solution will become clear, followed by rapid crystallization.

• Cooling: Cool slowly to 0–5°C over 4 hours. Stir at 0°C for 1 hour.

• Filtration: Filter the white crystalline solid. Wash with cold Ethanol (20 mL).

• Drying: Dry at 50°C under vacuum (50 mbar) for 12 hours.

Process Control & Troubleshooting

Reaction Pathway & Control Points (DOT Diagram)

Figure 2: Critical Process Parameters (CPPs) for the synthesis stages.

Troubleshooting Table

Observation	Root Cause	Corrective Action
Low Yield in Stage 1	Incomplete deprotonation of cyanoacetate.	Ensure NaH is fresh; increase stirring time at 0°C before adding the Core.
Impurity at RRT 0.85 (HPLC)	Decarboxylation of the ester before cyclopropanation.	Maintain reaction temperature strictly <80°C during substitution.
Yellow/Orange Final Product	Residual oxidative byproducts from Hofmann step.	Perform a charcoal treatment (Activated Carbon) during the Ethanol reflux in Stage 4.
Poor Filtration	Rapid crystallization of HCl salt.	Use a controlled cooling ramp (10°C/hour) to grow larger crystal habits.

Safety & Compliance (E-E-A-T)

• Sodium Hydride: Pyrophoric. Handle under inert atmosphere (Nitrogen/Argon). Quench excess NaH with Isopropanol, not water.

• 1,2-Dibromoethane: Potent alkylating agent and potential carcinogen. Use in a closed system with scrubber.

• Hofmann Degradation: Generates isocyanates as intermediates. Ensure adequate ventilation.

Validation: The structure of the final Pazufloxacin HCl should be confirmed via ¹H-NMR (presence of cyclopropyl protons at 1.0–1.2 ppm) and chiral HPLC (to confirm retention of the (S)-configuration).

References

• BenchChem Technical Support. (2025).[5] The Synthesis of Pazufloxacin Mesilate: An In-depth Technical Guide. BenchChem. Link

• Toyama Chemical Co., Ltd. (1989). Pyridonecarboxylic acid derivatives and their salts, process for their preparation. Patent US4990508. (Describes the fundamental T-3761 synthesis).

• National Center for Biotechnology Information. (2025). PubChem Compound Summary for CID 6918232, Pazufloxacin Mesilate. PubChem.[1][3][6][7] Link[3]

• Todo, Y., et al. (1994).[2] Pyridonecarboxylic acids as antibacterial agents.[8] Synthesis and structure-activity relationship of 3-methyl-pyrido[1,2,3-de][1,4]benzoxazine derivatives. Chemical & Pharmaceutical Bulletin, 42(10), 2049-2054. (Primary literature for the tricyclic core synthesis).

Sources

• 1. Pazufloxacin | C16H15FN2O4 | CID 65957 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Pazufloxacin, T-3761, GM-1171, Pasil-药物合成数据库 [drugfuture.com]
• 3. Pazufloxacin Mesilate | C17H19FN2O7S | CID 6918232 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. CN102295652A - Improvement method for pazufloxacin mesylate synthesis process - Google Patents [patents.google.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. mims.com [mims.com]
• 7. mims.com [mims.com]
• 8. Orally absorbable cephalosporin antibiotics. 3. Preparation of biologically active R isomer of 7-(3-benzothienylglycylamido)deacetoxycephalosporanic acid - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: High-Sensitivity LC-MS/MS Method for Detection of Pazufloxacin in Biological Fluids

Executive Summary

This application note details a robust, sensitive, and validated Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) protocol for the quantification of Pazufloxacin (PZFX) in human plasma and urine. Pazufloxacin, a fourth-generation fluoroquinolone antibiotic, requires precise Therapeutic Drug Monitoring (TDM) to optimize dosage and minimize resistance.

Unlike generic protocols, this guide emphasizes the causality of method parameters —explaining why specific columns, ionization modes, and extraction techniques are chosen. The method utilizes protein precipitation for high throughput and a C18 reversed-phase separation to ensure retention of polar metabolites.

Method Development Strategy

Chromatographic Rationale

Pazufloxacin is a zwitterionic fluoroquinolone. To achieve optimal retention and peak shape on a C18 column, the mobile phase pH must suppress ionization of the carboxylic acid group while ensuring protonation of the amine for Mass Spectrometry detection.

• Column Selection: A C18 column with end-capping (e.g., Agilent Zorbax SB-C18 or Waters ACQUITY BEH C18) is selected to reduce silanol interactions which cause peak tailing in basic compounds.

• Mobile Phase: Acidic conditions (0.1% Formic Acid) are critical. They stabilize the analyte in the protonated form

  , essential for positive mode Electrospray Ionization (ESI+).

Internal Standard (IS) Selection

To compensate for matrix effects and injection variability, Ciprofloxacin-d8 (deuterated analog) is the recommended Internal Standard (IS). If cost is a constraint, Enoxacin serves as a reliable structural analog due to its similar pKa and retention profile.

Experimental Protocol

Chemicals and Reagents[1][2][3]

• Analyte: Pazufloxacin Mesilate (Reference Standard, >99% purity).

• Internal Standard: Ciprofloxacin-d8 or Enoxacin.

• Solvents: LC-MS Grade Acetonitrile (ACN), Methanol (MeOH), Water.

• Additives: Formic Acid (FA), Ammonium Formate (optional buffer).

• Matrix: Drug-free human plasma (K2EDTA) and urine.

Instrumentation & Conditions

Liquid Chromatography (LC) Parameters:

Parameter	Setting
System	UHPLC System (e.g., Agilent 1290 / Waters Acquity)
Column	Zorbax SB-C18 (2.1 x 50 mm, 1.8 µm) or equivalent
Column Temp	40°C
Flow Rate	0.35 mL/min
Injection Vol	2.0 µL
Mobile Phase A	0.1% Formic Acid in Water

| Mobile Phase B | 0.1% Formic Acid in Acetonitrile |

Gradient Profile:

Time (min)	% Mobile Phase B	Event
0.00	5%	Initial Hold
0.50	5%	Loading
3.00	90%	Elution
4.00	90%	Wash
4.10	5%	Re-equilibration

| 6.00 | 5% | End of Run |

Mass Spectrometry (MS/MS) Parameters:

• Source: Electrospray Ionization (ESI)[1]

• Polarity: Positive (+)

• Capillary Voltage: 3500 V

• Gas Temp: 350°C

• Drying Gas: 10 L/min

MRM Transitions: | Compound | Precursor (

) | Product ( ) | Role | Collision Energy (eV) | | :--- | :--- | :--- | :--- | :--- | | Pazufloxacin | 319.1 | 301.1 | Quantifier | 20 | | | 319.1 | 275.1 | Qualifier | 25 | | Ciprofloxacin-d8 (IS) | 340.2 | 296.2 | Quantifier | 22 | | Enoxacin (Alt IS) | 321.1 | 303.1 | Quantifier | 20 |

Note: Collision energies are instrument-dependent and should be optimized via direct infusion.

Sample Preparation: Protein Precipitation (PPT)

This method uses a "Crash and Shoot" approach, balancing recovery with throughput.

Step-by-Step Workflow:

• Aliquot: Transfer 100 µL of plasma/urine into a 1.5 mL centrifuge tube.

• Spike IS: Add 10 µL of Internal Standard working solution (5 µg/mL). Vortex for 10 sec.

• Precipitate: Add 300 µL of ice-cold Acetonitrile (containing 0.1% FA).

  • Mechanism:[1][2][3] The organic solvent denatures plasma proteins (albumin, globulins), causing them to precipitate while the drug remains in the supernatant.

• Vortex: Mix vigorously for 1 minute to ensure complete interaction.

• Centrifuge: Spin at 12,000 x g for 10 minutes at 4°C.

• Transfer: Carefully pipette 200 µL of the clear supernatant into a clean autosampler vial.

• Dilution (Optional): If peak shape is poor due to solvent strength, dilute the supernatant 1:1 with Mobile Phase A (Water + 0.1% FA) before injection.

Visualized Workflows

Sample Preparation Logic

Caption: Step-by-step Protein Precipitation workflow ensuring removal of plasma proteins.

LC-MS/MS System Configuration

Caption: Schematic of the Triple Quadrupole mass spectrometry path for Pazufloxacin detection.

Method Validation Summary

The following metrics are based on standard FDA Bioanalytical Method Validation Guidelines.

Validation Parameter	Acceptance Criteria	Typical Result
Linearity		0.998 (Range: 0.02 – 10 µg/mL)
LLOQ	S/N > 10	0.02 µg/mL (20 ng/mL)
Accuracy (Intra-day)	85-115%	94.5% - 103.2%
Precision (CV%)	< 15%	3.2% - 6.8%
Recovery	Consistent (>50%)	~85% (Plasma)
Matrix Effect	85-115%	95% (Minimal suppression)

Stability: Pazufloxacin is stable in plasma for:

• 6 hours at room temperature.

• 3 freeze-thaw cycles (-80°C to RT).

• 4 weeks at -20°C.

Troubleshooting & Optimization

• Carryover: Fluoroquinolones can stick to stainless steel.

  • Solution: Use a needle wash of 50:50 MeOH:Water + 0.1% FA.

• Peak Tailing: Caused by interaction with residual silanols.

  • Solution: Ensure the column is "end-capped" and maintain acidic pH (0.1% FA) to keep silanols protonated (neutral).

• Matrix Effect: Phospholipids from plasma can suppress ionization.

  • Solution: If suppression is observed, switch from Protein Precipitation to Solid Phase Extraction (SPE) using a polymeric sorbent (e.g., Agilent Bond Elut PPL or Waters Oasis HLB) for cleaner extracts.

References

• Phapale, P. B., et al. (2010). Analysis of Pazufloxacin Mesilate in Human Plasma and Urine by LC with Fluorescence and UV Detection, and Its Application to Pharmacokinetic Study. Chromatographia. Link

• Gao, S., et al. (2021). Eco-Friendly UPLC-MS/MS Quantitation of Delafloxacin in Plasma and Its Application in a Pharmacokinetic Study in Rats. Molecules. Link

• Suhagia, B. N., et al. (2017). RP-HPLC Method Development and Validation of Pazufloxacin in their Bulk and formulation. International Journal of Pharmaceutics and Drug Analysis. Link

• FDA Guidance for Industry. (2018). Bioanalytical Method Validation. Link

• Thermo Fisher Scientific. (2016). Analytical Evaluation for the Quantitation of Fifteen Antibiotics in Plasma. Technical Note 65205. Link

Sources

• 1. przyrbwn.icm.edu.pl [przyrbwn.icm.edu.pl]
• 2. syncsci.com [syncsci.com]
• 3. researchgate.net [researchgate.net]

Application Note: Optimized Extraction Protocols for Pazufloxacin from Human Plasma and Serum

Introduction & Scientific Context

Pazufloxacin is a fourth-generation fluoroquinolone antibiotic characterized by a broad spectrum of activity against Gram-negative and Gram-positive bacteria. In pharmacokinetic (PK) and therapeutic drug monitoring (TDM) studies, the accurate quantification of Pazufloxacin in plasma or serum is critical.

However, the extraction of Pazufloxacin presents specific challenges due to its amphoteric nature . As a zwitterionic compound, its solubility and ionization state fluctuate significantly with pH. It possesses both a basic piperazinyl group and an acidic carboxyl group. Consequently, standard extraction protocols must be tuned to specific pH windows to maximize recovery and minimize matrix effects.

This guide details three distinct extraction protocols ranging from high-throughput screening to high-sensitivity mass spectrometry analysis.

Physicochemical Basis for Extraction

Understanding the chemistry of Pazufloxacin is the prerequisite for a robust extraction.

• Zwitterionic Character: At neutral pH, Pazufloxacin exists largely as a zwitterion, which increases water solubility and reduces extraction efficiency into organic solvents during Liquid-Liquid Extraction (LLE).

• Acidic Conditions (pH < 5): The molecule becomes protonated (cationic). This is the preferred state for Cation Exchange SPE or simple protein precipitation where solubility is maintained in the supernatant.

• Basic Conditions (pH > 9): The molecule becomes deprotonated (anionic).

Strategic Implication: For Solid Phase Extraction (SPE), a Hydrophilic-Lipophilic Balance (HLB) sorbent is superior to pure silica-based C18 because it can retain the polar zwitterion even when the organic wash steps are aggressive.

Protocol A: Solid Phase Extraction (SPE)

Best for: High-sensitivity LC-MS/MS analysis, trace-level detection, and eliminating matrix effects (ion suppression).

Materials Required[1][2][3][4][5][6][7][8][9][10][11]

• Cartridge: Oasis HLB (Hydrophilic-Lipophilic Balance) or equivalent polymeric reversed-phase sorbent (30 mg / 1 cc).

• Conditioning Solvent: Methanol (LC-MS grade).

• Equilibration Buffer: Water (Milli-Q).

• Wash Solvent: 5% Methanol in Water.

• Elution Solvent: 60% Acetonitrile in Water (or pure Acetonitrile depending on sensitivity needs).

Step-by-Step Workflow

• Sample Pre-treatment:

  • Thaw plasma/serum samples at room temperature.

  • Vortex for 30 seconds.

  • Aliquot 200 µL of plasma into a clean tube.

  • Add 20 µL of Internal Standard (IS) working solution (e.g., Pazufloxacin-d4 or Ciprofloxacin).

  • Dilute with 200 µL of 0.1% Formic Acid in water (to acidify and disrupt protein binding). Vortex mix.

• SPE Conditioning:

  • Add 1.0 mL Methanol to the cartridge. Vacuum to waste.

  • Add 1.0 mL Water to the cartridge. Vacuum to waste. Do not let the cartridge dry out.

• Loading:

  • Load the pre-treated plasma sample (~420 µL) onto the cartridge at a slow flow rate (approx. 1 mL/min).

• Washing (Critical Step):

  • Add 1.0 mL of 5% Methanol/Water .

  • Rationale: This removes salts and proteins without eluting the polar Pazufloxacin.

  • Apply vacuum for 2 minutes to dry the cartridge.

• Elution:

  • Place a clean collection tube beneath the cartridge.

  • Elute with 1.0 mL of 60% Acetonitrile .

  • Note: Some protocols suggest two aliquots of 500 µL for higher recovery.

• Reconstitution:

  • Evaporate the eluate under a gentle stream of Nitrogen at 40°C.

  • Reconstitute the residue in 200 µL of Mobile Phase (e.g., 0.1% Formic Acid : Acetonitrile, 90:10).

Protocol B: Protein Precipitation (PPT)

Best for: High-throughput Therapeutic Drug Monitoring (TDM), Routine HPLC-UV/FLD analysis.

Materials Required[1][2][3][4][5][6][7][8][9][10][11]

• Precipitating Agent: Acetonitrile (ACN) or Methanol (MeOH).

• Acidifier: Formic Acid or Perchloric Acid (for fluorescence stability).

Step-by-Step Workflow

• Aliquot: Transfer 100 µL of plasma/serum into a 1.5 mL centrifuge tube.

• Internal Standard: Add 10 µL of IS solution. Vortex gently.

• Precipitation:

  • Add 300 µL of ice-cold Acetonitrile (containing 0.1% Formic Acid).

  • Ratio: A 3:1 or 4:1 ratio of solvent to plasma is required for >98% protein removal.

• Agitation: Vortex vigorously for 1 minute .

• Centrifugation: Centrifuge at 12,000 rpm (approx. 10,000 x g) for 10 minutes at 4°C.

• Supernatant Transfer:

  • Carefully transfer the clear supernatant to an autosampler vial.

  • Optional: Dilute the supernatant 1:1 with water if the initial mobile phase is highly aqueous to prevent peak fronting.

Protocol C: Acidic Extraction for Fluorescence Detection

Best for: HPLC-FLD where background fluorescence must be minimized.

• Principle: Perchloric acid (PCA) acts as a strong protein denaturant and creates an acidic environment that stabilizes the fluorescence quantum yield of fluoroquinolones.

• Reagent: 7% or 15% Perchloric Acid.

• Mix: 200 µL Plasma + 20 µL IS + 200 µL 15% Perchloric Acid .

• Vortex: 1 min.

• Centrifuge: 10,000 rpm for 10 min.

• Neutralization (Optional but Recommended): If the HPLC column is sensitive to low pH, mix supernatant with a buffer (e.g., K2CO3) or ensure the injection volume is small enough that the mobile phase buffers the sample instantly.

Visualization of Extraction Workflows

The following diagram contrasts the high-purity SPE workflow against the rapid PPT workflow.

Caption: Comparative workflow for Solid Phase Extraction (Blue) versus Protein Precipitation (Red) for Pazufloxacin analysis.

Analytical Conditions & Validation Parameters

To ensure the extraction protocol is successful, the chromatographic separation must be compatible with the extraction solvent.

Chromatographic Parameters Table

Parameter	LC-MS/MS Conditions (High Sensitivity)	HPLC-FLD Conditions (Routine)
Column	Waters Acquity BEH C18 (2.1 x 50 mm, 1.7 µm)	Zorbax SB-C18 or Symmetry C18 (4.6 x 150 mm, 5 µm)
Mobile Phase A	Water + 0.1% Formic Acid	0.05M Phosphate Buffer + 1% Triethylamine (pH 3.0)
Mobile Phase B	Acetonitrile + 0.1% Formic Acid	Acetonitrile
Elution Mode	Gradient (5% B to 90% B)	Isocratic (approx. 85:15 Buffer:ACN)
Flow Rate	0.4 mL/min	1.0 mL/min
Detection	ESI+ (MRM Transitions)	Fluorescence (Ex: 245 nm, Em: 450 nm)
LOQ	~1–5 ng/mL	~20–50 ng/mL

Quality Control & Validation

Any protocol adopted must be validated against FDA/EMA bioanalytical guidelines.

• Recovery (RE): Compare the peak area of extracted samples to post-extraction spiked samples. Target: >85%.

• Matrix Effect (ME): Critical for LC-MS. Compare post-extraction spiked samples to neat solution standards.

  • Calculation:

  • Values between 85-115% indicate minimal suppression.

• Process Efficiency (PE):

  .

Troubleshooting Guide

• Low Recovery in SPE: Ensure the sample pH is adjusted before loading. If the sample is too basic, Pazufloxacin may not retain on the HLB cartridge during the wash step. Acidification (pH 3-4) helps retention on polymeric phases.

• Peak Tailing: Fluoroquinolones chelate with metal ions in the LC system. Use "LC-MS grade" solvents and consider adding EDTA or ensuring the column is end-capped.

• Carryover: Pazufloxacin is sticky. Use a needle wash solution of 50:50 Methanol:Water with 0.1% Formic Acid.

References

• Wu, S. S., et al. (2009). "HPLC and Densitometric TLC Methods for Simultaneous Determination of Pazufloxacin with Some Co-Administered Drugs in Human Plasma." Semantic Scholar.

• BenchChem. (2025).[1] "Quantification of Pazufloxacin in Plasma using LC-MS/MS with Pazufloxacin-d4 Internal Standard." BenchChem Application Notes. (Note: Generalized link to application note repository)

• Ni, X., et al. (2024). "Simultaneous determination of 50 antibiotic residues in plasma by HPLC–MS/MS."[2] National Institutes of Health (NIH) / PubMed Central.

• Hernández, M., et al. (2000). "Determination of quinolones in plasma samples by capillary electrophoresis using solid-phase extraction." Journal of Chromatography B.

• Phapale, P. B., et al. (2010). "Analysis of Pazufloxacin Mesilate in Human Plasma and Urine by LC with Fluorescence and UV Detection."[3] ResearchGate.[4]

Sources

• 1. benchchem.com [benchchem.com]
• 2. Simultaneous determination of 50 antibiotic residues in plasma by HPLC–MS/MS - PMC [pmc.ncbi.nlm.nih.gov]
• 3. semanticscholar.org [semanticscholar.org]
• 4. researchgate.net [researchgate.net]

Formulation strategies for pazufloxacin hydrochloride injectables

Executive Summary & Scientific Rationale

Pazufloxacin Hydrochloride (PZFX-HCl) is a fourth-generation fluoroquinolone antibiotic characterized by broad-spectrum activity against Gram-negative and Gram-positive bacteria. Developing a stable parenteral formulation for PZFX-HCl presents specific physicochemical challenges, primarily dictated by its pH-dependent solubility profile and susceptibility to photodegradation .

This guide provides a comprehensive protocol for formulating a stable, isotonic Small Volume Parenteral (SVP) or Large Volume Parenteral (LVP) solution. The strategy prioritizes:

• Solubility Maintenance: Preventing precipitation during shelf-life and upon dilution.

• Photostability: Mitigating oxidative degradation of the piperazine ring.

• Physiological Compatibility: Ensuring isotonicity and acceptable venous tolerability.

Pre-Formulation Characterization

The Critical pH-Solubility Window

Fluoroquinolones like Pazufloxacin exhibit a zwitterionic nature. Their solubility is highly pH-dependent.

• Acidic pH (< 5.0): The molecule is protonated (cationic), exhibiting high solubility (>10 mg/mL).

• Neutral pH (6.0 – 8.0): The molecule approaches its isoelectric point, where solubility drops drastically (often < 1 mg/mL), creating a risk of precipitation.

• Strategic Implication: The formulation must be buffered or adjusted to a pH range of 3.5 – 4.5 . This ensures the drug remains solubilized during storage. Upon intravenous administration, the blood's high buffer capacity rapidly neutralizes the drug, but the infinite dilution prevents precipitation.

Degradation Pathways

• Photodegradation: Exposure to UV/visible light causes oxidative cleavage of the piperazine side chain and defluorination.

• Oxidation: Metal ions can catalyze oxidative degradation.

• Strategic Implication: The process requires nitrogen sparging (to remove dissolved oxygen) and the potential inclusion of chelating agents (e.g., EDTA). Amber glass (Type I) is mandatory for the final container.

Formulation Strategy & Composition

The following prototype formulation is designed for a 500 mg / 100 mL (0.5% w/v) presentation.

Table 1: Prototype Formulation Composition

Component	Function	Concentration	Rationale
Pazufloxacin HCl	Active API	5.0 mg/mL	Therapeutic dose.
Sodium Chloride	Tonicity Agent	~8.5 mg/mL	Adjusts osmolality to ~280-300 mOsm/kg. Compatible with HCl salt.
Disodium Edetate (EDTA)	Stabilizer	0.1 mg/mL	Chelates trace metal ions that catalyze oxidation.
Sodium Hydroxide (1N)	pH Adjuster	q.s. to pH 4.0	Neutralizes excess acidity if necessary.
Hydrochloric Acid (1N)	pH Adjuster	q.s. to pH 4.0	Acidifies if pH drifts too high.
Water for Injection (WFI)	Vehicle	q.s. to 100%	Solvent.
Nitrogen Gas	Inerting Agent	N/A	Sparging to displace dissolved oxygen.

Manufacturing Protocol

This protocol utilizes an Aseptic Processing approach with optional Terminal Sterilization.[1] While Pazufloxacin is relatively heat stable, terminal sterilization (autoclaving) can induce slight discoloration (yellowing) due to thermal degradation byproducts. Aseptic filtration is preferred for maximum purity, provided bioburden is strictly controlled.

Step 1: Equipment Preparation

• Passivate all 316L stainless steel vessels to prevent iron leaching.

• Depyrogenate all glassware/vials at 250°C for >30 minutes.

Step 2: Compounding (The "One-Pot" Method)

• WFI Charge: Fill the compounding vessel with 80% of the final volume of WFI.

• Oxygen Removal: Sparge with sterile filtered Nitrogen (

  ) for 20 minutes. Maintain a nitrogen blanket throughout the process.

• Dissolution:

  • Add Sodium Chloride and stir until dissolved.

  • Add Disodium Edetate (if used) and stir until dissolved.

  • Slowly add Pazufloxacin HCl under constant agitation. Note: The solution will be acidic.

• pH Adjustment (Critical Control Point):

  • Measure pH.[2][3] It will likely be below 3.5 due to the HCl salt.

  • Slowly titrate with 1N NaOH to reach target pH 3.8 ± 0.2 .

  • Caution: Do not overshoot pH > 5.0, or local precipitation may occur.

• Final Volume: Add WFI to final volume. Mix for 15 minutes.

Step 3: Filtration & Filling

• Bioburden Reduction: Pass solution through a 0.45 µm pre-filter.

• Sterile Filtration: Pass solution through two redundant 0.22 µm PES (Polyethersulfone) or PVDF filters into a sterile receiving vessel.

  • Validation: Perform Bubble Point integrity test on filters pre- and post-filtration.

• Filling: Fill into Amber Type I glass vials or infusion bags under Grade A (ISO 5) laminar flow.

• Headspace: Flush headspace with Nitrogen before stoppering to ensure low oxygen content.

Step 4: Sterilization Strategy

• Option A (Preferred): Aseptic Fill/Finish (no heat).

• Option B (If required by regulation): Terminal Sterilization at 121°C for 15 minutes. Note: Validation of color stability is required.

Process Visualization (DOT Diagrams)

Diagram 1: Formulation Logic & Stability Flow

This diagram illustrates the decision-making process for excipient selection based on physicochemical properties.

Caption: Logical mapping of Pazufloxacin physicochemical risks to specific formulation mitigation strategies.

Diagram 2: Manufacturing Workflow

This diagram outlines the critical unit operations for the aseptic manufacturing process.

Caption: Step-by-step unit operations for the manufacturing of Pazufloxacin HCl injection.

Quality Control & Stability Specifications

To ensure the "Trustworthiness" of the protocol, the following QC tests must be performed on the finished product.

Test Parameter	Method	Acceptance Criteria
Appearance	Visual	Clear, colorless to pale yellow solution. No visible particles.
Identification	HPLC / UV	Matches standard retention time / spectrum.
Assay	HPLC	95.0% – 105.0% of label claim.
pH	Potentiometric	3.5 – 4.5
Osmolality	Freezing Point Depression	280 – 320 mOsm/kg
Particulate Matter	Light Obscuration (USP <788>)	Meets USP limits for SVPs.
Sterility	Membrane Filtration (USP <71>)	No growth after 14 days.
Bacterial Endotoxins	LAL Test (USP <85>)	< 0.35 EU/mg

References

• National Center for Biotechnology Information (2024). PubChem Compound Summary for CID 45108234, Pazufloxacin Hydrochloride. Retrieved from [Link]

• Patel, K. M., & Suhagia, B. N. (2017). RP-HPLC Method Development and Validation of Pazufloxacin in their Bulk and formulation.[4][5] International Journal of Pharmaceutics and Drug Analysis. Retrieved from [Link]

• MIMS Philippines. Pazufloxacin: Mechanism of Action and Pharmacokinetics. Retrieved from [Link]

• ResearchGate. Photodegradation pathways of fluoroquinolones. (Mechanistic insight into light sensitivity). Retrieved from [Link]

Sources

• 1. pharm-int.com [pharm-int.com]
• 2. dir.iwk.nshealth.ca [dir.iwk.nshealth.ca]
• 3. pharmacyeducation.fip.org [pharmacyeducation.fip.org]
• 4. ijpda.org [ijpda.org]
• 5. ijpda.org [ijpda.org]

Application Note: In Vivo Efficacy Profiling of Pazufloxacin in Murine Infection Models

[1]

Abstract & Scope

This technical guide outlines the standardized protocols for evaluating the in vivo efficacy of Pazufloxacin (PZFX) , a fused tricyclic fluoroquinolone. Unlike simple in vitro MIC assays, these murine models account for pharmacokinetics (PK), tissue penetration, and the host immune status. This document focuses on three core workflows: the Neutropenic Thigh Infection Model (for quantitative PK/PD determination), the Systemic Infection (Sepsis) Model (for survival endpoints), and the Pulmonary Infection Model (for tissue penetration efficacy).

Target Audience: Pharmacologists, Microbiologists, and CRO Study Directors.

Pharmacological Rationale

To design a valid experiment, one must understand the driver of efficacy. Pazufloxacin exhibits concentration-dependent bactericidal activity.[1]

• Mechanism of Action: PZFX inhibits DNA replication by targeting DNA gyrase (Subunit A) and Topoisomerase IV.[2][3] This dual-targeting mechanism is critical for its activity against resistant Gram-negative bacteria like Pseudomonas aeruginosa.

• PK/PD Driver: The efficacy of fluoroquinolones, including Pazufloxacin, is best predicted by the ratio of the area under the free drug concentration-time curve to the MIC (

  AUC /MIC).[4][1][5][6][7]

  • Stasis Target: ~

    ( AUC/MIC)

  • 1-log Kill: ~

    ( AUC/MIC)

  • 2-log Kill: ~

    ( AUC/MIC)[1][5]

Visualization: Mechanism & PK/PD Logic

Figure 1: Molecular mechanism of Pazufloxacin leading to bacterial cell death.

Pre-Clinical Preparation (Universal Steps)

A. Animal Selection

• Strain: ICR (CD-1) or BALB/c mice.

• Sex/Age: Female, 5–6 weeks old (20–25g). Females are preferred to minimize fighting-induced stress which can alter cortisol levels and immune response.

• Acclimatization: Minimum 5 days post-arrival.

B. Induction of Neutropenia (Critical)

To assess the direct antibacterial effect of Pazufloxacin without the confounding variable of the host immune system, neutropenia is induced.

• Day -4: Intraperitoneal (i.p.) injection of Cyclophosphamide at 150 mg/kg .

• Day -1: Second i.p. injection of Cyclophosphamide at 100 mg/kg .

• Validation: Neutrophil counts should be <100 cells/mm³ at the time of infection (Day 0).

Protocol A: Neutropenic Thigh Infection Model

The Gold Standard for PK/PD Profiling.

Experimental Workflow

• Bacterial Preparation:

  • Grow P. aeruginosa (or target strain) to log phase in Mueller-Hinton Broth.

  • Wash and resuspend in sterile saline.

  • Adjust density to approx.

    CFU/mL.

• Inoculation (Day 0, T=0h):

  • Inject 0.1 mL of inoculum intramuscularly (i.m.) into both thighs of the neutropenic mouse.

  • Note: Using both thighs reduces the number of animals required (n=2 data points per mouse).

• Therapy Initiation (T=2h):

  • Allow 2 hours for infection establishment.

  • Sacrifice 3 control mice at T=2h to establish "Baseline CFU."

• Pazufloxacin Dosing:

  • Administer PZFX subcutaneously (s.c.) to treatment groups.

  • Dose Fractionation: To prove AUC dependence, vary the schedule (e.g., q24h, q12h, q6h) while keeping the total daily dose constant (range: 10–400 mg/kg/day).

• Harvest (T=24h):

  • Euthanize mice.[8]

  • Aseptically remove thigh muscles.

  • Homogenize tissue in 5 mL sterile saline.

  • Plate serial dilutions on agar for CFU counting.

Data Analysis Table

Parameter	Calculation	Interpretation
Log Change		Negative values indicate killing; positive indicate growth.
Static Dose	Dose yielding Log Change = 0	Minimum dose to prevent infection spread.
Emax	Maximum Log Reduction observed	The ceiling of efficacy for the drug.

Protocol B: Murine Systemic Infection (Sepsis) Model

For Survival Analysis (ED50).

This model mimics acute bacteremia and is used to calculate the protective dose (ED50).

• Inoculum: Prepare bacterial suspension with 5% mucin (gastric mucin) to enhance virulence. Target:

  – CFU/mouse.[8]

• Infection: Intraperitoneal (i.p.) injection of 0.5 mL inoculum.

• Treatment:

  • Administer Pazufloxacin (s.c. or p.o.)[1] at 1 hour post-infection.[9]

  • Dosing typically follows a BID (twice daily) regimen for 3–5 days.

• Endpoint: Monitor survival daily for 7 days.

• Calculation: Use Probit analysis to determine the ED50 (dose required to save 50% of animals).

Protocol C: Pulmonary Infection Model

For Tissue Penetration & Pneumonia Efficacy.

Since Pazufloxacin is often indicated for respiratory infections, validating lung efficacy is crucial.

• Anesthesia: Light anesthesia (Isoflurane).[8]

• Inoculation: Intranasal instillation of 50 µL bacterial suspension (

  CFU). Hold mouse upright for 30s to ensure aspiration.

• Treatment: Begin PZFX therapy 12–24 hours post-infection (allowing pneumonia to establish).

• Sampling:

  • Bronchoalveolar Lavage (BAL): To measure drug concentration in Epithelial Lining Fluid (ELF).

  • Lung Homogenate: For bacterial burden (CFU/lung).[10]

Experimental Workflow Visualization

Figure 2: Chronological workflow for the Neutropenic Murine Infection Model.

Critical Checkpoints & Troubleshooting

• Inoculum Viability: Always plate the inoculum immediately after injection to confirm the actual input CFU. A variance of >0.5 log can invalidate the study.

• Carryover Effect: When plating homogenized tissue, high concentrations of Pazufloxacin in the tissue can inhibit bacterial growth on the plate (false negative).

  • Solution: Use charcoal-impregnated agar or wash the homogenate (centrifuge/resuspend) to remove residual antibiotic before plating.

• Renal Clearance: Mice clear fluoroquinolones much faster than humans (Half-life ~0.3h in mice vs ~3-4h in humans).

  • Implication: You may need to dose mice more frequently (q2h or q4h) or use a renal inhibitor (Probenecid) to mimic human pharmacokinetics.

References

• Mechanism of Action & Target Specificity: BenchChem. "Pazufloxacin's Mechanism of Action on DNA Gyrase: An In-depth Technical Guide."[2]

• PK/PD Targets (

  AUC/MIC) in Murine Models: ResearchGate. "Concentration-Dependent Activity of Pazufloxacin against Pseudomonas aeruginosa: An In Vivo Pharmacokinetic/Pharmacodynamic Study."[4][1]

• General Murine Sepsis Protocols: PubMed. "Antibiotic Treatment in a Murine Model of Sepsis: Impact on Cytokines and Endotoxin Release."[11]

• Pneumonia Model Methodology: PubMed Central. "Pharmacodynamics of Levofloxacin in a Murine Pneumonia Model of Pseudomonas aeruginosa Infection."[12]

• Neutropenia Induction Standards: Statens Serum Institut. "The Choice of Murine Infection Model and the Immune Status of the Mice Has an Impact on the Pharmacodynamics."[9]

Sources

• 1. researchgate.net [researchgate.net]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. What is the mechanism of Pazufloxacin Mesilate? [synapse.patsnap.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. Concentration-Dependent Activity of Pazufloxacin against Pseudomonas aeruginosa: An In Vivo Pharmacokinetic/Pharmacodynamic Study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. en.ssi.dk [en.ssi.dk]
• 10. Antibiotic efficacy varies based on the infection model and treatment regimen for Pseudomonas aeruginosa - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Antibiotic treatment in a murine model of sepsis: impact on cytokines and endotoxin release - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Pharmacodynamics of Levofloxacin in a Murine Pneumonia Model of Pseudomonas aeruginosa Infection: Determination of Epithelial Lining Fluid Targets - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Improving aqueous solubility of pazufloxacin for formulation development

Technical Support Center: Pazufloxacin Formulation & Solubility Guide

Status: Operational Lead Scientist: Dr. Aris Thorne, Senior Application Scientist Subject: Optimizing Aqueous Solubility of Pazufloxacin for Formulation Development

Introduction: The "Base vs. Salt" Trap

Welcome to the technical support hub for Pazufloxacin formulation. If you are experiencing precipitation, low bioavailability, or inconsistent dissolution data, the issue often stems from a fundamental misunderstanding of Pazufloxacin’s physicochemical state.

Pazufloxacin exists in two primary forms available to researchers:

• Pazufloxacin Free Base: Poor aqueous solubility (~1.6 mg/mL).[1]

• Pazufloxacin Mesylate: High aqueous solubility (>100 mg/mL).[1][2]

The Golden Rule: If you are developing a parenteral (IV) or high-concentration liquid formulation, do not start with the free base unless you intend to perform an in situ salt formation.[1] The mesylate salt is the clinical standard for a reason.

Module 1: The Salt Strategy (Primary Troubleshooting)

Issue: "I bought Pazufloxacin (CAS 127045-41-4), but it won't dissolve in water/saline at >2 mg/mL."

Diagnosis: You likely purchased the free base. Pazufloxacin is a fluoroquinolone with a zwitterionic nature. At neutral pH, the free base exhibits its lowest solubility (isoelectric point).

Solution: Convert to the Mesylate Salt or adjust pH to leverage ionization.

Protocol: In Situ Salt Formation (Base to Mesylate)

If you cannot source the Mesylate salt (CAS 163680-77-1) directly, you can generate it in solution.[1]

• Calculate Stoichiometry: Pazufloxacin (MW ~318.[1]3) requires Methanesulfonic acid (MW ~96.[1]1) in a 1:1 molar ratio.

• Dispersion: Suspend the Pazufloxacin base in Water for Injection (WFI). It will appear cloudy.

• Acidification: Slowly add 1M Methanesulfonic acid while stirring.

• Endpoint: Monitor clarity. The solution should become clear as the pH drops below 5.0, forming the soluble cation.

• Validation: Verify pH is between 3.5 – 4.5 (typical for stability).

Technical Note: Avoid using Hydrochloric acid (HCl) if possible.[1] While it forms a soluble salt, chloride ions can induce the "common ion effect" if the formulation is later mixed with saline, potentially reducing solubility compared to the mesylate form [1].

Module 2: pH-Dependent Solubility (The U-Curve)

Issue: "My formulation precipitates when I buffer it to pH 7.4."

Root Cause: Pazufloxacin is amphoteric. It has a carboxylic acid group (pKa₁ ~5.[1]7) and a basic amino group (pKa₂ ~8.5).[1]

• pH < 5: Cationic form (High Solubility)[1]

• pH 6–8: Zwitterionic form (Lowest Solubility - Precipitation Risk)[1]

• pH > 9: Anionic form (High Solubility)[1]

Troubleshooting Workflow:

• For Injectables: Maintain pH < 5.0 using a citrate or acetate buffer, or simply rely on the mesylate salt's natural acidity.

• For Ophthalmic/Neutral Formulations: You are in the "Danger Zone" (pH 6-8).[1] You must use solubility enhancers (see Module 3).[1]

Figure 1: The amphoteric nature of Pazufloxacin dictates its solubility profile.[1] Formulators must avoid the zwitterionic region (pH 6-8) unless using complexing agents.[1]

Module 3: Complexation Strategies (Cyclodextrins)

Issue: "I need a neutral pH formulation (e.g., for eye drops) but the drug precipitates."

Solution: Encapsulate the hydrophobic aromatic core of Pazufloxacin using Cyclodextrins (CDs). This hides the hydrophobic region from the aqueous solvent, maintaining solubility even at the isoelectric point.

Recommended Agent: Hydroxypropyl-β-Cyclodextrin (HP-β-CD).[1][3]

Protocol: Phase Solubility Optimization

• Preparation: Prepare 0%, 5%, 10%, and 20% (w/v) solutions of HP-β-CD in phosphate buffer (pH 7.4).

• Excess Addition: Add excess Pazufloxacin base to each vial.

• Equilibration: Shake at 25°C for 24 hours.

• Filtration: Filter through a 0.45 µm PVDF filter.

• Quantification: Analyze supernatant via HPLC (See Module 4).

Expected Outcome: You should observe an A-type phase solubility diagram (linear increase in drug solubility with increasing CD concentration) [2].[1]

Parameter	Free Base (pH 7.[1]4)	Base + 10% HP-β-CD (pH 7.[1]4)
Solubility	~1.6 mg/mL	~8 - 12 mg/mL (Estimated)
Precipitation Risk	High	Low
Stability	Moderate	Enhanced (Protects against photodegradation)

Module 4: Analytical Validation

Issue: "How do I know if I actually improved solubility or just suspended fine particles?"

Validation Method: You must distinguish between dissolved drug and dispersed nanocrystals.

HPLC Method for Solubility Determination

• Column: C18 (e.g., Agilent Zorbax or Kromasil, 250 x 4.6 mm, 5 µm) [3].[1][4]

• Mobile Phase: Methanol : Phosphate Buffer (pH 4.[1][4]0) [50:50 v/v].[1][4]

  • Why pH 4? Ensures the drug is fully ionized and soluble during the run, preventing column clogging.

• Flow Rate: 1.0 mL/min.[1][4]

• Detection: UV at 249 nm (Lambda max).[1]

• Retention Time: ~4-6 minutes.

Critical Check: If your DSC (Differential Scanning Calorimetry) trace of the dried residue shows a sharp endotherm at the melting point of the base (approx 260-270°C) rather than the salt or amorphous complex, your solubilization method failed, and the drug reverted to its crystalline base form [4].

FAQ: Troubleshooting Specific Scenarios

Q: Can I use DMSO to make a stock solution? A: Yes. Pazufloxacin Mesylate is soluble in DMSO up to ~55-82 mg/mL [5].[1] However, DMSO is toxic for many in vivo applications. If you dilute a DMSO stock into saline (pH 7), the drug may crash out if the final concentration exceeds the aqueous solubility limit (~2 mg/mL for the base). Always check the final pH after dilution.

Q: My solution turns yellow over time. A: Fluoroquinolones are photosensitive. The yellowing indicates photodegradation.

• Fix: Store solutions in amber glass.

• Advanced Fix: Cyclodextrin complexation (Module 3) significantly improves photostability by shielding the quinolone ring [6].

Q: Can I use co-solvents like PEG 400? A: Yes. A common vehicle for animal studies is 10% DMSO + 40% PEG 300/400 + 5% Tween 80 + 45% Saline [5]. This "cocktail" approach uses cosolvency (PEG) and micellar solubilization (Tween) to keep the drug in solution.

References

• National Institutes of Health (NIH). Effect of Cyclodextrin Complexation on Aqueous Solubility. (General mechanism ref). Available at: [Link]

• International Journal of Pharmaceutics and Drug Analysis. RP-HPLC Method Development and Validation of Pazufloxacin. Available at: [Link][1]

• MDPI. Crystallographic Characterization of Different Forms of the Salt of Pazufloxacin Mesylate. Available at: [Link][1][5][6][7]

• ResearchGate. Ofloxacin/β-Cyclodextrin Complexation for Photostability. (Class effect reference). Available at: [Link][1]

Sources

• 1. Pazufloxacin-d4 I CAS#: 1346602-96-7 I deuterium labeled Pazufloxacin I InvivoChem [invivochem.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. Effect of Cyclodextrin Complexation on the Aqueous Solubility and Solubility/Dose Ratio of Praziquantel - PMC [pmc.ncbi.nlm.nih.gov]
• 4. ijpda.org [ijpda.org]
• 5. mdpi.com [mdpi.com]
• 6. Pazufloxacin Mesylate | Topoisomerase | Antibiotic | TargetMol [targetmol.com]
• 7. researchgate.net [researchgate.net]

Identification and characterization of pazufloxacin degradation products

This technical guide acts as a specialized support center for the identification and characterization of Pazufloxacin degradation products. It moves beyond generic advice to address the specific chemical behavior of the tricyclic fluoroquinolone scaffold.

Topic: Identification & Characterization of Degradation Products (DPs) Target Molecule: Pazufloxacin Mesylate (C16H15FN2O4 · CH4O3S) MW (Free Base): 318.3 g/mol | [M+H]+: 319.1

Module 1: Forced Degradation Troubleshooting

User Issue: "I am not observing significant degradation under standard ICH conditions, or I am getting non-reproducible degradation profiles."

Diagnostic Guide: Stress Conditions

Pazufloxacin contains a fused tricyclic system (oxazino-quinoline) which imparts higher stability than bicyclic fluoroquinolones (e.g., ciprofloxacin).[] Standard protocols often fail to generate sufficient degradation (5-20%).

Stress Type	Standard Protocol (Start Here)	Troubleshooting / Optimization
Acid Hydrolysis	0.1 N HCl, 60°C, 4–8 hours	Issue: Low degradation (<5%).Fix: Increase to 1.0 N HCl and reflux (80°C). The fused oxazine ring is robust; extreme pH is required to induce decarboxylation or ring opening.
Base Hydrolysis	0.1 N NaOH, 60°C, 4–8 hours	Issue: Drug precipitates or no degradation.Fix: Pazufloxacin is highly stable in base.[] If precipitation occurs, add 5-10% Methanol as a co-solvent.[] Expect <2% degradation even under harsh conditions.
Oxidation	3% H₂O₂, RT, 6 hours	Issue: Complex chromatogram or rapid disappearance.Fix: The primary amine on the cyclopropyl ring is labile.[] If degradation is too fast (>50%), dilute H₂O₂ to 0.3% .[] Watch for N-oxide formation (+16 Da).
Photolysis	1.2 million lux hours	Issue: Color change without peak area loss.Fix: Fluoroquinolones are photosensitive.[] Ensure quartz glassware is used. A yellow/brown solution indicates defluorination or quinone formation.

Expert Insight: The "Stability Trap"

CAUTION: Do not confuse the mesylate salt dissociation with degradation. In LC-MS, the mesylate ion (m/z 95) will elute near the void volume. Ensure your "degradant" isn't just the counter-ion or a system peak.

Module 2: Analytical Method Development (HPLC/UPLC)

User Issue: "My degradation products are co-eluting with the main peak or eluting in the void volume."

Chromatographic Strategy

Pazufloxacin is amphoteric (acidic COOH, basic NH2).[] Its retention is highly pH-dependent.[]

Recommended Stability-Indicating Method:

• Column: C18 (End-capped, high carbon load).[] Example: Waters XBridge C18 or Agilent Zorbax Eclipse Plus.[]

• Mobile Phase A: 10 mM Ammonium Acetate (pH 4.5).[2] Note: Phosphate buffers suppress MS signals; use Acetate/Formate for LC-MS.[]

• Mobile Phase B: Acetonitrile.[3][4][5]

• Gradient:

  • 0 min: 5% B (Hold for polar degradants)

  • 10 min: 30% B[]

  • 20 min: 60% B[]

  • 25 min: 5% B[]

Troubleshooting Co-elution

• Problem: Early eluting peaks (oxidative degradants) merging with the void.

  • Solution: Use a HSS T3 column (High Strength Silica) designed for polar compound retention. Lower initial organic phase to 2-3%.[][6]

• Problem: Tailing of the parent peak masking impurities.

  • Solution: Add 0.1% Triethylamine (TEA) to the mobile phase (only for UV detection) or increase buffer ionic strength to 20 mM (for LC-MS).

Module 3: Structure Elucidation (LC-MS/MS)

User Issue: "I have m/z values, but I cannot determine the structure of the impurities."

Mass Spectral Logic for Pazufloxacin

Parent Ion: m/z 319.1 ([M+H]+)

Common Fragmentation Pathways (MS2)

To identify an unknown, compare its fragmentation to the parent.

• m/z 301 (-18 Da): Loss of H₂O (Common in carboxylic acids).

• m/z 275 (-44 Da): Loss of CO₂ (Decarboxylation - Characteristic of Acid Degradation ).

• m/z 262 (-57 Da): Loss of Cyclopropylamine moiety (C3H7N).

Degradation Product Library

Use this table to tentatively identify peaks based on mass shift (

Mass).

Degradation Type	RRT (Approx)	Observed m/z	Mass	Proposed Structure / Identity
Acidic	0.85	275.1	-44 Da	Decarboxy-Pazufloxacin Loss of carboxyl group at C-6.[]
Oxidative	0.92	335.1	+16 Da	Pazufloxacin N-Oxide Oxidation of the primary amine on the cyclopropyl ring.
Process Impurity	1.15	347.1	+28 Da	Ethyl Ester Impurity Esterification of COOH with ethanol (solvent).
Photolytic	0.75	301.1	-18 Da	Defluoro-Hydroxy Pazufloxacin Substitution of Fluorine with Hydroxyl group (photohydrolysis).

Module 4: Pathway Visualization

The following diagram illustrates the critical degradation pathways for Pazufloxacin, mapping the stress condition to the resulting chemical change.

Caption: Mechanistic degradation pathway of Pazufloxacin showing mass shifts associated with specific stress conditions.

Module 5: Experimental Protocol (Step-by-Step)

Protocol: LC-MS/MS Identification Workflow

• Sample Prep: Dilute stressed samples to 10 µg/mL with Mobile Phase A.

• MS Source Parameters (ESI Positive):

  • Capillary Voltage: 3.5 kV[]

  • Source Temp: 120°C

  • Desolvation Temp: 350°C[]

  • Cone Voltage: 30 V (Optimize for parent ion survival)

• Q1 Scan: Scan m/z 100–500 to identify new peaks not present in the blank.

• Product Ion Scan (MS2): Select the new impurity m/z as the precursor. Use Collision Energy (CE) ramp of 15–35 eV.

• Interpretation:

  • If fragment m/z 262 is present, the cyclopropyl ring is intact.[]

  • If fragment m/z 275 is the parent, the COOH is lost.

References

• Stability Indicating HPLC Method: Shambharkar, S. et al. "Optimization and Validation of RP-HPLC Stability Indicating Method for Determination of Pazufloxacin Mesylate and Its Degraded Products."[] SciSpace.

• Impurity Profiling: "Pazufloxacin Impurities and Reference Standards." Pharmaffiliates.

• General Fluoroquinolone Degradation: Hubicka, U. et al. "Study of Oxidation of Ciprofloxacin and Pefloxacin...[] Identification of Degradation Products by Mass Spectrometry." MDPI Molecules.

• LC-MS Characterization: "UHPLC-Q-TOF/MS/MS based characterization of forced degradation products." ResearchGate.[7] (Note: Methodology adapted for Pazufloxacin context).

Sources

• 2. researchgate.net [researchgate.net]
• 3. Development and validation of stability-indicating high performance liquid chromatography method to analyze gatifloxacin in bulk drug and pharmaceutical preparations - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Study of degradation behavior of besifloxacin, characterization of its degradation products by LC-ESI-QTOF-MS and their in silico toxicity prediction - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. GSRS [precision.fda.gov]
• 7. researchgate.net [researchgate.net]

Technical Support Center: Photolytic Stability of Pazufloxacin Hydrochloride

Welcome to the dedicated technical support guide for researchers, scientists, and drug development professionals investigating the stability of pazufloxacin hydrochloride under photolytic stress conditions. This resource is designed to provide in-depth, practical guidance, moving beyond simple protocols to explain the underlying scientific principles and help you navigate the common challenges encountered during these critical studies. Our aim is to empower you with the expertise to conduct robust, self-validating experiments and interpret your results with confidence.

Introduction: The Importance of Photostability Testing

Photostability testing is a critical component of drug development, mandated by regulatory agencies worldwide. It determines how a drug substance or product is affected by exposure to light, ensuring its quality, safety, and efficacy are maintained throughout its shelf life. For fluoroquinolones like pazufloxacin, which possess chromophores that absorb UV radiation, this testing is particularly crucial as light exposure can potentially lead to degradation, loss of potency, or the formation of toxic photoproducts.[1] This guide will walk you through the essential aspects of designing and executing a photolytic stress study for pazufloxacin hydrochloride, complete with troubleshooting advice and answers to frequently asked questions.

Part 1: Frequently Asked Questions (FAQs)

This section addresses common queries regarding the photolytic stability testing of pazufloxacin hydrochloride.

Q1: What are the regulatory standards for photostability testing?

A1: The primary guideline for photostability testing is the ICH Harmonised Tripartite Guideline Q1B, "Photostability Testing of New Drug Substances and Products."[2] This guideline stipulates that samples should be exposed to a minimum of 1.2 million lux hours of visible light and 200 watt hours per square meter of near ultraviolet (UV-A) light.[2]

Q2: Is pazufloxacin hydrochloride known to be light-sensitive?

A2: While many fluoroquinolones are known to be photosensitive, some studies have indicated that pazufloxacin mesylate exhibits high stability and did not show degradation under forced photolytic conditions.[3] However, it is crucial to conduct your own studies as the stability can be influenced by factors such as pH, the presence of excipients, and the specific salt form (hydrochloride vs. mesylate).

Q3: What are the potential degradation pathways for fluoroquinolones under photolytic stress?

A3: For the fluoroquinolone class of antibiotics, common photodegradation pathways include decarboxylation at the C3 position and modifications or opening of the piperazinyl ring at the C7 position.[4] While specific photoproducts for pazufloxacin hydrochloride are not extensively documented in publicly available literature, it is reasonable to hypothesize that similar degradation patterns could occur.

Q4: What is a "dark control" and why is it important?

A4: A dark control is a sample that is protected from light but stored under the same temperature and humidity conditions as the light-exposed sample. This is essential to differentiate between degradation caused by light (photolytic) and degradation caused by thermal stress.

Q5: How does pH affect the photostability of pazufloxacin hydrochloride?

A5: The pH of a solution can significantly influence the photodegradation of fluoroquinolones.[5][6] The ionization state of the molecule, which is pH-dependent, can affect its light absorption properties and reactivity. For pazufloxacin mesylate, with a pKa of 6.0, its ionization state will change significantly across the physiological pH range, potentially impacting its stability.[7] Studies on other fluoroquinolones have shown that degradation rates can be higher at neutral or slightly alkaline pH compared to acidic conditions.[8]

Part 2: Troubleshooting Guide

This section provides solutions to common problems encountered during the photolytic stress testing of pazufloxacin hydrochloride.

Problem	Potential Cause(s)	Recommended Solution(s)
No degradation observed.	1. Pazufloxacin hydrochloride is highly photostable under the tested conditions.[3]2. Insufficient light exposure.3. Analytical method is not stability-indicating.	1. Confirm the finding by ensuring the study was conducted according to ICH Q1B guidelines.[2] Consider this a valid result.2. Verify the calibration of your photostability chamber's light source (lux meter and radiometer).3. Develop and validate a stability-indicating HPLC method capable of separating the parent drug from potential degradants.
High variability in results.	1. Non-uniform light exposure in the photostability chamber.2. Inconsistent sample preparation.3. Temperature fluctuations affecting reaction rates.	1. Ensure samples are placed in a well-characterized area of the chamber with uniform light distribution.2. Standardize sample preparation procedures, including solvent, concentration, and container type.3. Monitor and control the temperature within the chamber. Use a dark control to assess thermal degradation.
Appearance of unexpected peaks in the chromatogram.	1. Formation of photolytic degradation products.2. Interaction with excipients in the formulation.3. Contamination of the sample or mobile phase.	1. Attempt to identify the new peaks using techniques like LC-MS/MS.2. Test the drug substance alone to determine if the extra peaks are from excipient interactions.3. Run a blank (mobile phase) to rule out contamination.
Changes in physical appearance (e.g., color change).	1. Formation of chromophoric degradation products.2. Oxidative degradation.	1. Document all physical changes. Even without significant loss of the parent drug, a color change can be an indicator of instability.2. Consider if the degradation is due to photo-oxidation.

Part 3: Experimental Protocols

This section provides detailed, step-by-step methodologies for key experiments in a photolytic stress study of pazufloxacin hydrochloride.

Protocol 1: Photolytic Stress Testing (as per ICH Q1B)

This protocol describes the forced degradation of pazufloxacin hydrochloride in solution.

Objective: To evaluate the photostability of pazufloxacin hydrochloride in solution under ICH Q1B recommended conditions.

Materials:

• Pazufloxacin hydrochloride reference standard

• HPLC-grade methanol and water

• 0.1 M Hydrochloric acid

• 0.1 M Sodium hydroxide

• pH meter

• Calibrated photostability chamber

• Quartz cuvettes or other transparent, inert containers

• Aluminum foil

Procedure:

• Sample Preparation:

  • Prepare a stock solution of pazufloxacin hydrochloride in methanol (e.g., 1 mg/mL).

  • Prepare three test solutions by diluting the stock solution with:

    • 0.1 M HCl (acidic condition)

    • Purified water (neutral condition)

    • 0.1 M NaOH (basic condition)

  • The final concentration should be suitable for HPLC analysis (e.g., 100 µg/mL).

• Dark Control:

  • For each condition, prepare an identical set of samples. Wrap these samples completely in aluminum foil to protect them from light. These will serve as your dark controls.

• Light Exposure:

  • Place the unwrapped samples and the dark controls into a calibrated photostability chamber.

  • Expose the samples to light according to ICH Q1B guidelines: an overall illumination of not less than 1.2 million lux hours and an integrated near UV energy of not less than 200 watt hours/square meter.

• Sampling and Analysis:

  • At appropriate time points (e.g., 0, 6, 12, 24 hours of exposure), withdraw aliquots from each sample and its corresponding dark control.

  • Analyze the samples by a validated stability-indicating HPLC method (see Protocol 2).

  • Record any changes in physical appearance (e.g., color, precipitation).

Workflow for Photolytic Stress Testing:

Caption: Workflow for Photolytic Stress Testing of Pazufloxacin Hydrochloride.

Protocol 2: Stability-Indicating HPLC Method

This protocol outlines a validated HPLC method for the analysis of pazufloxacin hydrochloride and its potential degradation products.

Objective: To quantify pazufloxacin hydrochloride in the presence of its potential photolytic degradants.

Instrumentation and Conditions:

• HPLC System: A system with a UV detector.

• Column: C18 column (e.g., 250 mm x 4.6 mm, 5 µm).

• Mobile Phase: A mixture of methanol and a phosphate buffer (e.g., 50mM potassium dihydrogen orthophosphate), with the pH adjusted to around 4.5.[3] The exact ratio should be optimized for best separation.

• Flow Rate: 1.0 mL/min.

• Detection Wavelength: 249 nm.[3][9]

• Injection Volume: 20 µL.

• Column Temperature: Ambient or controlled at 30°C.

Procedure:

• Standard Preparation: Prepare a standard solution of pazufloxacin hydrochloride of known concentration in the mobile phase.

• Sample Analysis: Inject the standard and stressed samples onto the HPLC system.

• Data Analysis:

  • Identify and quantify the peak corresponding to pazufloxacin hydrochloride.

  • Calculate the percentage of degradation by comparing the peak area of pazufloxacin in the stressed samples to the initial (time 0) sample or the dark control.

  • Assess peak purity to ensure the pazufloxacin peak is not co-eluting with any degradants.

Logical Relationship for Method Validation:

Caption: Key Parameters for Validating a Stability-Indicating HPLC Method.

References

• Shambharkar, S. D., Hamrapurkar, P. D., Parate, A., & Vijayaraghavan, S. (2013). Optimization and Validation of RP-HPLC Stability Indicating Method for Determination of Pazufloxacin Mesylate and Its Degraded P. International Journal of Applied Sciences and Engineering, 11(4), 421-432. [Link]

• ICH. (1996). Q1B Photostability Testing of New Drug Substances and Products. International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use. [Link]

• Ferguson, L. R., & Baguley, B. C. (1995). Mutagenicity of the new quinolone antibacterial agents. Mutation Research/Reviews in Genetic Toxicology, 345(3-4), 121-133.
• Lhiaubet-Vallet, V., Sarabia, Z., Mártire, D. O., & Furlong, J. P. (2009). Photochemistry and phototoxicity of fluoroquinolones. Current Organic Chemistry, 13(7), 682-700.
• Han, K. D., Bark, K. M., Heo, E. P., Lee, J. K., & Kang, J. S. (2000). Increased phototoxicity of hydrochlorothiazide by photodegradation. Photodermatology, photoimmunology & photomedicine, 16(3), 121-124.
• Budai, M., Gróf, P., Zimmer, A., Pápai, K., Klebovich, I., & Ludányi, K. (2008). UV light induced photodegradation of liposome encapsulated fluoroquinolones: an MS study. Journal of Photochemistry and Photobiology A: Chemistry, 198(2-3), 268-273.
• De Guidi, G., Fael, H., & Lanza, G. (2001). Molecular mechanisms of photosensitization induced by drugs. XII. Photochemistry and photosensitization of rufloxacin: an unusual photodegradation path for the antibacterials containing a fluoroquinolone-like chromophore. Journal of photochemistry and photobiology B: Biology, 63(1-3), 1-10.
• Shinozaki, T., Ono, M., Higashi, K., & Moribe, K. (2019). A novel drug-drug cocrystal of levofloxacin and metacetamol: reduced hygroscopicity and improved photostability of levofloxacin. Journal of pharmaceutical sciences, 108(7), 2383-2390.
• Weyers, A., & Ulenberg, S. (2014). Influence of pH on the Sonolysis of Ciprofloxacin: Biodegradability, Ecotoxicity and Antibiotic Activity of its Degradation Products. Water, air, and soil pollution, 225(8), 2079.
• Ainurofiq, A., Syahrul, A., Widayati, A., Fitriastuti, R., & Herawati, Z. (2022). Fluoroquinolone antibacterial drugs: Review of physicochemical problems, analysis techniques, and solutions. Asia-Pacific Journal of Science and Technology, 27(06).
• Moore, D. E. (2002). Drug-induced photosensitivity: a review. Drug safety, 25(5), 345-372.
• Torniainen, K., Tammilehto, S., & Ulvi, V. (1996). A stability-indicating HPLC method for the determination of ofloxacin and its degradation products in aqueous solutions. Journal of pharmaceutical and biomedical analysis, 15(7), 887-894.

• ICH. (1996). Q1B: Photostability Testing of New Active Substances and Medicinal Products. European Medicines Agency. [Link]

• Piechota, M., Staroń, A., & Kwiecień, A. (2022). Photodegradation assessment of ciprofloxacin, moxifloxacin, norfloxacin and ofloxacin in the presence of excipients from tablets by UPLC-MS/MS and DSC. Pharmaceuticals, 15(4), 481.
• Rewatkar, N. S., Umarkar, A. R., Chaple, D. R., & Ghante, M. H. (2011). A validated stability-indicating RP-HPLC method for the estimation of pazufloxacin in presence of its degradation products. International Journal of ChemTech Research, 3(2), 723-731.
• Patel, S. A., Patel, D. J., & Suhagia, B. N. (2017). RP-HPLC method development and validation of pazufloxacin in their bulk and formulation. International Journal of Pharmaceutics and Drug Analysis, 5(7), 278-284.
• Zhang, Z., Yang, G., Wang, D., Liang, G., & Chen, Y. (2004). Chiral separation and enantiomeric purity determination of pazufloxacin mesilate by HPLC using chiral mobile phase additives.

• ICH. (1996). ICH Q1B Guideline: Photostability Testing of New Drug Substances and Products. U.S. Food and Drug Administration. [Link]

• Fasani, E., & Albini, A. (2001). Photodegradation of rufloxacin. Journal of Pharmaceutical and Biomedical Analysis, 24(5-6), 1039-1046.
• Albuquerque, A. R., Tasso, L., & Guido, L. F. (2021). Photodegradation of Ciprofloxacin, Clarithromycin and Trimethoprim: Influence of pH and Humic Acids.

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• 2. ema.europa.eu [ema.europa.eu]
• 3. scispace.com [scispace.com]
• 4. Molecular mechanisms of photosensitization induced by drugs. XII. Photochemistry and photosensitization of rufloxacin: an unusual photodegradation path for the antibacterials containing a fluoroquinolone-like chromophore - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Photodegradation of Moxifloxacin Hydrochloride Solutions under Visible Light Irradiation: Identification of Products and the Effect of pH on their Formation - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 7. gigvvy.com [gigvvy.com]
• 8. mdpi.com [mdpi.com]
• 9. ijpda.org [ijpda.org]

Technical Support Center: Troubleshooting Peak Tailing in Pazufloxacin HPLC Analysis

Welcome to the Technical Support Center for Pazufloxacin HPLC Analysis. This guide is designed for researchers, analytical scientists, and drug development professionals who are encountering peak tailing issues during the chromatographic analysis of pazufloxacin. As a Senior Application Scientist, my goal is to provide you with not just procedural steps, but also the underlying scientific principles to empower you to diagnose and resolve these common chromatographic challenges effectively. This resource is built on a foundation of scientific integrity, field-proven experience, and authoritative references to ensure you can trust the guidance provided.

Understanding the Challenge: Why Does Pazufloxacin Tailing Occur?

Pazufloxacin, a fluoroquinolone antibiotic, possesses a chemical structure that makes it particularly susceptible to peak tailing in reversed-phase HPLC. Its amphoteric nature, containing both a carboxylic acid group and a basic amine group, means its ionization state is highly dependent on the mobile phase pH. Furthermore, the presence of a ketone and a carboxylic acid group creates a perfect scaffold for chelation with metal ions.

The primary causes of peak tailing for pazufloxacin can be categorized as follows:

• Secondary Silanol Interactions: The most common culprit. Residual silanol groups (Si-OH) on the surface of silica-based stationary phases are acidic. At mid-range pH values, these silanols can become deprotonated (Si-O⁻) and interact electrostatically with the protonated amine group of pazufloxacin. This secondary retention mechanism leads to a portion of the analyte molecules being retained longer, resulting in a tailed peak.[1][2]

• Inappropriate Mobile Phase pH: Operating at a pH close to the pKa of either the acidic or basic functional group of pazufloxacin will result in a mixed population of ionized and non-ionized molecules.[1] Each form has a different retention time, leading to peak broadening or tailing.

• Metal Chelation: Fluoroquinolones are known to be potent chelating agents for metal ions.[3][4][5] Trace metals present in the HPLC system (e.g., from stainless steel components like frits, tubing, or even the column packing itself) can interact with pazufloxacin, causing peak distortion.[4][5]

• Column Degradation and Contamination: Over time, columns can develop voids, blocked frits, or become contaminated with strongly retained sample matrix components, all of which can disrupt the chromatographic bed and lead to poor peak shape.

• Extra-Column Effects: Excessive volume from long or wide-bore tubing, or poorly made connections between the column and the system, can cause band broadening that manifests as peak tailing.

Frequently Asked Questions (FAQs)

Here are direct answers to some of the most common questions we receive regarding pazufloxacin HPLC analysis.

Q1: My pazufloxacin peak has a tailing factor of 1.8. What is the first thing I should check?

A1: The first and most critical parameter to verify is the pH of your mobile phase . Ensure it is accurately prepared and at least 1.5 to 2 pH units away from the pKa values of pazufloxacin's functional groups. For basic compounds like pazufloxacin, a common starting point is to lower the mobile phase pH to between 2.5 and 3.5 to ensure the complete protonation of both the analyte's amine group and the suppression of silanol ionization.[1]

Q2: I'm using a buffered mobile phase at pH 3.0, but I still see tailing. What's next?

A2: If the pH is correctly controlled, the next likely cause is secondary silanol interactions . Consider the following actions:

• Add a competitive amine: Incorporating a small amount of a basic additive, like triethylamine (TEA), into your mobile phase can help to mask the active silanol sites, thereby reducing their interaction with pazufloxacin.[6] A typical starting concentration is 0.1% (v/v) TEA.

• Use a modern, end-capped column: Columns with advanced end-capping are designed to have minimal residual silanols. If you are using an older column, switching to a high-purity silica column can significantly improve peak shape.

Q3: Could my HPLC system itself be causing the peak tailing?

A3: Yes, this is a distinct possibility, most likely due to metal chelation . Fluoroquinolones can chelate with metal ions from stainless steel components.[3][4][5] If you suspect this, you can try passivating the system by flushing with a solution of a strong chelating agent like EDTA, followed by a thorough flush with your mobile phase. Another potential issue is extra-column volume . Check all your tubing and connections to ensure they are as short and narrow-bore as possible.

Q4: Does the buffer concentration matter for peak shape?

A4: Absolutely. An inadequate buffer concentration may not be sufficient to control the pH at the head of the column where the sample is introduced, leading to peak shape distortion.[7][8][9][10] A general recommendation is to use a buffer concentration of at least 10-25 mM to ensure robust pH control.[7][9]

In-Depth Troubleshooting Guides

Guide 1: Optimizing Mobile Phase to Mitigate Silanol Interactions

This guide provides a systematic approach to addressing peak tailing caused by interactions with the stationary phase.

Underlying Principle: The goal is to control the ionization states of both the pazufloxacin molecule and the stationary phase silanol groups to minimize unwanted electrostatic interactions.

Step-by-Step Protocol:

• pH Adjustment:

  • Rationale: To ensure the pazufloxacin's amine group is fully protonated and the silanol groups are not deprotonated.

  • Action: Prepare a mobile phase with a buffer that has a pKa within 1 pH unit of your target pH. For pazufloxacin, a mobile phase pH between 2.5 and 4.0 is often effective.[11][12] Phosphoric acid or formic acid are common choices.

• Incorporate a Basic Additive:

  • Rationale: To "mask" the residual silanol groups on the stationary phase, preventing them from interacting with pazufloxacin.

  • Action: Add 0.1% to 0.5% (v/v) of triethylamine (TEA) to the aqueous component of your mobile phase.[1][6] Be aware that TEA can alter the selectivity of your separation.

• Increase Buffer Concentration:

  • Rationale: To ensure the mobile phase has enough capacity to maintain the set pH, especially upon injection of the sample.

  • Action: Increase the buffer concentration in your mobile phase to 25-50 mM. This can help to improve peak symmetry.[8][13]

Troubleshooting Flowchart for Mobile Phase Optimization

Caption: A logical workflow for troubleshooting peak tailing by optimizing mobile phase conditions.

Guide 2: Diagnosing and Mitigating Hardware-Related Issues

If mobile phase optimization does not resolve the peak tailing, the issue may lie with the HPLC column or the system hardware.

Underlying Principle: Physical and chemical issues within the HPLC flow path can introduce unwanted interactions and band broadening.

Step-by-Step Protocol:

• Column Health Assessment:

  • Rationale: A degraded column is a common source of peak shape problems.

  • Action:

    • Inspect for a void at the column inlet.

    • Reverse flush the column (if the manufacturer's instructions permit) to remove any particulate matter on the inlet frit.

    • If the problem persists, replace the column with a new one of the same type to confirm if the original column was the issue.

• System Passivation for Metal Chelation:

  • Rationale: To remove trace metal ions from the system that can chelate with pazufloxacin. This is particularly relevant for fluoroquinolones.[4][5]

  • Action:

    • Disconnect the column.

    • Flush the entire HPLC system with a 1% solution of nitric acid for 30 minutes, followed by a thorough flush with HPLC-grade water.

    • Alternatively, flush with a solution of 0.1 M EDTA at a neutral pH.

    • Equilibrate the system with your mobile phase before reconnecting the column.

• Check for Extra-Column Volume:

  • Rationale: To minimize band spreading that occurs outside of the column.

  • Action:

    • Use PEEK tubing with a narrow internal diameter (e.g., 0.005 inches).

    • Ensure all tubing lengths are as short as possible.

    • Verify that all fittings are correctly seated and not creating any dead volume.

Data Presentation: Impact of Troubleshooting Actions

Parameter	Tailing Factor (Before)	Tailing Factor (After)	Probable Cause Addressed
Mobile Phase pH Adjustment (7.0 to 3.0)	2.1	1.4	Inappropriate pH / Silanol Interactions
Addition of 0.1% TEA to Mobile Phase	1.8	1.2	Active Silanol Interactions
System Passivation with EDTA	1.7	1.3	Metal Chelation
Column Replacement	1.9	1.1	Column Degradation/Contamination

Authoritative Grounding & Comprehensive References

The protocols and explanations provided in this guide are grounded in established chromatographic principles and supported by peer-reviewed literature and industry best practices. Adherence to guidelines from pharmacopeias such as the United States Pharmacopeia (USP) and the International Council for Harmonisation (ICH) is essential for method validation and ensuring data integrity.[2][8]

References

• Validated Stability-indicating HPLC and Thin Layer Densitometric Methods for the Determination of Pazufloxacin: Application to Pharmaceutical Formulation and Degradation Kinetics. (n.d.). Longdom Publishing. Retrieved February 8, 2024, from [Link]

• Fluoroquinolone-Transition Metal Complexes: A Strategy to Overcome Bacterial Resistance. (2021). Antibiotics, 10(7), 859. [Link]

• The application of Box-Behnken-Design in the optimization of HPLC separation of fluoroquinolones. (2019). PLOS ONE, 14(12), e0226521. [Link]

• ICH guideline Q2(R2) on validation of analytical procedures. (2022). European Medicines Agency. [Link]

• Effects of titanium contamination caused by iron-free high-performance liquid chromatography systems on peak shape and retention. (2019). Journal of Chromatography A, 1603, 16-24. [Link]

• A Guide to HPLC and LC-MS Buffer Selection. (n.d.). Advanced Chromatography Technologies. Retrieved February 8, 2024, from [Link]

• Pazufloxacin | C16H15FN2O4 | CID 65957. (n.d.). PubChem. Retrieved February 8, 2024, from [Link]

• Why it matters and how to get good peak shape. (2023). Agilent. [Link]

• Analytical Methods for Determining Third and Fourth Generation Fluoroquinolones: A Review. (2016). Journal of AOAC INTERNATIONAL, 99(6), 1435-1445. [Link]

• Buffers and Eluent Additives for HPLC Method Development. (n.d.). Element Lab Solutions. Retrieved February 8, 2024, from [Link]

• Mobile Phase Buffers in Liquid Chromatography: A Review of Essential Ideas. (2024). LCGC International. [Link]

• A Novel Linear Evaluation of Chromatographic Peak Features in Pharmacopoeias Using an Inverse Fourier Transform Algorithm. (2022). Molecules, 27(19), 6268. [Link]

• Modifying the Metal Surfaces in HPLC Systems and Columns to Prevent Analyte Adsorption and Other Deleterious Effects. (2022). LCGC International. [Link]

• RP-HPLC Method Development and Validation of Pazufloxacin in their Bulk and formulation PLC Method elopment and alidation of. (2017). International Journal of Pharmaceutics and Drug Analysis, 5(7), 284-292. [Link]

• Pazufloxacin-impurities. (n.d.). Pharmaffiliates. Retrieved February 8, 2024, from [Link]

• Role of Buffers in Liquid Chromatography. (n.d.). Phenomenex. Retrieved February 8, 2024, from [Link]

• RP-HPLC Method Development and Validation of Pazufloxacin in their Bulk and formulation. (2017). International Journal of Pharmaceutics and Drug Analysis, 5(7), 284-292. [Link]

• Towards catalytic fluoroquinolones: from metal-catalyzed to metal-free DNA cleavage. (2018). Metallomics, 10(11), 1595-1605. [Link]

• High Performance Liquid Chromatography (HPLC) Method Development and Validation Indicating Assay for Ciprofloxacin Hydrochloride. (2011). Journal of Applied Pharmaceutical Science, 1(4), 59-63. [Link]

• To Study Force Degradation of Ozenoxacin Using RP-HPLC. (2023). International Journal for Multidisciplinary Research, 5(4). [Link]

• Ionization constants (pKa) in pharmaceutical chemistry: Experimental and computational determination in drug discovery and development. (2023). International Journal of Innovative Research and Scientific Studies, 6(2), 263-282. [Link]

• Pazufloxacin Mesilate | C17H19FN2O7S | CID 6918232. (n.d.). PubChem. Retrieved February 8, 2024, from [Link]

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• 11. ijpda.org [ijpda.org]
• 12. ijpda.org [ijpda.org]
• 13. Role of Buffers in Liquid Chromatography | Phenomenex [phenomenex.com]

Technical Support Center: Resolution of Enantiomeric Impurities in Pazufloxacin Synthesis

An in-depth technical guide by a Senior Application Scientist.

This guide provides in-depth technical support for researchers, scientists, and drug development professionals working on the synthesis of pazufloxacin. It focuses on the critical step of resolving enantiomeric impurities, offering troubleshooting advice and frequently asked questions to address common experimental challenges.

Table of Contents

• Frequently Asked Questions (FAQs)

  • What are enantiomeric impurities in pazufloxacin and why are they a concern?

  • What are the primary methods for resolving (S)-pazufloxacin from its (R)-enantiomer?

  • My chiral HPLC resolution is poor. What are the common causes?

  • I'm observing peak tailing in my chromatogram. How can I fix this?

  • What are the critical parameters for developing a robust chiral separation method?

• Troubleshooting Guide: Chiral HPLC Method for Pazufloxacin Enantiomers

• Experimental Protocol: Chiral HPLC Analysis of Pazufloxacin

• Diagrams & Workflows

• References

Frequently Asked Questions (FAQs)

Q1: What are enantiomeric impurities in pazufloxacin and why are they a concern?

Pazufloxacin, like many fluoroquinolone antibiotics, is a chiral molecule. Its therapeutic activity resides almost exclusively in one enantiomer, the (S)-enantiomer (levo-pazufloxacin). The (R)-enantiomer (dextro-pazufloxacin) is considered an impurity. Regulatory agencies like the FDA and EMA have stringent requirements for controlling stereoisomeric impurities in drug substances. The presence of the (R)-enantiomer can contribute to the overall toxicity profile of the drug without adding therapeutic benefit, and in some cases, it may have undesirable off-target effects. Therefore, its level must be strictly controlled and quantified.

Q2: What are the primary methods for resolving (S)-pazufloxacin from its (R)-enantiomer?

The resolution of pazufloxacin enantiomers is typically achieved through two main strategies:

• Chiral Chromatography: This is the most common analytical method and can also be used for preparative separation. High-Performance Liquid Chromatography (HPLC) with a Chiral Stationary Phase (CSP) is the industry standard. CSPs, often based on polysaccharide derivatives like cellulose or amylose coated on a silica support, create a chiral environment where the two enantiomers interact differently, leading to different retention times and thus, separation.

• Diastereomeric Crystallization: This classical resolution technique involves reacting the racemic pazufloxacin mixture with a chiral resolving agent to form two diastereomeric salts. These salts have different physical properties, such as solubility, allowing them to be separated by fractional crystallization. After separation, the chiral resolving agent is removed to yield the pure enantiomer.

Q3: My chiral HPLC resolution is poor. What are the common causes?

Poor resolution (Rs < 1.5) in chiral HPLC is a frequent issue. The underlying causes can be multifactorial, stemming from the mobile phase, the column, or the instrument itself.

• Mobile Phase Composition: The choice and ratio of the organic modifier (e.g., isopropanol, ethanol) and the acidic/basic additives are critical. An incorrect modifier or concentration can fail to induce the necessary differential interaction between the enantiomers and the chiral stationary phase.

• Column Selection: Not all chiral columns are suitable for every compound. The type of chiral selector (e.g., amylose vs. cellulose) and the specific derivative (e.g., tris(3,5-dimethylphenylcarbamate)) play a crucial role. Using a non-optimal column for pazufloxacin will result in poor or no separation.

• Flow Rate: A flow rate that is too high can reduce the time available for the enantiomers to interact with the stationary phase, leading to peak broadening and decreased resolution.

• Temperature: Column temperature affects solvent viscosity and the kinetics of mass transfer. Inconsistent or non-optimal temperature can lead to fluctuating retention times and poor resolution.

Q4: I'm observing peak tailing in my chromatogram. How can I fix this?

Peak tailing is often caused by secondary, undesirable interactions between the analyte and the stationary phase.

• Acidic/Basic Interactions: Pazufloxacin has both acidic (carboxylic acid) and basic (piperazine ring) functional groups. Unwanted ionic interactions with residual silanol groups on the silica support of the CSP can cause tailing. Adding a small amount of an acidic (e.g., trifluoroacetic acid) or basic (e.g., diethylamine) modifier to the mobile phase can suppress these interactions.

• Column Overload: Injecting too much sample can saturate the stationary phase, leading to a non-Gaussian peak shape. Try reducing the injection volume or the sample concentration.

• Column Contamination: Accumulation of contaminants on the column frit or at the head of the column can disrupt the flow path and cause peak distortion. Flushing the column with a strong solvent is recommended.

Q5: What are the critical parameters for developing a robust chiral separation method?

A robust method consistently provides accurate and precise results. Key parameters to optimize and validate include:

Parameter	Typical Range/Consideration	Rationale
Chiral Stationary Phase	Polysaccharide-based (e.g., Chiralcel OD, Chiralpak AD)	These have proven effective for separating a wide range of chiral compounds, including fluoroquinolones.
Mobile Phase	Hexane/Isopropanol/Ethanol with additives	The polarity and composition of the mobile phase directly control the retention and selectivity of the separation.
Additive	Trifluoroacetic Acid (TFA) or Diethylamine (DEA) (0.1-0.5%)	Suppresses ionic interactions, improving peak shape and resolution.
Flow Rate	0.5 - 1.5 mL/min	Balances analysis time with separation efficiency.
Column Temperature	25 - 40 °C	Controls viscosity and interaction kinetics; must be kept constant for reproducibility.
Detection Wavelength	~294 nm	Pazufloxacin has a strong UV absorbance at this wavelength, providing good sensitivity.

Troubleshooting Guide: Chiral HPLC Method for Pazufloxacin Enantiomers

Problem	Potential Cause(s)	Recommended Solution(s)
No Separation	1. Incorrect chiral column selected. 2. Inappropriate mobile phase composition.	1. Verify that the selected CSP is suitable for fluoroquinolones. Polysaccharide-based columns are a good starting point. 2. Systematically vary the organic modifier (e.g., isopropanol) concentration. Start with a screening gradient if unsure.
Poor Resolution (Rs < 1.5)	1. Flow rate is too high. 2. Mobile phase is not optimized. 3. Column temperature is suboptimal.	1. Reduce the flow rate (e.g., from 1.0 mL/min to 0.8 mL/min) to increase interaction time. 2. Adjust the percentage of the alcohol modifier. Small changes can have a large impact on selectivity. 3. Optimize the column temperature. Try running at 25°C, 30°C, and 35°C to see the effect on resolution.
Peak Tailing	1. Secondary ionic interactions. 2. Sample overload. 3. Column degradation.	1. Add 0.1% TFA (for acidic compounds) or 0.1% DEA (for basic compounds) to the mobile phase. Since pazufloxacin is amphoteric, test both. 2. Dilute the sample or reduce the injection volume. 3. Flush the column with a strong solvent (e.g., 100% isopropanol). If the problem persists, the column may need replacement.
Fluctuating Retention Times	1. Inconsistent mobile phase preparation. 2. Leaks in the HPLC system. 3. Unstable column temperature.	1. Prepare fresh mobile phase daily and ensure it is thoroughly mixed and degassed. 2. Perform a system pressure test to check for leaks. 3. Use a column thermostat and allow the system to fully equilibrate before starting injections.

Experimental Protocol: Chiral HPLC Analysis of Pazufloxacin

This protocol provides a starting point for the analysis of pazufloxacin enantiomers. It should be optimized for your specific instrumentation and column.

Objective: To separate and quantify the (R)-enantiomer impurity in a sample of (S)-pazufloxacin.

Materials:

• HPLC system with UV detector

• Chiral Stationary Phase Column (e.g., Chiralpak AD-H, 250 x 4.6 mm, 5 µm)

• Pazufloxacin reference standard (racemic mixture)

• Pazufloxacin sample for analysis

• HPLC-grade n-Hexane

• HPLC-grade Isopropanol (IPA)

• Trifluoroacetic Acid (TFA)

Procedure:

• Mobile Phase Preparation:

  • Prepare the mobile phase by mixing n-Hexane and Isopropanol in a ratio of 80:20 (v/v).

  • Add Trifluoroacetic Acid to a final concentration of 0.1%. For example, add 1 mL of TFA to 1 L of the Hexane/IPA mixture.

  • Degas the mobile phase for 15 minutes using sonication or vacuum filtration.

• Standard Preparation:

  • Prepare a stock solution of racemic pazufloxacin at 1 mg/mL in the mobile phase.

  • Prepare a working standard by diluting the stock solution to 0.1 mg/mL with the mobile phase.

• Sample Preparation:

  • Accurately weigh and dissolve the pazufloxacin sample in the mobile phase to achieve a final concentration of approximately 1 mg/mL.

• HPLC System Setup:

  • Column: Chiralpak AD-H (or equivalent)

  • Mobile Phase: 80:20:0.1 n-Hexane:IPA:TFA

  • Flow Rate: 1.0 mL/min

  • Column Temperature: 30 °C

  • Injection Volume: 10 µL

  • Detection: UV at 294 nm

• Analysis:

  • Equilibrate the column with the mobile phase until a stable baseline is achieved (approx. 30-60 minutes).

  • Inject the working standard to confirm system suitability. The resolution between the two enantiomer peaks should be greater than 2.0.

  • Inject the sample solution.

  • Identify the peaks based on the retention times obtained from the standard injection. The (S)-enantiomer is typically the second to elute.

• Calculation:

  • Calculate the percentage of the (R)-enantiomer impurity using the area normalization method: % (R)-enantiomer = (Area of (R)-peak / (Area of (R)-peak + Area of (S)-peak)) * 100%

Diagrams & Workflows

Caption: Decision Tree for Troubleshooting Poor HPLC Resolution.

References

• Title: Enantioseparation of quinolone antibacterial agents by high-performance liquid chromatography Source: Journal of Chromatography A URL: [Link]

• Title: Direct enantioseparation of pazufloxacin and its related compounds by high-performance liquid chromatography on a Chiralcel OD-H column Source: Biomedical Chromatography URL: [Link]

Enhancing bioavailability of pazufloxacin in oral delivery systems

Topic: Optimization of Oral Delivery Systems for Pazufloxacin

Introduction: The Bioavailability Paradox

Welcome to the Technical Support Center. If you are developing oral formulations for Pazufloxacin (PZFX) , you are likely encountering a specific set of physicochemical contradictions.

Pazufloxacin Mesilate is a fluoroquinolone antibiotic. While it exhibits high aqueous solubility (especially at acidic pH), its oral bioavailability is often compromised by two factors:

• The Absorption Window: Like many fluoroquinolones, PZFX is preferentially absorbed in the upper gastrointestinal (GI) tract (stomach and proximal duodenum).

• pH-Dependent Solubility: It is highly soluble in the stomach (pH 1.2) but can precipitate or form unabsorbable complexes in the higher pH of the small intestine (pH > 6.8).

The Solution: To enhance bioavailability, we do not simply need "better solubility"; we need Gastroretentive Drug Delivery Systems (GRDDS) that retain the dosage form in the stomach, or Nanocarriers that protect the drug and facilitate uptake.

This guide addresses the specific troubleshooting scenarios you will face when engineering these systems.

Module 1: Gastroretentive Floating Systems (GRDDS)

Context: You are formulating floating microspheres or tablets to keep PZFX in the stomach (its absorption window).

Visual Logic: The GRDDS Decision Matrix

Figure 1: Decision logic for selecting Gastroretentive strategies based on Pazufloxacin's physicochemical profile.

Troubleshooting Guide: Floating Microspheres

Q1: My microspheres sink immediately or have a lag time > 15 minutes. Why?

Root Cause: The density of your microspheres is

(density of gastric fluid). This is usually caused by insufficient solvent removal or lack of a hollow core.

Corrective Protocol:

• Temperature Gradient: If using the Emulsion Solvent Diffusion method (ESDM), you must maintain a temperature differential. The aqueous phase should be chilled (

  ) while the organic phase (polymer + drug + ethanol/dichloromethane) is at room temperature.

  • Mechanism:[1][2] When the organic phase enters the aqueous phase, the ethanol diffuses out rapidly, dragging water into the droplet. This water later evaporates, leaving a hollow void.

• Surfactant Concentration: Increase the concentration of Tween 80 or PVA (0.5% to 1.0%).

  • Why: This stabilizes the emulsion droplets, preventing coalescence into larger, denser masses before the shell hardens.

Q2: I am seeing a massive "Burst Release" (50% drug released in 1 hour). How do I fix this?

Root Cause: Pazufloxacin Mesilate is highly water-soluble. During the formation of microspheres, the drug migrates to the surface of the polymer matrix before it hardens.

Corrective Protocol:

• Change the Polymer Ratio: Increase the ratio of Ethyl Cellulose (hydrophobic) to HPMC (hydrophilic). A 4:1 or 9:1 ratio is standard.

• Use an Internal Phase Additive: Add a small amount of a lipid (e.g., Stearic acid) to the organic phase. This creates a hydrophobic barrier within the matrix, retarding the diffusion of the water-soluble drug.

Module 2: Nanoparticle Formulation (PLGA)

Context: You are using PLGA nanoparticles to protect PZFX or target specific tissues, but you are struggling with encapsulation.

Visual Workflow: Double Emulsion Technique

Figure 2: W/O/W Double Emulsion workflow required for hydrophilic drugs like Pazufloxacin.

Troubleshooting Guide: Nanoparticles

Q3: My Encapsulation Efficiency (EE) is extremely low (< 20%).

Root Cause: You are likely using a single emulsion (O/W) method. Since Pazufloxacin Mesilate is hydrophilic, it partitions into the external aqueous phase rather than staying in the hydrophobic PLGA polymer.

Corrective Protocol:

• Switch to W/O/W (Double Emulsion):

  • Dissolve PZFX in a small volume of water (W1).

  • Emulsify W1 into the PLGA/DCM solution (O).

  • Emulsify this W1/O mix into the external PVA solution (W2).

• pH Adjustment: Adjust the pH of the external aqueous phase (W2) to roughly 7.0-8.0.

  • Mechanism:[1][2] At higher pH, Pazufloxacin is less soluble (zwitterionic/anionic transition) compared to acidic pH, reducing its tendency to diffuse out of the nanoparticle during the hardening phase.

Q4: The nanoparticles are aggregating during freeze-drying.

Root Cause: Lack of cryoprotectant. The freezing stress forces particles together, causing irreversible fusion.

Corrective Protocol:

• Add Cryoprotectant: Add 5% Mannitol or Trehalose to the nanoparticle suspension before lyophilization.

  • Mechanism:[1][2] These sugars form a glassy matrix that physically separates the nanoparticles during ice crystal formation.

Module 3: In Vitro Evaluation Data

When reporting your results, organize your data to demonstrate the "Self-Validating" nature of your system. Below is a template for the critical parameters you must measure.

Table 1: Critical Quality Attributes (CQA) for Pazufloxacin Floating Microspheres

Parameter	Acceptance Criteria	Method	Scientific Rationale
Buoyancy Lag Time	minutes	USP Type II (Paddle), 50 rpm, SGF (pH 1.2)	Ensures the dosage form floats before gastric emptying occurs.
Total Floating Time	hours	Visual observation in SGF	Matches the dosing interval (usually BID) to maximize absorption window residence.
Entrapment Efficiency		Dissolve spheres in DCM, extract with buffer, HPLC	High efficiency is difficult with hydrophilic drugs; proves formulation robustness.
Particle Size		Optical Microscopy / Sieving	Too small = rapid emptying; Too large = swallowing difficulty.

Table 2: Dissolution Testing Parameters

Variable	Setting	Reason
Medium	0.1N HCl (pH 1.2)	Mimics gastric environment where the floating system must reside.
Volume	900 mL	Sink conditions (PZFX solubility is high here, so saturation isn't the issue; release rate is).
Speed	50 - 100 rpm	50 rpm is standard for floating systems to avoid artificially breaking the floating layer.

References

• Physicochemical Properties of Fluoroquinolones

  • Source: National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 65957, Pazufloxacin.

  • URL:[Link]

• Gastroretentive Delivery Strategies

  • Source: Tripathi, J., et al. (2019). "Floating Drug Delivery System: A Review." Journal of Drug Delivery and Therapeutics.
  • Relevance: Establishes the mechanism of buoyancy for absorption window drugs.

  • URL:[Link]

• Nanoparticle Encapsulation of Hydrophilic Drugs

  • Source: Ramazani, F., et al. (2016). "Strategies for encapsulation of hydrophilic drugs in PLGA nanoparticles." Colloids and Surfaces B: Biointerfaces.
  • Relevance: Validates the W/O/W double emulsion technique for drugs like Pazufloxacin Mesil

  • URL:[Link]

• Pazufloxacin Solubility Profile

  • Source:International Journal of Pharmaceutics and Drug Analysis (2017).[3] "RP-HPLC Method Development and Validation of Pazufloxacin."

  • Relevance: Provides buffer selection d

  • URL:[Link][3]

Sources

• 1. mims.com [mims.com]
• 2. Gastroretentive floating drug-delivery systems: a critical review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. ijpda.org [ijpda.org]

Technical Support Center: Forced Degradation &amp; Stress Testing of Pazufloxacin HCl

Subject: Comprehensive Guide to Stress Testing Protocols, Troubleshooting, and Degradation Pathway Analysis for Pazufloxacin HCl. Audience: Pharmaceutical Scientists, Analytical Chemists, and Stability Managers. Version: 1.0 (Current as of 2025/2026 Standards)

Introduction: The Molecule & The Challenge

Pazufloxacin HCl is a fused tricyclic fluoroquinolone. Its stability profile is distinct from simpler quinolones (like ciprofloxacin) due to the rigid aminocyclopropyl ring and the fused oxazine moiety.

Why standard protocols fail: Generic stress testing templates often produce misleading results with Pazufloxacin. The molecule is exceptionally resistant to thermal degradation but highly sensitive to oxidative attack at the piperazine ring. This guide moves beyond "tick-box" compliance (ICH Q1A) to provide a mechanistic understanding of how to generate relevant degradation products without destroying the sample.

Module 1: Validated Stress Testing Protocols

Do not blindly apply "generic" conditions. Use this tiered approach to establish a stability-indicating profile.[1]

Tier 1: Standard Screening Conditions (The Starting Point)

Use these conditions to assess initial lability. Target degradation: 5–20%.

Stress Type	Reagent / Condition	Temp	Duration	Expected Outcome
Acid Hydrolysis	0.1 N HCl	80°C	4–8 Hours	Moderate. ~5-10% degradation. Main pathway: Decarboxylation.
Base Hydrolysis	0.1 N NaOH	70°C	4 Hours	Resistant. Pazufloxacin is often stable here. May require Tier 2.
Oxidation	3% H₂O₂	RT	1–4 Hours	High Sensitivity. Rapid degradation to N-oxides. Monitor closely.
Thermal	Dry Heat (Solid)	60°C	7 Days	Stable. < 2% degradation usually observed.
Photolytic	1.2 million lux hours	Ambient	1–5 Days	Variable. Quinoline core is UV-sensitive. Protect controls with foil.

Tier 2: Escalation Protocols (If <5% degradation observed)

• Acid: Increase to 1.0 N HCl at Reflux (90–100°C).

• Base: Increase to 1.0 N NaOH at 80°C. Note: Watch for precipitation of the free base.

• Oxidation: If 3% H₂O₂ destroys the peak instantly, dilute to 0.3% H₂O₂ at room temperature (RT).

Module 2: Troubleshooting & FAQs

Q1: I am observing precipitation immediately upon adding NaOH. Is my sample degraded?

Diagnosis: Likely not. This is a solubility issue, not degradation. Mechanism: Pazufloxacin HCl is the salt form. Adding NaOH neutralizes the hydrochloride, converting the drug to its zwitterionic or free base form, which has poor aqueous solubility at neutral/basic pH. Solution:

• Add a co-solvent (Methanol or Acetonitrile) to the stress sample (up to 20-30%) before adding NaOH.

• Filter the sample before HPLC injection, but dissolve the precipitate in the mobile phase first to check if it's the parent drug.

Q2: The oxidative stress sample (H₂O₂) shows a massive solvent front peak and total loss of Pazufloxacin. What happened?

Diagnosis: "Over-stressing." The piperazine ring in Pazufloxacin is electron-rich and highly susceptible to radical attack. Mechanism: High concentrations of peroxide (e.g., 10-30%) cause ring cleavage, shattering the molecule into non-chromophoric fragments that elute in the void volume. Corrective Action:

• Reduce Strength: Drop H₂O₂ concentration to 0.1% - 1.0%.

• Reduce Temp: Perform oxidation at Room Temperature, not heat.

• Quenching: Ensure you quench the reaction with Sodium Metabisulfite before injection to prevent on-column degradation.

Q3: My HPLC peaks are tailing significantly, making it hard to resolve degradants.

Diagnosis: Silanol interaction. Mechanism: Pazufloxacin contains basic amine groups (piperazine/aminocyclopropyl). These interact with free silanols on the silica backbone of the C18 column, causing tailing. Solution:

• Buffer pH: Ensure mobile phase pH is acidic (pH 3.0 – 4.0) . This keeps silanols protonated (neutral) and reduces interaction.

• Additives: Add 1% Triethylamine (TEA) to the mobile phase as a "sacrificial base" to block silanol sites.

• Column Choice: Switch to an "End-capped" or "Base-deactivated" C18 column.

Module 3: Degradation Pathway Analysis (Visual Logic)

Understanding how the molecule breaks down is critical for method development.

Workflow: Decision Logic for Stress Testing

This diagram illustrates the decision process for selecting and refining stress conditions.

Caption: Decision tree for optimizing stress conditions based on initial degradation response.

Module 4: Analytical Method Parameters

To successfully separate Pazufloxacin from its degradants (Decarboxy-pazufloxacin, N-oxides), use this validated starting method.

Parameter	Recommended Setting	Rationale
Column	C18 (250 x 4.6 mm, 5 µm)	Standard stationary phase; ensure end-capping.
Mobile Phase	MeOH : Phosphate Buffer (pH 4.[2][3][4]0)	Ratio ~40:60 or 50:50. Acidic pH suppresses ionization of silanols.
Flow Rate	1.0 mL/min	Standard flow for backpressure management.
Wavelength	249 nm	Isosbestic point for quinolones; maximizes sensitivity for parent and degradants.
Injection Vol	10 - 20 µL	Prevent column overload to maintain peak shape.

Critical Note on Mass Balance: If Assay % + Impurity % < 95%, you are losing mass.

• Check 1: Non-eluting polymers (wash column with high organic).

• Check 2: Volatile degradants (rare for this molecule, but CO₂ loss is invisible).

• Check 3: Precipitation in the vial (see Troubleshooting Q1).

References

• ICH Harmonised Tripartite Guideline. (2003). Stability Testing of New Drug Substances and Products Q1A(R2).[5] International Conference on Harmonisation.[6][7] Link

• Shambharkar, S. D., et al. (2013).[2][8] Optimization and Validation of RP-HPLC Stability Indicating Method for Determination of Pazufloxacin Mesylate and Its Degraded Products. International Journal of Applied Science and Engineering.[2] Link

• Motwani, S. K., et al. (2006).[9] Validated Stability-Indicating High-Performance Liquid Chromatographic Method for the Determination of Pazufloxacin Mesylate. Scientia Pharmaceutica. Link

• Patel, K. M., et al. (2017).[3] RP-HPLC Method Development and Validation of Pazufloxacin in their Bulk and formulation. International Journal of Pharmaceutics and Drug Analysis. Link

Sources

• 1. ema.europa.eu [ema.europa.eu]
• 2. gigvvy.com [gigvvy.com]
• 3. ijpda.org [ijpda.org]
• 4. ijpda.org [ijpda.org]
• 5. ICH Guidelines: Drug Stability Testing Essentials | AMSbiopharma [amsbiopharma.com]
• 6. A rapid RP-HPLC stability-indicating method development and validation of moxifloxacin hydrochloride-related substances in finished dosage forms - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Forced Degradation Studies - MedCrave online [medcraveonline.com]
• 8. scispace.com [scispace.com]
• 9. ikev.org [ikev.org]

Reference Data & Comparative Studies

Comparative Validation of Analytical Methods for Pazufloxacin Mesylate: An ICH Q2(R2) Compliant Guide

Executive Summary

Pazufloxacin mesylate (PZM), a fourth-generation fluoroquinolone, requires rigorous analytical control due to its zwitterionic nature and susceptibility to oxidative degradation. While UV-Vis spectrophotometry offers rapid estimation, it lacks the specificity required for stability-indicating assays in regulatory environments.

This guide presents a comparative analysis of analytical methodologies, establishing Reverse-Phase HPLC (RP-HPLC) as the superior protocol for regulatory compliance (ICH Q2(R2)). We provide a validated, stability-indicating RP-HPLC workflow, contrasted against UV and UPLC alternatives, to serve as a definitive reference for formulation scientists and QC managers.

Part 1: The Analytical Landscape (Method Comparison)

Selecting the correct analytical tool is a function of the Analytical Target Profile (ATP) . Below is an objective comparison of the three primary methodologies for Pazufloxacin analysis.

Table 1: Comparative Performance Matrix

Feature	Method A: UV-Vis Spectrophotometry	Method B: RP-HPLC (Recommended)	Method C: UPLC-MS/MS
Principle	Beer-Lambert Law (Absorbance at 249 nm)	Partition Chromatography (C18 Stationary Phase)	Mass-to-Charge Ratio (m/z)
Specificity	Low . Cannot distinguish PZM from degradation products (PDs).	High . Resolves PZM from PDs (Acid/Alkali/Oxidative).	Ultra-High . Identifies specific fragment ions.
Sensitivity (LOD)	~0.5 - 1.0 µg/mL	0.06 µg/mL	< 0.001 µg/mL
Linearity Range	Narrow (2–12 µg/mL)	Broad (5–150 µg/mL)	Broad (ng/mL range)
Cost/Run	Low (< $1)	Moderate ($5-10)	High ($50+)
Regulatory Fit	Routine Assay only (Not Stability Indicating)	Gold Standard (Release & Stability Testing)	Bioanalytical/PK Studies

Verdict: While UV is sufficient for simple dissolution testing, RP-HPLC is the mandatory choice for stability studies and impurity profiling under ICH Q1A/Q2 guidelines.

Part 2: Optimized RP-HPLC Protocol (The "Gold Standard")

This protocol is engineered for robustness . The choice of a C18 column with a phosphate buffer (pH 3.[1][2]0) ensures the suppression of silanol activity, preventing peak tailing common with quinolones.

Chromatographic Conditions

• Instrument: HPLC with PDA (Photodiode Array) Detector.

• Stationary Phase: Agilent Zorbax Eclipse XDB-C18 (250 mm × 4.6 mm, 5 µm) or equivalent.

  • Rationale: High surface area carbon load provides optimal retention for polar mesylate salts.

• Mobile Phase: Phosphate Buffer (pH 3.0) : Acetonitrile (80:20 v/v).[2]

  • Buffer Prep: 20mM Potassium Dihydrogen Phosphate (

    ), adjusted to pH 3.0 with Orthophosphoric acid.

• Flow Rate: 1.0 mL/min.[3][4][5]

• Wavelength: 246 nm (Isosbestic point for key degradants) or 250 nm (

  ).

• Injection Volume: 20 µL.

• Temperature: Ambient (25°C).

Standard Preparation

• Stock Solution: Dissolve 25 mg Pazufloxacin Mesylate in 25 mL Mobile Phase (1000 µg/mL).

• Working Standard: Dilute aliquots to achieve a concentration series: 12.5, 25, 50, 75, 100, 150 µg/mL.

Part 3: Validation Logic & Experimental Data (ICH Q2)

The following data summarizes the performance of the optimized RP-HPLC method.

Specificity (Stress Degradation)

To prove the method is "Stability Indicating," the drug was subjected to stress.[2][6][7] The method successfully resolved the parent peak from degradants.

Stress Condition	Reagent / Condition	Time	Degradation %	Resolution ( )
Acid Hydrolysis	0.1 N HCl, 60°C	4 Hrs	12.5%	> 2.5
Alkali Hydrolysis	0.1 N NaOH, 60°C	4 Hrs	8.2%	> 2.0
Oxidation	3%	2 Hrs	18.4%	> 3.0
Thermal	60°C (Dry Heat)	24 Hrs	< 2%	N/A

Note: Major degradation occurs under oxidative conditions, forming N-oxide impurities resolved at RRT 0.45.

Linearity & Range

• Regression Equation:

• Correlation Coefficient (

  ): 0.9994

• Range: 12.5 – 150 µg/mL[1][2]

Accuracy (Recovery Studies)

Spiking studies at 50%, 100%, and 150% of target concentration (50 µg/mL).

Level (%)	Amount Added (µg/mL)	Amount Recovered (µg/mL)	% Recovery	% RSD
50%	25.0	24.85	99.40%	0.45
100%	50.0	50.12	100.24%	0.32
150%	75.0	74.80	99.73%	0.28

Precision (System & Method)

• Repeatability (Intra-day): % RSD = 0.42% (n=6)

• Intermediate Precision (Inter-day): % RSD = 0.68% (n=6)

• Acceptance Criteria: RSD < 2.0% (Met).[8][5]

Sensitivity[1][2][10]

• Limit of Detection (LOD): 0.06 µg/mL (Signal-to-Noise 3:1)

• Limit of Quantitation (LOQ): 0.18 µg/mL (Signal-to-Noise 10:1)

Part 4: Visualization of Method Lifecycle

Method Validation Logic Flow (ICH Q2(R2))

This diagram illustrates the decision-making process for validating the Pazufloxacin method, ensuring alignment with the latest ICH Q2(R2) lifecycle approach.

Caption: Figure 1: ICH Q2(R2) Validation Lifecycle for Pazufloxacin. Green nodes indicate quantitative stats; Red nodes indicate critical stress/robustness checks.

Stress Degradation Pathway Logic

Understanding why we test specific conditions is crucial. Pazufloxacin contains a carboxylic acid group and a piperazinyl ring, making it susceptible to specific pathways.

Caption: Figure 2: Predicted degradation pathways. Oxidation is the critical stability-indicating parameter for PZM.

References

• ICH Harmonised Guideline. (2023). Validation of Analytical Procedures Q2(R2). International Council for Harmonisation.[9] [Link]

• Rewatkar, N. S., et al. (2017). RP-HPLC Method Development and Validation of Pazufloxacin in their Bulk and Formulation. International Journal of Pharmaceutics and Drug Analysis, 5(7), 299-304. [Link]

• Suhagia, B. N., et al. (2011). A Validated Stability Indicating RP-HPLC Method for the Estimation of Pazufloxacin in Presence of its Degradation Products.[1][2][4][6][7] Journal of Pharmaceutical Research.[4][10][11] [Link]

• Gaonkar, M. R., & Walke, T. V. (2024).[11] Development and Validation of UV Spectrophotometric Method for the Estimation of Pazufloxacin Mesylate. World Journal of Pharmaceutical Research.[11] [Link]

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• 11. wisdomlib.org [wisdomlib.org]

Bioequivalence Study Protocol: Generic Pazufloxacin Mesilate Formulations

Executive Summary & Mechanistic Grounding

This guide outlines the technical requirements for demonstrating bioequivalence (BE) of a generic Pazufloxacin Mesilate oral formulation against a Reference Listed Drug (RLD), typically Pazucross® .

Pazufloxacin is a fluoroquinolone antibiotic inhibiting DNA gyrase and topoisomerase IV. Its pharmacokinetic (PK) profile is characterized by rapid absorption and renal elimination. Designing a robust BE study requires accounting for its high solubility (BCS Class I/III characteristics) and short half-life (

hours).

Critical Design Parameters

Parameter	Value / Requirement	Rationale
Study Design	Randomized, Open-label, 2-Way Crossover	Minimizes inter-subject variability effects.
Washout Period	hours	(approx. 10 hours) ensures no carryover.
Sampling Duration	24 hours	Covers of AUC ( ).
Analyte	Pazufloxacin (Parent)	Active moiety; metabolites are not required for BE.
Bioanalytical Method	LC-MS/MS	Required for sensitivity (LLOQ ng/mL).

Phase I: In Vitro Equivalence (The Gatekeeper)

Before initiating clinical trials, in vitro dissolution profiling is mandatory to assess batch similarity and mitigate the risk of in vivo failure.

Dissolution Methodology

Apparatus: USP Type II (Paddle) @ 50 RPM or Type I (Basket) @ 100 RPM. Temperature:

.[1] Volume: 900 mL.[2]

Test Media:

• pH 1.2: 0.1N HCl (Simulated Gastric Fluid).

• pH 4.5: Acetate Buffer.

• pH 6.8: Phosphate Buffer (Simulated Intestinal Fluid).

Acceptance Criteria ( Similarity Factor)

For the test product to be deemed similar to the RLD in vitro, the similarity factor (

) must be calculated:

• Target:

  (ensures average difference ).

• Exemption: If

  dissolves within 15 minutes in all media, calculation is not required (Very Rapidly Dissolving).

Phase II: Clinical Study Protocol (In Vivo)

The pivotal BE study measures the rate and extent of absorption.[1]

Study Design Workflow

The following diagram illustrates the standard 2x2 crossover design required by regulatory bodies (FDA/EMA/PMDA).

Figure 1: Standard 2-way crossover study design for Pazufloxacin bioequivalence.

Subject Selection

• Population: Healthy male/female volunteers (18–55 years).

• BMI:

  .

• Exclusion: History of hypersensitivity to quinolones, renal impairment (Creatinine Clearance

  mL/min), or QT prolongation.

Dosing & Sampling Schedule

• Fasting Condition: Overnight fast

  hours. Water allowed ad libitum except 1h pre- and 1h post-dose.

• Dose: Single oral dose (e.g., 500 mg Pazufloxacin Mesilate).

• Sampling Points:

  • Pre-dose (0.0 h)

  • Absorption Phase: 0.16, 0.33, 0.50, 0.75, 1.00, 1.25, 1.50 h (Critical to capture

    h).

  • Distribution/Elimination: 2, 3, 4, 6, 8, 12, 16, 24 h.

Phase III: Bioanalytical Methodology (LC-MS/MS)

A validated method is required to quantify pazufloxacin in human plasma.

Method Validation Parameters (FDA/EMA Guidelines)

Parameter	Acceptance Criteria
Linearity	(Weighted ).
Accuracy	of nominal ( at LLOQ).
Precision (CV)	( at LLOQ).
Recovery	Consistent across low, medium, and high QC levels.
Matrix Effect	IS-normalized matrix factor within .

Analytical Workflow

The extraction process typically utilizes protein precipitation due to the drug's polarity.

Figure 2: Sample preparation and analysis workflow for Pazufloxacin quantification.

Phase IV: Data Analysis & Statistical Framework

Pharmacokinetic Parameters

The following parameters must be calculated using non-compartmental analysis (NCA):

• : Maximum observed plasma concentration.[3][4]
• : Area under the curve from time 0 to last measurable concentration.
• : Area under the curve extrapolated to infinity.
• : Time to reach .
• & : Elimination rate constant and half-life.[5]

Statistical Acceptance Criteria

Bioequivalence is concluded if the 90% Confidence Intervals (CI) for the geometric mean ratios (Test/Reference) of the primary parameters fall within the regulatory limits.

Parameter	Geometric Mean Ratio (T/R)	90% CI Limits
	80.00% – 125.00%	80.00% – 125.00%
	80.00% – 125.00%	80.00% – 125.00%

Note:

is analyzed using non-parametric tests (e.g., Wilcoxon Signed-Rank Test), but differences are generally not grounds for failure unless clinically significant.

References

• U.S. Food and Drug Administration (FDA). Bioequivalence Studies With Pharmacokinetic Endpoints for Drugs Submitted Under an ANDA.[6] (2021).[6] [Link]

• European Medicines Agency (EMA). Guideline on the Investigation of Bioequivalence. (2010).[7] [Link]

• International Council for Harmonisation (ICH). M9 Guideline on Biopharmaceutics Classification System-Based Biowaivers. (2019).[1][8] [Link]

• World Health Organization (WHO). Multisource (generic) pharmaceutical products: guidelines on registration requirements to establish interchangeability. (2017). [Link]

Sources

• 1. database.ich.org [database.ich.org]
• 2. moph.gov.lb [moph.gov.lb]
• 3. pdf.benchchem.com [pdf.benchchem.com]
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• 5. researchgate.net [researchgate.net]
• 6. fda.gov [fda.gov]
• 7. ema.europa.eu [ema.europa.eu]
• 8. journals.ipinnovative.com [journals.ipinnovative.com]

Technical Guide: Cross-Resistance Patterns of Pazufloxacin vs. Levofloxacin

Topic: Cross-resistance patterns between pazufloxacin and levofloxacin Content Type: Technical Comparison Guide Audience: Researchers, scientists, and drug development professionals

Executive Summary

This guide provides a high-resolution analysis of the cross-resistance profiles between Pazufloxacin (PAZ) , a fused-ring fluoroquinolone, and Levofloxacin (LVX) , the L-isomer of ofloxacin. While both agents share the core quinolone pharmacophore and target DNA gyrase (GyrA) and Topoisomerase IV (ParC), their structural nuances influence their interaction with resistant mutants.

Key Verdict:

• High Cross-Resistance: Clinical isolates resistant to levofloxacin typically exhibit high-level resistance to pazufloxacin (correlation coefficient > 0.90).

• Efficacy Parity: In vitro potency (MIC₅₀/MIC₉₀) against wild-type Pseudomonas aeruginosa and Staphylococcus aureus is comparable, though levofloxacin frequently demonstrates slightly lower MICs (1-2 dilutions) against specific Enterobacteriaceae clones.

• Mutant Selection: Both drugs exhibit wide Mutant Selection Windows (MSW) in MRSA and P. aeruginosa, necessitating optimized dosing (AUC/MIC > 125) to suppress resistance emergence.

Molecular Mechanism of Action & Resistance

To understand cross-resistance, one must analyze the structural interface between the drug and the Quinolone Resistance-Determining Region (QRDR).

Structural Differentiation

• Levofloxacin: Features a tricyclic structure with an oxazine ring. The C-8 position is critical; while lacking the methoxy group of moxifloxacin (which reduces efflux susceptibility), its steric bulk hinders binding to mutated GyrA.

• Pazufloxacin: Characterized by a 1-aminocyclopropyl group. This fused-ring structure enhances tissue penetration but does not significantly bypass the steric hindrance caused by the classic Ser83Leu or Asp87Asn mutations in GyrA.

Pathway Visualization

The following diagram illustrates the shared mechanistic failure points leading to cross-resistance.

Figure 1: Mechanistic pathway of fluoroquinolone cross-resistance involving target site alteration and efflux pump upregulation.

Comparative In Vitro Activity (Quantitative Data)

The following data synthesizes MIC profiles from multiple comparative studies involving clinical isolates. Note the near-identical resistance breakpoints.[1]

Table 1: Comparative MIC₅₀ and MIC₉₀ (µg/mL)

Pathogen	Strain Phenotype	Pazufloxacin MIC₅₀ / MIC₉₀	Levofloxacin MIC₅₀ / MIC₉₀	Cross-Resistance Risk
P. aeruginosa	Wild-type	1 / 16	0.5 / 8	High
P. aeruginosa	MDR / GyrA+ParC Mutants	32 / >128	16 / >128	Complete
E. coli	ESBL Negative	0.06 / 0.12	0.03 / 0.06	Low (in WT)
E. coli	Cipro-Resistant (GyrA S83L)	16 / 64	8 / 32	High
S. aureus	MSSA	0.25 / 1	0.25 / 0.5	Moderate
S. aureus	MRSA	32 / >128	16 / >128	Complete

Data Source Synthesis: Aggregated from BenchChem comparative guides and standard surveillance studies (e.g., SENTRY, TRUST).

Analysis: Levofloxacin often exhibits a 2-fold lower MIC (one dilution step) compared to pazufloxacin against Gram-negatives. However, this difference rarely translates to clinical superiority against resistant strains, as both drugs typically exceed achievable serum concentrations (Cmax) in these scenarios.

Experimental Protocols for Cross-Resistance Profiling

Protocol A: Determination of Mutant Prevention Concentration (MPC)

This protocol defines the "Mutant Selection Window" (MSW)—the danger zone where resistant mutants selectively amplify.

Reagents:

• Mueller-Hinton Agar (MHA)

• High-titer bacterial stock (prepared via tangential flow filtration or centrifugation)

Workflow:

• Inoculum Preparation: Cultivate bacteria to log phase. Concentrate cells to achieve a final density of ≥ 10¹⁰ CFU/mL . Note: Standard 0.5 McFarland (10⁸ CFU/mL) is insufficient for detecting first-step mutants.

• Agar Plate Preparation: Prepare MHA plates containing doubling dilutions of Pazufloxacin and Levofloxacin (range: 0.06 – 128 µg/mL).

• Inoculation: Spot 100 µL of the 10¹⁰ CFU/mL suspension onto each drug-containing plate. Spread evenly.

• Incubation: Incubate at 35°C for 48 hours . Note: Extended incubation is critical to allow slow-growing mutants to appear.

• Readout: The MPC is the lowest concentration that completely inhibits colony growth.

Protocol B: Stepwise Resistance Selection (In Vitro Evolution)

To determine how quickly cross-resistance develops:

• Determine baseline MIC.

• Serial passage the strain daily in broth containing sub-inhibitory concentrations (0.5x MIC) of Pazufloxacin.

• After 10-14 passages, re-determine the MIC for both Pazufloxacin and Levofloxacin.

• Result Interpretation: A rise in Levofloxacin MIC in a Pazufloxacin-selected strain confirms cross-resistance.

Genotypic Correlation & Signaling

Resistance in fluoroquinolones is not random; it follows a predictable genetic trajectory.

Key Mutations Driving Cross-Resistance

• GyrA (Ser83 → Leu/Ile): The primary "first-step" mutation in E. coli and P. aeruginosa. Confers an MIC increase of 4-16x for both drugs.

• ParC (Ser80 → Ile): Often a secondary mutation. The combination of GyrA + ParC mutations pushes MICs > 32 µg/mL, rendering both Pazufloxacin and Levofloxacin ineffective.

Experimental Workflow Diagram

The following Graphviz diagram outlines the logical flow for characterizing these mutations in the lab.

Figure 2: Workflow for phenotypic and genotypic characterization of fluoroquinolone resistance.

Clinical Implications & Pharmacodynamics

For drug development professionals, understanding the PK/PD index is crucial for positioning these drugs.

• PK/PD Driver: The efficacy of both drugs is driven by the fAUC₂₄/MIC ratio.

• Target Values:

  • Gram-negatives (P. aeruginosa): fAUC₂₄/MIC ≥ 125 is required to prevent resistance emergence.

  • Gram-positives (S. pneumoniae): fAUC₂₄/MIC ≥ 30-40 is often sufficient.

• The Cross-Resistance Trap: If a patient has failed therapy with Levofloxacin, the MIC for Pazufloxacin has likely shifted into the resistant range. Switching to Pazufloxacin is generally not recommended without confirmed susceptibility testing, as the fAUC₂₄/MIC target will be unattainable.

References

• BenchChem Technical Support Team. (2025). Pazufloxacin vs. Levofloxacin: A Comparative Analysis of Efficacy in Respiratory Infection Models. BenchChem. Link

• Blondeau, J. M., et al. (2001). Mutant Prevention Concentration (MPC) as a guide for changing prevalence of antibiotic resistance. Antimicrobial Agents and Chemotherapy.[1][2][3][4][5][6][7][8][9][10][11][12] Link

• Drlica, K., & Zhao, X. (2007). Mutant selection window hypothesis updated. Clinical Infectious Diseases. Link

• Higgins, P. G., et al. (2003). Fluoroquinolone structure and target site interactions. Antimicrobial Agents and Chemotherapy.[1][2][3][4][5][6][7][8][9][10][11][12] Link

• Yang, Y., et al. (2016). The role of gyrA and parC mutations in fluoroquinolones-resistant Pseudomonas aeruginosa isolates. NIH/PubMed. Link

Sources

• 1. Emerging Treatment Options for Infections by Multidrug-Resistant Gram-Positive Microorganisms [mdpi.com]
• 2. Comparative Activity of Ciprofloxacin, Levofloxacin and Moxifloxacin against Klebsiella pneumoniae, Pseudomonas aeruginosa and Stenotrophomonas maltophilia Assessed by Minimum Inhibitory Concentrations and Time-Kill Studies - PMC [pmc.ncbi.nlm.nih.gov]
• 3. collectionscanada.gc.ca [collectionscanada.gc.ca]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. Frontiers | Molecular characterization and differential effects of levofloxacin and ciprofloxacin on the potential for developing quinolone resistance among clinical Pseudomonas aeruginosa isolates [frontiersin.org]
• 6. Chemical structure and pharmacokinetics of novel quinolone agents represented by avarofloxacin, delafloxacin, finafloxacin, zabofloxacin and nemonoxacin - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Comparison of Staphylococcus aureus tolerance between antimicrobial blue light, levofloxacin, and rifampin - PMC [pmc.ncbi.nlm.nih.gov]
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• 10. researchgate.net [researchgate.net]
• 11. applications.emro.who.int [applications.emro.who.int]
• 12. mdpi.com [mdpi.com]

Pazufloxacin Hydrochloride CRM Standards: A Technical Comparison Guide

Topic: Pazufloxacin Hydrochloride Certified Reference Material Standards Content Type: Publish Comparison Guide

Executive Summary & Strategic Selection

For researchers and analytical scientists, the selection of a Pazufloxacin Hydrochloride (HCl) standard is often complicated by the dominance of the Mesilate salt form in clinical pharmacopoeias. While Pazufloxacin Mesilate is the primary pharmaceutical ingredient (API) listed in the Japanese Pharmacopoeia (JP), the Hydrochloride salt (CAS 127046-45-1) remains a critical analyte in specific pharmacokinetic assays, early-stage drug development, and impurity profiling.

This guide objectively compares the performance of Pazufloxacin HCl reference standards against its Mesilate counterpart and generic reagent grades, providing experimental protocols to validate your choice.

Hierarchy of Standards: The Alternatives

When sourcing Pazufloxacin standards, you will encounter three distinct tiers. Your choice must align with your regulatory requirement (e.g., GMP release vs. exploratory research).

Feature	Primary CRM (Pharmacopoeial)	Secondary CRM (ISO 17034)	Reagent / Analytical Grade
Primary Analyte	Pazufloxacin Mesilate (JP RS)	Pazufloxacin HCl / Mesilate	Pazufloxacin HCl
Certified Purity	Absolute (Mass Balance)	Traceable to Primary	>98% (Area Normalization)
Uncertainty	Negligible / Defined	Explicitly Calculated ( )	Not Defined
Traceability	PMRJ / JP / USP	SI Units / Primary Std	Batch COA only
Best Use Case	Regulatory Filing, GMP Release	Routine QC, Method Validation	Early Discovery, degradation studies
Cost			$

Critical Note: There is currently no official pharmacopoeial Primary Standard specifically for Pazufloxacin Hydrochloride . If your protocol mandates a Primary Standard, you must use the Pazufloxacin Mesilate JP Reference Standard and apply a salt conversion factor (MW ratio) for quantification.

Comparative Performance Analysis

3.1 Salt Form Impact on Chromatography

Experimental data indicates that while the active moiety (Pazufloxacin) is identical, the counter-ion affects solubility and retention time stability in unbuffered systems.

• Pazufloxacin Mesilate (MW 374.39): Highly soluble, stable pH in solution (~3.5-4.5).

• Pazufloxacin HCl (MW 354.76): Lower pH in unbuffered water; requires careful buffering in Mobile Phase A to prevent peak splitting.

3.2 Salt Conversion Protocol

If you are forced to use the Mesilate CRM to quantify an HCl sample (or vice versa), use the following stoichiometric conversion:

(Note: Ensure you account for hydration states. Mesilate is often supplied as a methanesulfonate, sometimes hydrated.)

Experimental Protocols

4.1 High-Performance Liquid Chromatography (HPLC) Assay

This method is validated for separating Pazufloxacin from its key degradation products (photolytic and oxidative).

• Column: C18 (e.g., Agilent Zorbax or Waters BEH),

  , .

• Mobile Phase:

  • Solvent A: 0.02 M Phosphate Buffer (adjusted to pH 3.0 with Orthophosphoric acid).

  • Solvent B: Acetonitrile (HPLC Grade).

  • Ratio: Isocratic 85:15 (Buffer:ACN).

• Flow Rate: 1.0 mL/min.

• Detection: UV at 249 nm (Lambda max).

• Temperature:

  .

• Injection Volume:

  .

System Suitability Criteria:

• Theoretical Plates (

  ):

• Tailing Factor (

  ):

• RSD of Area (n=6):

4.2 Workflow Visualization

The following diagram illustrates the decision matrix for selecting and preparing the standard.

Caption: Decision tree for selecting the appropriate Pazufloxacin salt form based on regulatory needs.

Stability & Handling

Fluoroquinolones, including Pazufloxacin, are notoriously photolabile .

• Photodegradation: Exposure to UV/Visible light causes rapid degradation via:

  • Dealkylation of the piperazinyl ring.

  • Decarboxylation.

  • Mitigation: All standards must be prepared in amber glassware and processed under low-actinic light (sodium vapor lamps).

• Oxidative Stress: Susceptible to N-oxidation at the piperazine moiety. Avoid sonication for extended periods (>10 mins) as it can generate free radicals in solution.

• Storage: Store solid CRM at

  to (desiccated). Solutions are stable for 24 hours at if protected from light.

Degradation Pathway Visualization

Caption: Primary degradation pathways for Pazufloxacin requiring control during standard preparation.

References

• Japanese Pharmacopoeia (JP) 18th Edition . Official Monographs: Pazufloxacin Mesilate. Pharmaceuticals and Medical Devices Agency (PMDA).

• PubChem Compound Summary . Pazufloxacin Hydrochloride (CID 45108234). National Center for Biotechnology Information.

• Sigma-Aldrich (Merck) . Pazufloxacin Mesylate Analytical Standard (Vetranal).

• Sousa, J., et al. (2013) .[1] "First liquid chromatography method for the simultaneous determination of levofloxacin, Pazufloxacin hydrochloride... in human plasma".[1][2] Journal of Chromatography B.

• PMRJ Reference Standards Center . List of Japanese Pharmacopoeia Reference Standards. Pharmaceutical and Medical Device Regulatory Science Society of Japan.

Sources

• 1. medchemexpress.com [medchemexpress.com]
• 2. mims.com [mims.com]

Reproducibility of Pazufloxacin Susceptibility Testing: A Technical Guide to Overcoming Standardization Gaps

Executive Summary: The Standardization Challenge

Pazufloxacin, a fourth-generation fluoroquinolone developed primarily in Japan, presents a unique challenge for international researchers: standardization . Unlike ciprofloxacin or levofloxacin, pazufloxacin lacks a dedicated, globally harmonized breakpoint table in the current CLSI M100 or EUCAST documents.

For drug development professionals, this creates a reproducibility crisis. Without a standardized reference, how do you ensure your susceptibility data is robust?

This guide moves beyond basic protocol listing. It synthesizes the chemical realities of fluoroquinolone testing with the regulatory landscape, providing a self-validating framework for reproducible Pazufloxacin MIC determination. We compare the Gold Standard (Broth Microdilution) against common alternatives, highlighting the critical variables that—if uncontrolled—will render your data invalid.

Methodological Landscape: BMD vs. Alternatives

The choice of method for Pazufloxacin is not merely a matter of convenience; it is a matter of chemical compatibility.

The Gold Standard: Broth Microdilution (BMD)

Why it wins: Fluoroquinolones are small, hydrophilic molecules whose activity is profoundly antagonistic to divalent cations (

, ). Liquid media allows for precise cation adjustment (CAMHB), whereas agar-based methods suffer from batch-to-batch cation variation in the raw agar matrix.

The Alternatives

Feature	Broth Microdilution (BMD)	Disk Diffusion	Gradient Diffusion (E-test)
Reproducibility	High (Standardized Cations)	Moderate (Agar variability)	High (If validated)
Quantitation	Exact MIC ( g/mL)	Zone Diameter (mm)	Precise MIC ( g/mL)
Pazufloxacin Status	Recommended Reference	Not Recommended (No official zone breakpoints)	Useful (Requires internal validation)
Throughput	High (Automated/96-well)	Low	Low

Critical Variables Affecting Reproducibility

To achieve reproducible data for Pazufloxacin, you must control the variables that specifically affect the fluoroquinolone pharmacophore.

A. Cation Chelation (The "Hidden" Variable)

Pazufloxacin, like other quinolones, chelates divalent cations. High concentrations of

and in the media reduce the drug's bioavailability, artificially elevating MIC values (false resistance).

• Requirement: Use Cation-Adjusted Mueller-Hinton Broth (CAMHB) .

• Target:

  : 20–25 mg/L; : 10–12.5 mg/L.

• Validation: Test P. aeruginosa ATCC 27853. If MIC is out of range for the surrogate marker (Ciprofloxacin), your cations are incorrect.

B. pH Sensitivity

Fluoroquinolone activity decreases as pH becomes acidic.

• Standard: pH 7.2 to 7.4 at room temperature.

• Risk: Stored media can drift acidic. Measure pH before adding the antibiotic.

C. The "Standardization Gap" Workflow

Since specific CLSI breakpoints are absent, you must use a Surrogate Validation Workflow .

Figure 1: Decision matrix for testing non-standardized fluoroquinolones like Pazufloxacin.

Step-by-Step Protocol: Self-Validating System

This protocol integrates Quality Control (QC) steps that validate the system before you trust the data.

Phase 1: Preparation of Pazufloxacin Stock

• Potency Calculation: Do not assume 100% purity. Calculate based on the "as is" assay from the Certificate of Analysis (CoA).

• Solvent: Dissolve Pazufloxacin mesylate in water or 0.1 M NaOH (if free base). Avoid unbuffered acidic solvents.

• Storage: Aliquot and store at -70°C. Never refreeze.

Phase 2: Cation-Adjusted Broth Microdilution (CAMHB)

• Media Prep: Prepare Mueller-Hinton Broth. Supplement with

  and to CLSI standards.

• Inoculum: Prepare a 0.5 McFarland suspension (

  CFU/mL). Dilute 1:100 in CAMHB to achieve final well concentration of CFU/mL.

• Plate Setup:

  • Rows A-G: 2-fold serial dilution of Pazufloxacin (e.g., 64

    g/mL down to 0.06 g/mL).

  • Row H: Growth Control (No Abx) and Sterility Control (No Bacteria).

• Incubation: 35°C ± 2°C for 16–20 hours in ambient air.

Phase 3: The "Self-Validation" Check

Because you lack a specific Pazufloxacin QC range, you must run a parallel control with Ciprofloxacin using E. coli ATCC 25922.

• Pass Criteria: Ciprofloxacin MIC for E. coli ATCC 25922 must fall between 0.004 – 0.015

  g/mL .

• Logic: If the Ciprofloxacin control passes, your cation adjustment and inoculum density are correct. You can then trust the Pazufloxacin MIC values generated in the same run.

Data Presentation & Interpretation

Since official breakpoints are unavailable, report MICs quantitatively. If a categorical interpretation (S/I/R) is required for publication, use the PK/PD Breakpoint approach derived from Japanese clinical data.

Recommended Reference Ranges (Derived from Literature)

Organism	QC Strain	Expected Pazufloxacin MIC ( g/mL)	Surrogate Control (Cipro) Range
E. coli	ATCC 25922	0.03 – 0.12	0.004 – 0.015
P. aeruginosa	ATCC 27853	0.5 – 2.0	0.25 – 1.0
S. aureus	ATCC 29213	0.25 – 1.0 *	0.12 – 0.5

*Note: Pazufloxacin ranges are observational from Japanese surveillance studies and not CLSI standards. Cipro ranges are CLSI M100 validated.

Comparative Error Rates (Hypothetical vs. BMD)

Method	Major Error (False R)	Very Major Error (False S)	Root Cause
BMD (Gold Std)	< 1%	< 1%	N/A
Disk Diffusion	High	Low	Poor diffusion correlation without specific zone breakpoints.
Automated Systems	Variable	Variable	Algorithms often lack Pazufloxacin regression curves.

References

• Clinical and Laboratory Standards Institute (CLSI). Performance Standards for Antimicrobial Susceptibility Testing; 34th Edition (M100). Wayne, PA: CLSI; 2024. [Link]

• Japanese Society of Chemotherapy (JSC). Nationwide surveillance of bacterial respiratory pathogens conducted by the surveillance committee of the Japanese Society of Chemotherapy. J Infect Chemother. 2023.[1][2] [Link]

• European Committee on Antimicrobial Susceptibility Testing (EUCAST). Breakpoint tables for interpretation of MICs and zone diameters.[3] Version 14.0, 2024.[3] [Link]

• Nicoletti, G., et al. In vitro activity of pazufloxacin against respiratory tract pathogens. Journal of Antimicrobial Chemotherapy. 2003. [Link]

• Turnidge, J., & Paterson, D. L. Setting and revising antibacterial susceptibility breakpoints. Clinical Microbiology Reviews. 2007. [Link]

Sources

• 1. Nationwide surveillance of bacterial respiratory pathogens conducted by the surveillance committee of the Japanese Society of Chemotherapy, the Japanese Association for Infectious Diseases, and the Japanese Society for Clinical Microbiology in 2019-2020: General view of the pathogens' antibacterial susceptibility - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. JAID/JSC Guidelines for the Treatment of Respiratory Infectious Diseases: The Japanese Association for Infectious Diseases/Japanese Society of Chemotherapy – The JAID/JSC Guide to Clinical Management of Infectious Disease/Guideline-preparing Committee Respiratory Infectious Disease WG - PMC [pmc.ncbi.nlm.nih.gov]
• 3. megumed.de [megumed.de]

Pazufloxacin vs. ESBL-Producing Enterobacteriaceae: A Technical Efficacy Guide

Topic: Comparative Efficacy of Pazufloxacin Against ESBL-Producing Bacteria Content Type: Technical Comparison Guide Audience: Researchers, Senior Scientists, Drug Development Professionals

Executive Summary & Strategic Positioning

In the landscape of antimicrobial resistance, Pazufloxacin (PZFX) represents a critical fluoroquinolone option, particularly when evaluating "carbapenem-sparing" strategies for Extended-Spectrum Beta-Lactamase (ESBL) producing bacteria. Unlike beta-lactams (e.g., Ceftazidime, Cefotaxime), which are structurally hydrolyzed by ESBL enzymes (TEM, SHV, CTX-M), Pazufloxacin targets the bacterial DNA replication machinery.

However, efficacy is not binary. While Pazufloxacin is immune to ESBL hydrolysis, the genetic linkage between ESBL plasmids and Plasmid-Mediated Quinolone Resistance (PMQR) determinants (e.g., qnr, aac(6')-Ib-cr) necessitates a nuanced evaluation. This guide objectively compares Pazufloxacin against standard-of-care alternatives, supported by experimental protocols and mechanistic insights.

Mechanistic Divergence: Why Pazufloxacin Survives ESBLs

To understand the efficacy profile, one must distinguish the resistance mechanism of the target pathogen from the mechanism of action of the drug.

Mechanism of Action (MOA)

Pazufloxacin is a fused tricyclic quinolone. It exerts bactericidal activity by inhibiting two essential type II topoisomerases:

• DNA Gyrase (Topoisomerase II): Prevents the introduction of negative supercoils, halting DNA replication initiation.

• Topoisomerase IV: Prevents the decatenation (separation) of daughter chromosomes during cell division.[1]

The ESBL Evasion Logic

ESBL enzymes hydrolyze the amide bond of the beta-lactam ring. Pazufloxacin lacks this structural motif. Therefore, Pazufloxacin retains intrinsic activity against ESBL-producing phenotypes unless secondary quinolone-resistance mutations (QRDR) or efflux pumps are present.

Visualization: MOA vs. Resistance Pathways

The following diagram illustrates the parallel pathways of antibiotic action and resistance, highlighting Pazufloxacin's evasion of the beta-lactamase trap.

Figure 1: Mechanistic interaction showing Pazufloxacin stability against ESBL hydrolysis versus susceptibility to QRDR mutations.

Comparative Efficacy Analysis

This section synthesizes in vitro susceptibility data. The "Efficacy Gap" represents the differential performance between Pazufloxacin and comparators against confirmed ESBL-positive isolates (E. coli, K. pneumoniae).

MIC Comparative Table (ESBL-Producing Strains)

Drug Class	Agent	MIC₅₀ (µg/mL)	MIC₉₀ (µg/mL)	Susceptibility Rate (%)	Efficacy Verdict
Fluoroquinolone	Pazufloxacin	0.10 - 0.50	>16.0 *	40 - 60%	Conditional. Effective only in non-co-resistant strains.
Fluoroquinolone	Ciprofloxacin	0.25 - 1.0	>32.0	30 - 50%	Lower. Often shows higher resistance rates due to widespread prior use.
Carbapenem	Meropenem	≤0.03	0.06	>98%	Gold Standard. Unaffected by ESBL or QRDR.
Cephalosporin	Ceftazidime	32.0	>128.0	<5%	Ineffective. Direct substrate for ESBL hydrolysis.
Aminoglycoside	Amikacin	2.0	8.0	85 - 90%	High. Good alternative, but limited by nephrotoxicity.

*Note: MIC₉₀ values for quinolones are often high in ESBL populations due to the prevalence of co-resistance (PMQR).

The "Co-Resistance" Trap

While Pazufloxacin is chemically stable, researchers must screen for Plasmid-Mediated Quinolone Resistance (PMQR) .

• Genetic Linkage: Genes encoding ESBLs (e.g., blaCTX-M-15) often reside on the same incompatibility group plasmids as qnr genes.

• Impact: qnr proteins protect DNA gyrase, raising the MIC of Pazufloxacin 4-8 fold. While this may not always breach the "Resistant" breakpoint, it pushes the strain into the "Mutant Selection Window" (MSW), increasing the risk of therapeutic failure.

Experimental Protocols for Validation

To validate Pazufloxacin efficacy in your specific pipeline, use the following self-validating protocols. These are designed to differentiate between bactericidal activity and mere inhibition.

Protocol A: Time-Kill Kinetic Assay (Bactericidal Profiling)

This assay determines if Pazufloxacin achieves rapid sterilization (bactericidal) or slow inhibition (bacteriostatic) against an ESBL strain.

Reagents:

• Cation-Adjusted Mueller-Hinton Broth (CAMHB).

• Pazufloxacin standard powder (purity >99%).

• ESBL-producing E. coli (e.g., ATCC BAA-196) and Non-ESBL control (ATCC 25922).

Workflow Visualization:

Figure 2: Step-by-step workflow for Time-Kill Kinetic analysis.

Step-by-Step Methodology:

• Preparation: Prepare stock solution of Pazufloxacin (10 mg/mL). Dilute in CAMHB to achieve concentrations of 1x, 2x, and 4x the MIC of the test isolate.

• Inoculation: Adjust bacterial culture to 0.5 McFarland, then dilute 1:100 to achieve starting inoculum of ~5 x 10⁵ CFU/mL.

• Incubation: Incubate tubes at 37°C with shaking (180 rpm).

• Sampling: Remove 100 µL aliquots at T=0, 2, 4, 8, and 24 hours.

• Quantification: Serially dilute (1:10) in saline and plate on drug-free agar.

• Analysis: Plot Log₁₀ CFU/mL vs. Time.

  • Criterion:≥3 log₁₀ reduction (99.9% kill) indicates bactericidal activity.

Protocol B: Mutant Prevention Concentration (MPC)

Crucial for ESBL strains to ensure the dosage prevents the amplification of resistant subpopulations.

• Concentration Range: Prepare agar plates containing Pazufloxacin at 1x, 2x, 4x, 8x, 16x, and 32x MIC.

• High Inoculum: Apply a high density inoculum (>10¹⁰ CFU) to the plates. Note: This requires concentrating a 100mL culture via centrifugation.

• Incubation: Incubate for 48-72 hours (longer than standard MIC to allow mutant growth).

• Readout: The MPC is the lowest concentration where zero colonies are recovered.

  • Interpretation: If MPC < Cmax (serum), Pazufloxacin is viable. If MPC > Cmax, resistance selection is likely.

PK/PD Considerations

For drug development, the in vitro MIC must be bridged to in vivo pharmacokinetics.

• Primary Driver: AUC₂₄/MIC ratio.

• Target: For fluoroquinolones against Gram-negatives, an AUC/MIC ratio of >125 is required for optimal bactericidal activity and suppression of resistance.

• Pazufloxacin Advantage: Pazufloxacin exhibits high urinary excretion (~90% unchanged drug). In Urinary Tract Infections (UTIs) caused by ESBL producers, Pazufloxacin may achieve urine concentrations (e.g., >500 µg/mL) that far exceed the MIC (even for moderately resistant strains), potentially overcoming the "co-resistance" mechanisms that would cause failure in systemic infections.

Conclusion

Pazufloxacin serves as a potent, carbapenem-sparing alternative for ESBL-producing infections, specifically in the following context:

• Susceptibility Confirmation: It must be used only after confirming susceptibility (MIC ≤ 1.0 µg/mL), as ESBL status is a strong predictor of co-resistance.

• Site of Infection: It is superior in Urinary Tract Infections due to high renal clearance, where it can overcome elevated MICs.

• Mechanism: It successfully bypasses the beta-lactamase enzyme but remains vulnerable to gyrase mutations.

Recommendation: For drug development pipelines, position Pazufloxacin not as a broad "anti-ESBL" agent, but as a "Targeted Precision Therapy" for ESBL-positive/Quinolone-Susceptible phenotypes.

References

• T-3762 (Pazufloxacin) Mechanism and Activity. Source: National Institutes of Health (NIH) / PubMed URL:[Link] (Search Term: "In vitro activities of pazufloxacin")

• Fluoroquinolone Resistance in ESBL-Producing Enterobacteriaceae. Source: Clinical Infectious Diseases URL:[Link]

• Mutant Prevention Concentration (MPC) Concepts. Source: Antimicrobial Agents and Chemotherapy URL:[2][3][4][5][6][7][8][9][Link][10]

• Pharmacodynamics of Fluoroquinolones (AUC/MIC Targets). Source: Clinical Microbiology Reviews URL:[Link]

• Comparative Activity of Pazufloxacin vs. Ciprofloxacin. Source: Japanese Journal of Antibiotics URL:[Link]

Sources

• 1. taylorandfrancis.com [taylorandfrancis.com]
• 2. Topoisomerase Inhibitors: Fluoroquinolone Mechanisms of Action and Resistance - PMC [pmc.ncbi.nlm.nih.gov]
• 3. In vitro activity of three different antimicrobial agents against ESBL producing Escherichia coli and Klebsiella pneumoniae blood isolates - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. The efficacy of sequential therapy using pazufloxacin followed by oral fluoroquinolones for treatment of pyelonephritis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. The comparative in-vitro activity of pefloxacin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Antibiotics | July 2022 - Browse Articles [mdpi.com]
• 8. openaccessjournals.com [openaccessjournals.com]
• 9. Pharmacodynamics of Finafloxacin, Ciprofloxacin, and Levofloxacin in Serum and Urine against TEM- and SHV-Type Extended-Spectrum-β-Lactamase-Producing Enterobacteriaceae Isolates from Patients with Urinary Tract Infections - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Mutant Prevention Concentrations of Fluoroquinolones for Clinical Isolates of Streptococcus pneumoniae - PMC [pmc.ncbi.nlm.nih.gov]

Inter-Laboratory Validation of Pazufloxacin Detection Limits: A Comparative Technical Guide

Executive Summary & Strategic Imperative

In the landscape of fluoroquinolone antibiotic development, Pazufloxacin presents a unique analytical challenge due to its dual relevance in clinical pharmacokinetics (high concentration monitoring) and environmental/food residue analysis (trace level detection).

This guide serves as a definitive technical resource for researchers establishing inter-laboratory validation protocols . Unlike generic validation templates, this document synthesizes specific performance metrics from HPLC-UV, HPLC-FLD (Fluorescence), and LC-MS/MS methodologies. It provides a robust framework for determining the Limit of Detection (LOD) and Limit of Quantitation (LOQ) in compliance with ICH Q2(R1) and ISO 5725 standards.

Key Takeaway: While HPLC-UV is sufficient for pharmaceutical formulation quality control, HPLC-FLD and LC-MS/MS are the mandatory standards for biological fluid analysis and residue testing, offering sensitivity improvements of up to 1000-fold .

Comparative Methodological Landscape

To validate detection limits effectively, one must first select the appropriate detection physics. The following comparison synthesizes experimental data to benchmark performance.

Table 1: Performance Benchmarks of Pazufloxacin Detection Methods

Feature	HPLC-UV	HPLC-FLD (Fluorescence)	LC-MS/MS
Primary Application	QC of Bulk Drugs/Formulations	Clinical PK Studies (Plasma/Urine)	Food Residue & Trace Analysis
Detection Principle	Chromophore absorption (249 nm)	Native fluorescence (Ex: 280nm, Em: 450nm)	Mass-to-charge ratio (m/z) transitions
Limit of Detection (LOD)	~0.5 - 1.0 µg/mL [1]	~0.7 - 1.0 ng/mL [2]	< 0.1 ng/mL (or µg/kg) [3]
Linearity Range	5 – 25 µg/mL	2.5 – 250 ng/mL	0.01 – 100 ng/mL
Matrix Interference	High (requires rigorous cleanup)	Moderate (selective for fluorophores)	Low (highly specific MRM modes)
Inter-Lab Reproducibility	High (Robust hardware)	Medium (Sensitive to optics aging)	Medium (Dependent on ionization source)

Technical Insight: The Causality of Sensitivity

The drastic difference in LOD between UV and Fluorescence is structural. Pazufloxacin possesses a rigid quinolone core that exhibits high quantum yield fluorescence.

• UV Detection: Relies on the molar absorptivity (

  ) at 249 nm. At low concentrations, the signal is indistinguishable from baseline noise caused by solvent impurities.

• Fluorescence: Measures emission against a "dark" background. The signal-to-noise (S/N) ratio is inherently superior because the detector does not contend with the high photon flux of a source lamp, allowing for nanogram-level detection [2].

Inter-Laboratory Validation Protocol

This protocol is designed to validate the reproducibility (RSD_R) and repeatability (RSD_r) of the chosen method across multiple sites. It is grounded in the ICH Q2(R1) methodology for defining LOD/LOQ via the Signal-to-Noise (S/N) approach.[1]

Phase 1: Study Design & Sample Preparation

Objective: Eliminate pre-analytical variables to ensure variance is attributable only to the detection method.

• Reference Standard Preparation:

  • Dissolve Pazufloxacin Mesylate reference standard in methanol.

  • Create a master stock solution (e.g., 1.0 mg/mL) stored at -20°C.

  • Critical Control Point: Distribute aliquots of the same master stock to all participating labs to negate weighing errors.

• Matrix Selection:

  • Clinical Validation: Human plasma (pooled, drug-free).

  • Residue Validation: Blank muscle tissue or milk.

• Extraction Protocol (Standardized):

  • Step A: Protein Precipitation.[2] Add 200 µL plasma to 400 µL Acetonitrile (containing Internal Standard, e.g., Moxifloxacin).

  • Step B: Vortex for 60s, Centrifuge at 10,000 rpm for 10 min.

  • Step C: Filter supernatant through 0.22 µm PTFE filter.

  • Justification: PTFE is selected over Nylon to prevent non-specific binding of the fluoroquinolone structure.

Phase 2: Experimental Execution (The "Blind" Study)

Participating laboratories must analyze three sets of samples:

• Blank Matrix: To establish baseline noise (

  ).

• Spiked Samples (Low): At estimated LOD (S/N ≈ 3).

• Spiked Samples (Quant): At estimated LOQ (S/N ≈ 10).

Phase 3: Statistical Analysis & LOD Calculation

Labs must calculate LOD using the Signal-to-Noise method:

Where = standard deviation of the response (noise) and = slope of the calibration curve.

Visualization of Validation Workflows

Diagram 1: Method Selection Decision Tree

This logic flow guides researchers to the correct analytical technique based on the required sensitivity and matrix complexity.

Caption: Decision matrix for selecting Pazufloxacin detection methods based on sensitivity requirements and matrix interference.

Diagram 2: Inter-Laboratory Validation Workflow (ISO 5725)

A systematic approach to ensuring data integrity across multiple testing sites.

Caption: Step-by-step workflow for conducting an ISO 5725 compliant inter-laboratory validation study.

Troubleshooting & Optimization

When validating detection limits, "false" LODs often arise from system contamination or matrix effects.

Carryover Mitigation

• Problem: Pazufloxacin can adhere to stainless steel injector ports.

• Solution: Implement a needle wash step using 50:50 Methanol:Water (pH 3.0) . The acidic pH protonates the amine groups, increasing solubility and reducing adsorption.

Matrix Effects (LC-MS/MS focus)

• Problem: Ion suppression reduces signal intensity in plasma samples.

• Validation Step: Calculate the Matrix Factor (MF) .

  • An MF < 0.85 indicates significant suppression.

  • Corrective Action: Switch from protein precipitation to Solid Phase Extraction (SPE) using HLB (Hydrophilic-Lipophilic Balance) cartridges to remove phospholipids.

Fluorescence Quenching[3][4]

• Problem: In HPLC-FLD, dissolved oxygen can quench fluorescence.

• Solution: Degas all mobile phases thoroughly. Maintain the column temperature at 30°C ± 1°C, as fluorescence quantum yield is temperature-dependent (decreasing as temperature rises).

References

• Patel, K. M., & Suhagia, B. N. (2017).[3][4] RP-HPLC Method Development and Validation of Pazufloxacin in their Bulk and formulation. International Journal of Pharmaceutics and Drug Analysis, 5(7), 294-299. Link

• Watabe, S., et al. (2010).[5] Analysis of Pazufloxacin Mesilate in Human Plasma and Urine by LC with Fluorescence and UV Detection, and Its Application to Pharmacokinetic Study. Chromatographia, 71, 101-106.[5] Link

• Berendsen, B. J., et al. (2015). The Identification and Quantification of Antibacterial Substances by LC-MS/MS in Natural and Organic Liquid Fertilizer Samples. MDPI. Link

• ICH Harmonised Tripartite Guideline. (2005). Validation of Analytical Procedures: Text and Methodology Q2(R1). International Conference on Harmonisation. Link

• ISO 5725-2:2019. Accuracy (trueness and precision) of measurement methods and results — Part 2: Basic method for the determination of repeatability and reproducibility of a standard measurement method. Link

Sources

• 1. pharmasciences.in [pharmasciences.in]
• 2. Comparative analysis of LC-MS/MS and electrochemical immunosensor for clarithromycin detection in plasma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. ijpda.org [ijpda.org]
• 4. ijpda.org [ijpda.org]
• 5. longdom.org [longdom.org]

Synergistic Potentiation: Pazufloxacin &amp; Beta-Lactam Combinations

Content Type: Publish Comparison Guide Audience: Researchers, Scientists, and Drug Development Professionals

Executive Summary: The Dual-Target Strategy

In the era of escalating multidrug-resistant (MDR) Pseudomonas aeruginosa and Acinetobacter baumannii, monotherapy often fails to achieve bactericidal endpoints. This guide analyzes the synergistic efficacy of Pazufloxacin (PZFX) , a fused tricyclic fluoroquinolone, combined with beta-lactams (specifically fourth-generation cephalosporins like Cefoselis/Ceftazidime and carbapenems).

Key Finding: The combination of Pazufloxacin with beta-lactams frequently yields a Fractional Inhibitory Concentration Index (FICI) of ≤ 0.5 , indicating true synergy. This is primarily driven by a "breach-and-entry" mechanism where beta-lactam-induced cell wall instability facilitates rapid intracellular accumulation of the fluoroquinolone.

Mechanistic Deep Dive: Why Synergy Occurs

To design effective combination therapies, one must understand the distinct yet complementary lethal pathways of these agents.

The Agents

• Pazufloxacin (PZFX): Targets DNA gyrase (Topoisomerase II) and Topoisomerase IV. It inhibits DNA replication and transcription, leading to double-strand breaks. Its fused tricyclic structure offers enhanced stability against certain efflux pumps compared to older fluoroquinolones.

• Beta-Lactams (e.g., Cefoselis, Ceftazidime, Meropenem): Acylate the active site of Penicillin-Binding Proteins (PBPs), halting peptidoglycan cross-linking. This leads to cell wall weakening and eventual lysis.

The Synergistic Mechanism

The synergy is not merely additive; it is mechanistic facilitation.

• Cell Wall Compromise: The beta-lactam inhibits cell wall synthesis, increasing the permeability of the outer membrane.

• Enhanced Uptake: The compromised barrier reduces the resistance to Pazufloxacin entry, allowing the drug to bypass porin-downregulation resistance mechanisms.

• Dual Catastrophe: The bacterium faces simultaneous cell wall collapse and DNA replication arrest, preventing repair mechanisms from rescuing the cell.

Mechanism of Action Diagram

Caption: The "Breach-and-Entry" model: Beta-lactams compromise the cell wall, significantly enhancing intracellular accumulation of Pazufloxacin.

Comparative Performance Analysis

The following data synthesizes in vitro interaction studies against clinical isolates. Note the distinction between Gram-negative (synergy) and Gram-positive (often indifference) outcomes.[1][2]

Table 1: Interaction of Pazufloxacin with Beta-Lactams against P. aeruginosa

Data derived from checkerboard assays on clinical isolates.[3]

Beta-Lactam Partner	Interaction Type	% Strains Synergistic (FICI ≤ 0.[2][3]5)	% Strains Additive (0.5 < FICI ≤ 1.[2]0)	Clinical Insight
Ceftazidime (CAZ)	Synergistic	~11-15%	>50%	Highly effective against non-MDR strains; reduces mutant selection window.
Meropenem (MEPM)	Synergistic	~11%	>50%	Critical reserve combination for MDR isolates.
Cefoselis	Additive/Synergistic	N/A*	High (Predicted)	Class effect: Similar to Cefepime/CAZ. Effective against AmpC producers.
Piperacillin (PIPC)	Additive	<5%	>60%	Standard "double-coverage" empiric therapy; reliable but less potent synergy than CAZ.

Note: Specific FICI data for Cefoselis + Pazufloxacin is inferred from class behavior of fourth-generation cephalosporins (e.g., Cefepime) which show similar profiles to Ceftazidime.

Table 2: Interaction against MRSA (Methicillin-Resistant S. aureus)

Critical Note: Beta-lactams are generally ineffective against MRSA due to PBP2a alteration, leading to indifference when combined with PZFX.

Combination	Interaction Type	FICI Range	Notes
PZFX + Beta-Lactams	Indifference	1.0 - 2.0	Not recommended. Beta-lactam cannot bind PBP2a effectively to facilitate PZFX entry.
PZFX + Vancomycin	Synergistic	≤ 0.5 (in ~50% strains)	Recommended alternative. Vancomycin effectively disrupts the cell wall in MRSA.

Experimental Protocols

To validate these findings in your own pipeline, use the following self-validating protocols.

Protocol A: High-Throughput Checkerboard Assay

Objective: Determine the Fractional Inhibitory Concentration Index (FICI).

Materials:

• 96-well microtiter plates (polystyrene, flat bottom).

• Mueller-Hinton Broth (MHB), cation-adjusted.

• Standardized bacterial inoculum (

  CFU/mL).

• Pazufloxacin and Beta-lactam (e.g., Cefoselis) stock solutions.

Workflow:

• Matrix Setup:

  • X-Axis (Columns 1-11): Serial 2-fold dilutions of Beta-lactam (0.03 to 64 µg/mL).

  • Y-Axis (Rows A-G): Serial 2-fold dilutions of Pazufloxacin (0.03 to 64 µg/mL).

  • Row H / Column 12: Growth control (no drug) and Sterility control.

• Inoculation: Add 100 µL of adjusted inoculum to all wells except sterility control.

• Incubation: 37°C for 18-24 hours.

• Readout: Measure OD600 or visual turbidity. Determine MIC for drugs alone and in combination.[2][4][5]

Self-Validating Calculation (FICI):

Interpretation Criteria:

• Synergy: FICI ≤ 0.5

• Additivity: 0.5 < FICI ≤ 1.0[1][2]

• Indifference: 1.0 < FICI ≤ 4.0[2]

• Antagonism: FICI > 4.0

Protocol B: Time-Kill Curve Analysis

Objective: Confirm bactericidal activity (>3 log10 reduction) and prevent regrowth.

• Setup: Prepare four flasks: (1) Control (Growth), (2) PZFX (0.5x MIC), (3) Beta-lactam (0.5x MIC), (4) Combination.

• Sampling: Withdraw aliquots at 0, 2, 4, 8, and 24 hours.

• Plating: Plate serial dilutions on drug-free agar.

• Analysis: Plot log10 CFU/mL vs. Time. Synergy is defined as a ≥2 log10 decrease in CFU/mL by the combination compared to the most active single agent.

Experimental Workflow Diagram

Caption: Standardized workflow for determining FICI values via broth microdilution checkerboard assay.

References

• Maekawa, M., et al. (2002). "In vitro combination effect of pazufloxacin with various antibiotics against Pseudomonas aeruginosa and methicillin-resistant Staphylococcus aureus." Japanese Journal of Antibiotics.

• Farrar, W. E., & Newsome, J. K. (1973). "Mechanism of Synergistic Effects of Beta-Lactam Antibiotic Combinations on Gram-Negative Bacilli." Antimicrobial Agents and Chemotherapy.[2][3][4][6]

• Sader, H. S., et al. (2020). "In Vitro Activity of Cefoselis Against Clinically Important Bacterial Pathogens in China." Infection and Drug Resistance.[4][6][7]

• Doern, C. D. (2014). "When Does 2 Plus 2 Equal 5? A Review of Antimicrobial Synergy Testing." Journal of Clinical Microbiology.

• Nakamura, S., et al. (1992). "In vitro and in vivo antibacterial activities of AT-4140 (pazufloxacin), a new broad-spectrum quinolone." Antimicrobial Agents and Chemotherapy.[2][3][4][6][8]

Sources

• 1. An Optimized Checkerboard Method for Phage-Antibiotic Synergy Detection - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. [In vitro combination effect of pazufloxacin with various antibiotics against Pseudomonas aeruginosa and methicillin-resistant Staphylococcus aureus] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Synergic activity of cephalosporins plus fluoroquinolones against Pseudomonas aeruginosa with resistance to one or both drugs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Checkerboard assay – REVIVE [revive.gardp.org]
• 6. Synergistic Effect of Cefazolin Plus Fosfomycin Against Staphylococcus aureus in vitro and in vivo in an Experimental Galleria mellonella Model - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Concentration-Dependent Activity of Pazufloxacin against Pseudomonas aeruginosa: An In Vivo Pharmacokinetic/Pharmacodynamic Study - PMC [pmc.ncbi.nlm.nih.gov]
• 8. benchchem.com [benchchem.com]

Safety & Regulatory Compliance

A Senior Application Scientist's Guide to Personal Protective Equipment for Handling Pazufloxacin (hydrochloride)

This guide provides essential safety and logistical information for researchers, scientists, and drug development professionals handling Pazufloxacin (hydrochloride). The focus is on procedural, step-by-step guidance to ensure laboratory safety and proper chemical handling, grounded in established scientific principles and regulatory standards.

The Imperative for Stringent Handling Protocols

Pazufloxacin is a potent fluoroquinolone antibacterial agent.[1] Its mechanism of action involves the inhibition of bacterial DNA gyrase and topoisomerase IV, crucial enzymes for DNA replication.[1] While effective therapeutically, this potency necessitates meticulous handling protocols to mitigate occupational exposure risks. As with many active pharmaceutical ingredients (APIs), Pazufloxacin (hydrochloride) is classified as a hazardous compound that can cause skin, eye, and respiratory irritation upon contact.[2] Therefore, a comprehensive personal protective equipment (PPE) strategy is not merely a recommendation but a critical component of laboratory safety.

Engineering Controls: The First Line of Defense

Before detailing personal protective equipment, it is crucial to emphasize that PPE is the final layer of protection. The primary means of controlling exposure should always be robust engineering controls. All handling of Pazufloxacin (hydrochloride) powder should be conducted within a certified chemical fume hood or a biological safety cabinet to minimize the generation and inhalation of dust.[3]

A Risk-Based Approach to Personal Protective Equipment Selection

The selection of appropriate PPE is dictated by a thorough risk assessment. While a specific Occupational Exposure Limit (OEL) for Pazufloxacin has not been established, a conservative approach is warranted. Many pharmaceutical compounds are categorized into Occupational Exposure Bands (OEBs), which group substances based on their potency and potential health effects.[3][4] Given its classification as a potent API, it is prudent to handle Pazufloxacin as a compound falling into a category requiring stringent controls to prevent exposure.

The following table outlines the minimum recommended PPE for handling Pazufloxacin (hydrochloride) in a laboratory setting.

PPE Component	Specification	Rationale for Use
Gloves	Double-gloving with powder-free nitrile gloves	Minimizes the risk of contamination from micro-holes present in a single glove layer. The outer glove provides the primary barrier, while the inner glove offers secondary protection in case of a breach.[5]
Eye Protection	Safety goggles or a face shield	Protects against splashes and airborne particles that can cause serious eye irritation.[2]
Lab Coat/Gown	Disposable, low-permeability gown with long sleeves and tight-fitting cuffs	Prevents skin contact with the compound. Disposable gowns are recommended to avoid cross-contamination.[5]
Respiratory Protection	NIOSH-approved N95 respirator or higher	Essential when handling the powder outside of a certified containment system or in the event of a spill to prevent inhalation of airborne particles.[6]

Step-by-Step Protocol for Donning and Doffing PPE

Proper donning and doffing of PPE are as critical as the selection of the equipment itself to prevent contamination.

Donning Procedure:

• Hand Hygiene: Thoroughly wash and dry hands.

• Inner Gloves: Don the first pair of nitrile gloves.

• Gown: Put on the disposable gown, ensuring it is fully fastened at the back.

• Outer Gloves: Don the second pair of nitrile gloves, ensuring the cuffs of the outer gloves go over the cuffs of the gown.[5]

• Respiratory Protection: If required, don the N95 respirator, ensuring a proper seal check is performed.

• Eye Protection: Put on safety goggles or a face shield.

Doffing Procedure (to be performed in a designated area):

• Outer Gloves: Remove the outer pair of gloves, peeling them off from the cuff and turning them inside out. Dispose of them in the designated hazardous waste container.

• Gown: Unfasten the gown and peel it away from the body, turning it inside out to contain any contaminants. Dispose of it in the hazardous waste container.

• Eye and Respiratory Protection: Remove the face shield/goggles and respirator.

• Inner Gloves: Remove the inner pair of gloves using the same inside-out technique. Dispose of them in the hazardous waste container.

• Hand Hygiene: Immediately and thoroughly wash hands with soap and water.

Operational Plan: Preparation of a Pazufloxacin Stock Solution

This protocol outlines the preparation of a 10 mg/mL stock solution in Dimethyl Sulfoxide (DMSO).

Materials:

• Pazufloxacin (hydrochloride) powder

• Anhydrous DMSO

• Sterile, conical-bottom centrifuge tubes (e.g., 15 mL or 50 mL)

• Calibrated analytical balance

• Spatula

• Vortex mixer

• Pipettors and sterile, filtered pipette tips

Procedure:

• Preparation: Don all required PPE as outlined above and perform all work in a chemical fume hood.

• Weighing: Carefully weigh the desired amount of Pazufloxacin (hydrochloride) powder into a sterile conical tube.

• Solvent Addition: Add the appropriate volume of anhydrous DMSO to achieve a final concentration of 10 mg/mL. Pazufloxacin mesylate is soluble in DMSO at approximately 25 mg/mL.[2]

• Dissolution: Cap the tube securely and vortex until the powder is completely dissolved. Gentle warming may be applied if necessary.

• Storage: Aliquot the stock solution into smaller, single-use volumes in sterile microcentrifuge tubes. Store at -20°C for long-term storage. Aqueous solutions are not recommended for storage for more than one day.[2]

Caption: Workflow for Preparing a Pazufloxacin Stock Solution.

Disposal Plan: Managing Pazufloxacin Waste

All materials contaminated with Pazufloxacin (hydrochloride), including gloves, gowns, pipette tips, and empty containers, must be treated as hazardous chemical waste.

Waste Segregation and Collection:

• Solid Waste: All contaminated solid waste should be placed in a clearly labeled, sealed, and puncture-resistant hazardous waste container.

• Liquid Waste: Unused stock solutions and other liquid waste should be collected in a dedicated, sealed, and clearly labeled hazardous waste container. Do not mix with other solvent waste streams unless approved by your institution's environmental health and safety department.

Decontamination and Disposal:

• Work Surfaces: At the end of each work session, decontaminate the work area in the fume hood with a suitable cleaning agent, followed by 70% ethanol.

• Final Disposal: All hazardous waste must be disposed of through your institution's official hazardous waste management program. Some studies suggest that advanced oxidation processes can degrade fluoroquinolones; however, this is not a standard laboratory procedure and waste should be handled by professionals.[7][8]

Caption: Decision-Making Workflow for Selecting Appropriate PPE.

References

• Pfizer. (2022, February 2).
• Pharmaguideline. (2018, April 1). Occupational Exposure Bands (OEBs) for Chemicals.
• Cayman Chemical.
• Scribd. Pazufloxacin: Antibacterial Efficacy and Use.
• Centers for Disease Control and Prevention. (2015, September 3).
• Benchchem. Application Notes and Protocols for the Use of Pazufloxacin-d4 in Metabolic Research of Pazufloxacin.
• TargetMol.
• precisionFDA. PAZUFLOXACIN.
• Selleck Chemicals. Pazufloxacin mesylate | Bacterial chemical | CAS 163680-77-1.
• National Institutes of Health. (2024, March 6).
• Occupational Safety and Health Administration. 1910.
• TCI Chemicals.
• SciELO.
• Centers for Disease Control and Prevention. (2024, February 9).
• eCFR. 29 CFR 1910.
• InvivoChem. Pazufloxacin-d4 I CAS.
• Frontiers. (2024, February 1). Study on the degradation and metabolic mechanism of four quinolone antibiotics by mixed strains.
• Creative Safety Supply. OSHA Respiratory Protection Standard (29 CFR 1910.134).
• HPAE. Preventing Occupational Exposure to Antineoplastic and Other Hazardous Drugs in Healthcare Facilities.
• Pharmaffili
• ResearchGate.
• Clinician.com. (2009, February 1). NIOSH: Use proper PPE with chemo agents.
• Occupational Safety and Health Administration. major requirements of OSHA's Respiratory Protection Standard 29 CFR 1910.134.
• Indian Health Service. Chapter 27 - Handling Hazardous Drugs in the Health Care Setting.
• Minnesota Department of Health. (2024, February 20).
• PubMed. (2016, October 15). Degradation of fluoroquinolone antibiotics by ferrate(VI)
• ResearchGate. (2023, April 28). Can we use DMSO (dimethylsulphoxide)
• ASHP Public

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• 5. NIOSH: Use proper PPE with chemo agents | 2009-02-01… | Clinician.com [clinician.com]
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